Ethoxysulfuron

• CAS: 126801-58-9

Core Science & Biosynthesis

Ethoxysulfuron (CAS No. 126801-58-9): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the herbicide ethoxysulfuron, focusing on its core scientific and technical data. The information is curated for professionals in research, science, and drug development, presenting key data in a structured and accessible format.

Physicochemical Properties

Ethoxysulfuron is a sulfonylurea herbicide used for the control of broad-leaved weeds and sedges.[1] Its fundamental physicochemical characteristics are summarized below.

Property	Value	Reference
CAS Number	126801-58-9	[2][3]
Molecular Formula	C₁₅H₁₈N₄O₇S	[1][2]
Molecular Weight	398.4 g/mol	[2][4]
Melting Point	145-147 °C	[3]
Physical State	White to Off-White Solid	[3][4]
Water Solubility	0.026 g/L (pH 5), 1.353 g/L (pH 7), 9.628 g/L (pH 9) at 20 °C	[3]
Solubility in Organic Solvents (g/L at 20 °C)	Acetone: 36.0, Dichloromethane: 107.0, Ethyl acetate: 14.1, n-Hexane: 0.006, Methanol: 7.7, Toluene: 2.5	[3][5]
Dissociation Constant (pKa)	5.28 at 20 °C	[3]

Mode of Action: Inhibition of Acetolactate Synthase

Ethoxysulfuron's herbicidal activity stems from its role as a potent inhibitor of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][6][7][8] This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants.[4][9][10] By blocking ALS, ethoxysulfuron disrupts protein synthesis, leading to the cessation of cell division and plant growth, ultimately causing the death of susceptible weeds.[8][10] Mammals lack the ALS enzyme, which contributes to the selective toxicity of ethoxysulfuron towards plants.[4]

References

• 1. Ethoxysulfuron (Ref: AE F095404) [sitem.herts.ac.uk]
• 2. Ethoxysulfuron | C15H18N4O7S | CID 3623881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethoxysulfuron | 126801-58-9 [chemicalbook.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. 126801-58-9 | CAS DataBase [m.chemicalbook.com]
• 6. Council activ | Bayer's Perfect Herbicide for Rice [cropscience.bayer.in]
• 7. apvma.gov.au [apvma.gov.au]
• 8. highyieldsagro.com [highyieldsagro.com]
• 9. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 10. researchgate.net [researchgate.net]

Ethoxysulfuron: A Technical Guide to its Molecular Structure, Properties, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethoxysulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea group. It is primarily utilized for the control of broadleaf weeds and sedges in various agricultural settings, including rice and sugarcane crops.[1] Its herbicidal activity stems from the inhibition of acetolactate synthase (ALS), a critical enzyme in the biosynthetic pathway of branched-chain amino acids in plants.[2][3] This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, and mechanism of action of ethoxysulfuron. Detailed experimental protocols for its analysis and the assessment of its biological activity are also presented to support further research and development.

Molecular Structure and Identification

Ethoxysulfuron is chemically identified as 1-(4,6-dimethoxypyrimidin-2-yl)-3-(2-ethoxyphenoxysulfonyl)urea.[4] Its structure is characterized by a central sulfonylurea bridge connecting a dimethoxypyrimidine heterocycle and an ethoxyphenoxy group.

Figure 1: 2D Molecular Structure of Ethoxysulfuron.

Identifier	Value
IUPAC Name	1-(4,6-dimethoxypyrimidin-2-yl)-3-(2-ethoxyphenoxysulfonyl)urea[4]
CAS Number	126801-58-9[4]
Chemical Formula	C15H18N4O7S[4][5]
SMILES	CCOC1=CC=CC=C1OS(=O)(=O)NC(=O)NC2=NC(=CC(=N2)OC)OC[3]
InChIKey	UWVKRNOCDUPIDM-UHFFFAOYSA-N[3]

Physicochemical Properties

The physicochemical properties of ethoxysulfuron are crucial for understanding its environmental fate and behavior. These properties influence its solubility, mobility, and persistence in various environmental compartments.

Property	Value	Reference
Molecular Weight	398.39 g/mol	[5][6]
Melting Point	144 - 147 °C	[7]
Vapor Pressure	1.2 x 10⁻⁴ Pa at 25°C	[7]
Water Solubility	26.4 mg/L (pH 5), 1353 mg/L (pH 7), 9628 mg/L (pH 9) at 20°C	[7]
Octanol/Water Partition Coefficient (log Kow)	2.89 (pH 3), 0.004 (pH 7), -1.2 (pH 9) at 20°C	[7]
pKa	5.28	[7]
Density	1.41 g/cm³ at 20°C	[7]

Mechanism of Action: Inhibition of Acetolactate Synthase

Ethoxysulfuron, like other sulfonylurea herbicides, targets and inhibits the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[2][3] This enzyme is pivotal in the biosynthesis of the branched-chain amino acids: valine, leucine, and isoleucine. These amino acids are essential for protein synthesis and, consequently, plant growth. By blocking ALS, ethoxysulfuron halts the production of these vital amino acids, leading to the cessation of cell division and growth in susceptible plants.[1][3] Animals are not affected by this mechanism as they lack the ALS enzyme and obtain these amino acids from their diet.

Figure 2: Signaling pathway of Ethoxysulfuron's inhibitory action.

Synthesis Workflow

The commercial synthesis of ethoxysulfuron generally follows a multi-step process characteristic of sulfonylurea herbicides. This typically involves the reaction of a substituted sulfonyl chloride with an amine to form a sulfonamide, which is then reacted with a phenyl carbamate that includes the pyrimidine heterocycle.

Figure 3: Generalized synthesis workflow for Ethoxysulfuron.

Experimental Protocols

Analysis of Ethoxysulfuron Residues in Soil and Water by HPLC

This protocol provides a general method for the determination of ethoxysulfuron residues in environmental samples using High-Performance Liquid Chromatography (HPLC).

5.1.1. Materials and Reagents

• Ethoxysulfuron analytical standard (purity ≥97%)[1]

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable modifier)

• Sodium chloride

• Anhydrous magnesium sulfate

• Solid Phase Extraction (SPE) cartridges (e.g., C18 or as appropriate)

• Syringe filters (0.45 µm)

5.1.2. Sample Preparation and Extraction (QuEChERS-based approach)

• Weigh 5-10 g of the soil or water sample into a 50 mL centrifuge tube.

• For soil samples, add a small amount of water to moisten.

• Add 10 mL of acetonitrile (with 1% formic acid for acidified extraction if necessary).

• Add appropriate salts (e.g., 4 g MgSO₄ and 1 g NaCl) to induce phase separation.

• Vortex vigorously for 1 minute.

• Centrifuge at 3500 rpm for 5 minutes.

• Collect the supernatant (acetonitrile layer).

5.1.3. Cleanup (Dispersive SPE)

• Transfer an aliquot of the supernatant to a microcentrifuge tube containing a suitable d-SPE sorbent (e.g., PSA for removal of fatty acids, C18 for nonpolar interferences, and MgSO₄ to remove residual water).

• Vortex for 30 seconds.

• Centrifuge at high speed for 5 minutes.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

5.1.4. HPLC Conditions

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (acidified with formic acid, e.g., 0.1%). A typical starting point is a 50:50 (v/v) mixture.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Detector: UV detector at a wavelength of approximately 230-240 nm or a Mass Spectrometer for higher selectivity and sensitivity.

• Column Temperature: 30-40 °C.

5.1.5. Quantification

• Prepare a series of standard solutions of ethoxysulfuron in the mobile phase or a matrix-matched solvent.[1]

• Generate a calibration curve by plotting the peak area against the concentration of the standards.

• Quantify the ethoxysulfuron concentration in the samples by comparing their peak areas to the calibration curve.

In Vitro Acetolactate Synthase (ALS) Inhibition Assay

This protocol describes a colorimetric assay to determine the inhibitory activity of ethoxysulfuron on ALS. The assay measures the formation of acetolactate, which is converted to acetoin for colorimetric detection.

5.2.1. Materials and Reagents

• Plant tissue from a susceptible species (e.g., young pea or spinach leaves)

• Enzyme extraction buffer (e.g., 100 mM potassium phosphate buffer pH 7.5, containing 1 mM EDTA, 10 mM MgCl₂, 10% glycerol, and protease inhibitors)

• Substrate solution: Sodium pyruvate

• Cofactors: Thiamine pyrophosphate (TPP), FAD

• Ethoxysulfuron stock solution (in DMSO or acetone)

• 6 N Sulfuric Acid (H₂SO₄)

• Color reagent A: Creatine solution

• Color reagent B: α-naphthol solution

• 96-well microplate

• Microplate reader

5.2.2. Enzyme Extraction

• Harvest 1-2 g of fresh, young leaf tissue and immediately freeze in liquid nitrogen.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Homogenize the powder in 5-10 mL of ice-cold enzyme extraction buffer.

• Centrifuge the homogenate at approximately 20,000 x g for 20 minutes at 4°C.

• Carefully collect the supernatant containing the crude ALS enzyme extract. Keep on ice.

5.2.3. Assay Procedure

• In a 96-well microplate, add the following to each well:

  • Enzyme extract

  • Assay buffer containing cofactors (TPP, FAD, MgCl₂)

  • Serial dilutions of ethoxysulfuron (or solvent control for uninhibited reaction, and a blank with no enzyme).

• Pre-incubate the plate at 37°C for 10-15 minutes.

• Initiate the reaction by adding the substrate (sodium pyruvate) to all wells except the blank.

• Incubate the plate at 37°C for 60 minutes.

• Stop the reaction by adding 50 µL of 6 N H₂SO₄ to each well. This also initiates the decarboxylation of acetolactate to acetoin.

• Incubate the plate at 60°C for 15 minutes.

5.2.4. Color Development and Measurement

• Add 50 µL of Color Reagent A (creatine) to each well.

• Add 50 µL of Color Reagent B (α-naphthol) to each well.

• Incubate the plate at 60°C for 15 minutes to allow for color development.

• Measure the absorbance at 525 nm using a microplate reader.

5.2.5. Data Analysis

• Subtract the absorbance of the blank from all other readings.

• Calculate the percentage of ALS inhibition for each ethoxysulfuron concentration using the formula: % Inhibition = [1 - (Absorbance of Inhibitor Well / Absorbance of Control Well)] x 100

• Plot the % Inhibition against the logarithm of the ethoxysulfuron concentration to determine the IC₅₀ value (the concentration required for 50% inhibition).

Conclusion

Ethoxysulfuron is an effective sulfonylurea herbicide with a well-defined mechanism of action targeting the ALS enzyme in plants. Its physicochemical properties, particularly its pH-dependent solubility, are important considerations for its application and environmental fate. The provided experimental protocols offer a foundation for the quantitative analysis of ethoxysulfuron and the in vitro assessment of its biological activity, which are essential for regulatory purposes, environmental monitoring, and the development of new herbicidal compounds. This technical guide serves as a valuable resource for researchers and professionals in the fields of agricultural science, environmental chemistry, and drug development.

References

• 1. mhlw.go.jp [mhlw.go.jp]
• 2. benchchem.com [benchchem.com]
• 3. Ethoxysulfuron | C15H18N4O7S | CID 3623881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Novel Sulfonylurea Derivatives as Potential Antimicrobial Agents: Chemical Synthesis, Biological Evaluation, and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. apvma.gov.au [apvma.gov.au]

Ethoxysulfuron's Mechanism of Action on the Acetolactate Synthase (ALS) Enzyme: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethoxysulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea class. Its herbicidal activity stems from the potent and specific inhibition of the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS). This enzyme is pivotal in the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants and microorganisms.[1][2][3][4] By blocking this critical metabolic pathway, ethoxysulfuron halts cell division and growth in susceptible plants, ultimately leading to their death.[3] This guide provides a comprehensive technical overview of the mechanism of action of ethoxysulfuron on the ALS enzyme, including available quantitative data, detailed experimental protocols for its study, and visualizations of the key pathways and workflows.

The Target: Acetolactate Synthase (ALS)

Acetolactate synthase is a crucial enzyme that catalyzes the first committed step in the biosynthesis of branched-chain amino acids.[2][5] This pathway is essential for protein synthesis and overall plant development.[6][7] Crucially, the ALS enzyme is absent in animals, making it an ideal target for selective herbicides with low mammalian toxicity.[8]

Mechanism of Inhibition

Ethoxysulfuron, like other sulfonylurea herbicides, acts as a potent, non-competitive or uncompetitive inhibitor of the ALS enzyme.[9] It binds to a site on the enzyme that is distinct from the active site where the substrate (pyruvate) binds.[10] This binding event allosterically modifies the enzyme's conformation, preventing the substrate from accessing the catalytic center and thereby halting the production of acetolactate.[11] This inhibition is often slow and tightly binding, leading to a time-dependent inactivation of the enzyme.[9]

The binding of sulfonylurea herbicides to the ALS enzyme is understood to occur within a channel leading to the active site.[10] This binding pocket is partially overlapping with that of other classes of ALS-inhibiting herbicides, such as imidazolinones.[10]

Quantitative Inhibition Data

Specific quantitative data on the inhibition of ALS by ethoxysulfuron, such as IC50 and Ki values, are limited in publicly available literature. However, a study on two common bean varieties (IPR Eldorado and BRS Esplendor) determined the herbicide dose required to reduce ALS enzyme activity by 50% (D50), providing a measure of its inhibitory potency in these species.

Plant Species	Variety	D50 (g ha⁻¹)
Phaseolus vulgaris (Common Bean)	IPR Eldorado	10.5
Phaseolus vulgaris (Common Bean)	BRS Esplendor	12.0
Data from Pagnoncelli Jr. et al. (2016). The study notes that while the D50 values for enzyme activity were similar, the tolerance of the whole plants to the herbicide varied, suggesting other mechanisms like metabolism are also at play in overall plant response.[2]

To provide a broader context for the potency of sulfonylurea herbicides, the following table presents IC50 and Ki values for other well-studied compounds in this class. These values demonstrate the high affinity of sulfonylureas for the ALS enzyme, typically in the nanomolar range.

Herbicide	Plant Species	IC50 (nM)	Ki (nM)
Chlorsulfuron	Hordeum vulgare (Barley)	-	68 (initial), 3 (steady-state)
Chlorsulfuron	Various	10 - 50	-
Metsulfuron-methyl	Various	5 - 20	-
Tribenuron-methyl	Various	2 - 10	-
Data for Chlorsulfuron on Barley from Durner et al. (1991)[9]. General IC50 ranges for other sulfonylureas from BenchChem (2025)[12]. It is important to note that these values can vary depending on the plant species and the specific experimental conditions.

Experimental Protocols

The following is a detailed methodology for a typical in vitro assay to determine the inhibitory effect of ethoxysulfuron on the ALS enzyme. This protocol is based on established methods for other sulfonylurea herbicides.[12][13]

4.1. Enzyme Extraction

• Plant Material: Use young, actively growing leaf tissue from a susceptible plant species (e.g., Arabidopsis thaliana, pea, or spinach).

• Homogenization: Harvest 1-2 grams of fresh tissue and immediately freeze in liquid nitrogen. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Extraction Buffer: Add 5-10 mL of ice-cold extraction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.5, containing 10 mM pyruvate, 1 mM MgCl₂, 1 µM FAD, 10% v/v glycerol, and 1 mM dithiothreitol) to the powdered tissue. Homogenize thoroughly.

• Centrifugation: Centrifuge the homogenate at approximately 20,000 x g for 20 minutes at 4°C.

• Enzyme Solution: Carefully collect the supernatant, which contains the crude ALS enzyme extract. Keep the extract on ice and use it immediately for the assay.

4.2. In Vitro ALS Activity Assay

This assay is a colorimetric method that measures the production of acetolactate, which is then converted to acetoin for quantification.

• Reaction Mixture: In a 96-well microplate, prepare the following reaction mixture (total volume per well, e.g., 100 µL):

  • Assay Buffer (e.g., 50 mM potassium phosphate buffer, pH 7.0)

  • Substrate: 100 mM Sodium Pyruvate

  • Cofactors: 1 mM Thiamine Pyrophosphate (TPP), 20 µM Flavin Adenine Dinucleotide (FAD), 10 mM MgCl₂

  • Ethoxysulfuron: A range of concentrations prepared by serial dilution. Include a control with no herbicide.

• Enzyme Addition: Add a specific amount of the crude enzyme extract to each well to initiate the reaction.

• Incubation: Incubate the microplate at 37°C for 60 minutes.

• Reaction Termination and Decarboxylation: Stop the reaction by adding 50 µL of 6 N H₂SO₄ to each well. This also initiates the decarboxylation of acetolactate to acetoin. Incubate the plate at 60°C for 15 minutes.

• Color Development:

  • Add 50 µL of 0.5% (w/v) creatine solution to each well.

  • Add 50 µL of 5% (w/v) α-naphthol solution (freshly prepared in 2.5 N NaOH) to each well.

• Incubation for Color Development: Incubate the plate at 60°C for 15 minutes. A red-colored complex will form.

• Measurement: Measure the absorbance at 525 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of ALS inhibition for each ethoxysulfuron concentration relative to the control.

  • Plot the percentage of inhibition against the logarithm of the ethoxysulfuron concentration to generate a dose-response curve.

  • Determine the IC50 value, which is the concentration of ethoxysulfuron that causes 50% inhibition of ALS activity.

Visualizations

The following diagrams illustrate the key pathways and workflows related to the mechanism of action of ethoxysulfuron.

References

• 1. Ethoxysulfuron (Ref: AE F095404) [sitem.herts.ac.uk]
• 2. scielo.br [scielo.br]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 5. researchgate.net [researchgate.net]
• 6. "Addition of branched-chain amino acids can reverse propyrisulfuron-ind" by Kevin C. Salamanez, Aurora M. Baltazar et al. [ukdr.uplb.edu.ph]
• 7. apirs.plants.ifas.ufl.edu [apirs.plants.ifas.ufl.edu]
• 8. Branched Chain Amino Acid Biosynthesis Inhibitors | Inhibitors of Branched Chain Amino Acid Biosynthesis - passel [passel2.unl.edu]
• 9. New Aspects on Inhibition of Plant Acetolactate Synthase by Chlorsulfuron and Imazaquin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Herbicide-binding sites revealed in the structure of plant acetohydroxyacid synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comprehensive understanding of acetohydroxyacid synthase inhibition by different herbicide families - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

The Synthesis of Ethoxysulfuron: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for Ethoxysulfuron, a selective sulfonylurea herbicide. The document details the chemical reactions, key intermediates, and experimental protocols for its synthesis, supported by quantitative data and visual diagrams to facilitate understanding and application in a research and development setting.

Introduction to Ethoxysulfuron

Ethoxysulfuron is a post-emergence herbicide used for the control of broadleaf weeds and sedges in various crops. Its mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in plants. The chemical structure of Ethoxysulfuron is 1-(4,6-dimethoxypyrimidin-2-yl)-3-(2-ethoxyphenoxysulfonyl)urea. The synthesis of this complex molecule is a multi-step process involving the preparation of two key intermediates, which are then coupled to form the final product.

Overall Synthesis Pathway

The commercial production of Ethoxysulfuron typically follows a convergent synthesis strategy. This involves the independent synthesis of two primary intermediates: 2-ethoxyphenoxysulfonyl chloride (Intermediate A) and 2-amino-4,6-dimethoxypyrimidine (Intermediate B) . These intermediates are then coupled in the final step to yield Ethoxysulfuron.

Diagram 1: Overall synthesis pathway of Ethoxysulfuron.

Synthesis of Key Intermediates

Synthesis of 2-Ethoxyphenol

2-Ethoxyphenol is a precursor to Intermediate A. It can be synthesized through several methods, with the Williamson ether synthesis from catechol being a common approach.

Table 1: Quantitative Data for the Synthesis of 2-Ethoxyphenol

Starting Material	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
Catechol	Diethyl sulfate, NaOH	Toluene/Water	60-65 then reflux	3	~65	>99
Catechol	Ethyl chloride, NaOH, Tetrabutylammonium bromide	Toluene/Water	130-139	2	86	>98

Synthesis of 2-Ethoxyphenoxysulfonyl Chloride (Intermediate A)

This intermediate is prepared by the chlorosulfonation of 2-ethoxyphenol. This reaction introduces the sulfonyl chloride group onto the phenyl ring.

Table 2: Representative Reaction Conditions for Chlorosulfonation

Starting Material	Reagent	Solvent	Temperature (°C)
2-Ethoxyphenol	Chlorosulfonic acid	Dichloromethane (DCM)	0 to rt

Synthesis of 2-Amino-4,6-dimethoxypyrimidine (Intermediate B)

There are multiple routes to synthesize this key pyrimidine intermediate. Two common methods start from either malononitrile or guanidine nitrate.

Table 3: Quantitative Data for the Synthesis of 2-Amino-4,6-dimethoxypyrimidine

Starting Material	Key Reagents	Overall Yield (%)	Purity (%)
Malononitrile	Methanol, Acetyl chloride, Cyanamide	82.8	99.6
Guanidine nitrate	Diethyl malonate, Sodium methoxide	~80	High

Final Synthesis Step: Coupling Reaction

The final step in the synthesis of Ethoxysulfuron involves the reaction of 2-ethoxyphenoxysulfonyl chloride (Intermediate A) with 2-amino-4,6-dimethoxypyrimidine (Intermediate B).

Table 4: Quantitative Data for the Final Coupling Reaction

Reactant A	Reactant B	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-Ethoxyphenoxysulfonyl chloride	2-Amino-4,6-dimethoxypyrimidine	Dichloromethane	25	16	91

Detailed Experimental Protocols

Synthesis of 2-Ethoxyphenol from Catechol

Materials:

• Catechol

• Diethyl sulfate

• Toluene

• Aqueous Sodium Hydroxide (NaOH) solution

• Aqueous Hydrochloric acid (HCl)

• Activated carbon

Procedure:

• To a mixture of 500 ml of toluene and aqueous NaOH solution at 25-30°C, add 100 g of catechol and 112 g of diethyl sulfate.

• Stir the mixture for 10 minutes.

• Heat the mixture to 60-65°C and continue stirring for 3 hours.

• Further heat the mixture to reflux and distill off the solvent completely to collect the product in the distillate.

• Cool the distillate to 15-20°C.

• To the cooled distillate, add aqueous NaOH solution and stir for 15 minutes.

• Separate the aqueous layer and add 400 ml of toluene to it.

• Cool the mixture to 15-20°C and slowly add aqueous HCl. Stir for 15 minutes.

• Filter the mixture through hyflow.

• Separate the organic layer and treat it with activated carbon.

• Distill off the organic layer to obtain 2-ethoxyphenol.[1]

Synthesis of 2-Ethoxyphenoxysulfonyl Chloride (Intermediate A)

Materials:

• 2-Ethoxyphenol

• Chlorosulfonic acid

• Dichloromethane (DCM)

• Ice

Procedure:

• In a three-necked flask equipped with a dropping funnel and a magnetic stirrer, dissolve 2-ethoxyphenol in anhydrous DCM and cool the solution to 0°C in an ice bath.

• Slowly add chlorosulfonic acid dropwise to the stirred solution, maintaining the temperature below 5°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Separate the organic layer, wash it with cold water and brine.

• Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to yield 2-ethoxyphenoxysulfonyl chloride.

Diagram 2: Experimental workflow for the chlorosulfonation of 2-ethoxyphenol.

Synthesis of 2-Amino-4,6-dimethoxypyrimidine (Intermediate B) from Malononitrile

Materials:

• Malononitrile

• Methanol

• Acetyl chloride

• Sodium bicarbonate

• Cyanamide

• Toluene

Procedure:

• Step 1: Synthesis of 1,3-dimethoxypropanediimidate dihydrochloride: React malononitrile with methanol and acetyl chloride. The optimal conditions are a temperature of 10°C, a methanol to malononitrile molar ratio of 2.1, an acetyl chloride to methanol molar ratio of 4.5, and a holding time of 2 hours.

• Step 2: Synthesis of 3-amino-3-methoxy-N-cyano-2-propenimidamide: React the product from Step 1 with an aqueous solution of sodium bicarbonate and cyanamide. The optimal conditions for this step are a temperature of 0°C, a cyanamide to malononitrile molar ratio of 1.2, and a reaction time of 5 hours.

• Step 3: Cyclization to 2-amino-4,6-dimethoxypyrimidine: The intermediate from Step 2 is subjected to thermal cyclization in a suitable solvent like toluene to yield the final product. The reaction is heated to reflux for approximately 7 hours. After cooling, the product crystallizes and can be isolated by filtration.

Final Synthesis of Ethoxysulfuron

Materials:

• 2-Ethoxyphenoxysulfonyl chloride (Intermediate A)

• 2-Amino-4,6-dimethoxypyrimidine (Intermediate B)

• Dichloromethane (DCM)

• 2N Hydrochloric acid (HCl)

• Sodium sulfate

• Diethyl ether

Procedure:

• Dissolve 62.0 g (0.4 mol) of 2-amino-4,6-dimethoxypyrimidine in 600 ml of DCM.

• To this solution, add a solution of 97.2 g (0.4 mol) of 2-ethoxyphenoxysulfonyl chloride in 100 ml of DCM dropwise at 25°C.

• Continue stirring at room temperature for 16 hours.

• Dilute the mixture with 600 ml of DCM.

• Wash the organic phase twice with 500 ml portions of 2N HCl and once with 500 ml of water.

• Dry the organic phase using sodium sulfate.

• Remove the solvent on a rotary evaporator to obtain an oily product.

• Triturate the oily product with diethyl ether to induce crystallization.

• Collect the crystalline product by filtration to obtain 145.0 g (91% of theory) of Ethoxysulfuron.

This comprehensive guide provides the foundational knowledge for the synthesis of Ethoxysulfuron, intended to support further research and development in the field of agrochemicals. The provided protocols and data are based on available literature and should be adapted and optimized for specific laboratory conditions.

References

• 1. tdcommons.org [tdcommons.org]

Ethoxysulfuron: A Technical Guide for Researchers

An In-depth Technical Guide on Ethoxysulfuron (C₁₅H₁₈N₄O₇S) for Researchers, Scientists, and Drug Development Professionals.

Chemical and Physical Properties

Ethoxysulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea class. It is primarily used for the control of broadleaf weeds and sedges in various agricultural settings, particularly in rice and sugarcane cultivation.[1][2]

Property	Value	Reference
IUPAC Name	(2-ethoxyphenyl) N-[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamate	[3]
CAS Number	126801-58-9	[3]
Chemical Formula	C₁₅H₁₈N₄O₇S	[3]
Molecular Weight	398.4 g/mol	[3]
Appearance	White to light beige fine powder	[4]
Melting Point	145-147 °C	[4]
Water Solubility	26 mg/L (pH 5), 1353 mg/L (pH 7), 9628 mg/L (pH 9) at 20°C	[5]
Vapor Pressure	6.6 x 10⁻⁵ Pa at 20°C	[5]
LogP (Octanol/Water Partition Coefficient)	1.01 (pH 7)	[5]

Synthesis

The synthesis of Ethoxysulfuron typically involves a multi-step process. A general outline of the synthesis is as follows:

• Preparation of 2-ethoxyphenylsulfamoyl chloride: This intermediate is synthesized from a substituted aniline derivative which undergoes sulfonation.

• Reaction with 2-amino-4,6-dimethoxypyrimidine: The 2-ethoxyphenylsulfamoyl chloride is then reacted with 2-amino-4,6-dimethoxypyrimidine in a suitable solvent, such as dichloromethane.

A specific example of the final step in the synthesis is described as follows: A solution of 2-ethoxyphenylsulfamoyl chloride in dichloromethane is added dropwise to a solution of 2-amino-4,6-dimethoxypyrimidine in dichloromethane at room temperature. The reaction mixture is stirred for several hours. After dilution and washing with hydrochloric acid and water, the organic phase is dried, and the solvent is removed. The resulting product is then purified by crystallization to yield 3-(4,6-dimethoxypyrimidin-2-yl)-1-(2-ethoxyphenoxysulfonyl)urea (Ethoxysulfuron).[4]

Mechanism of Action

Ethoxysulfuron is a potent and selective inhibitor of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[6][7] This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants and microorganisms.[6] By inhibiting ALS, Ethoxysulfuron disrupts protein synthesis and cell division, leading to the cessation of growth in susceptible plants.[8] Following application, chlorotic patches develop and spread, ultimately leading to the death of the entire weed.[8]

Caption: Mechanism of action of Ethoxysulfuron via inhibition of Acetolactate Synthase (ALS).

Herbicidal Activity and Spectrum of Weed Control

Ethoxysulfuron is a post-emergence herbicide with a broad spectrum of activity against many annual and perennial broadleaf weeds and sedges. It is particularly effective in transplanted rice and sugarcane.[8][9]

Weeds Controlled in Rice:

• Broadleaf Weeds: Monochoria vaginalis, Ammannia baccifera, Ludwigia parviflora, Eclipta alba[2][10]

• Sedges: Cyperus difformis, Cyperus iria, Fimbristylis miliacea[2][5]

Weeds Controlled in Sugarcane:

• Sedges: Cyperus rotundus[9][10]

• Broadleaf Weeds: Amaranthus viridis, Phyllanthus niruri[9]

Toxicology and Safety

Ethoxysulfuron exhibits low acute toxicity to mammals. However, it is classified as very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[11]

Parameter	Value	Species	Reference
Acute Oral LD₅₀	>3270 mg/kg bw	Rat	[11]
Acute Dermal LD₅₀	>4000 mg/kg bw	Rat	[3]
Acceptable Daily Intake (ADI)	0.06 mg/kg bw/day	-	[11]
No Observed Adverse Effect Level (NOAEL)	6.2 mg/kg bw/day	Dog (3-month study)	[11]
Genotoxicity	Not genotoxic in a battery of studies	-	[11]

Environmental Fate

Ethoxysulfuron is not expected to be persistent in soil systems but may be more persistent in water under certain conditions.[3] Its mobility in soil is considered to be low to moderate.[8]

Parameter	Value	Conditions	Reference
Soil Half-life (DT₅₀)	9.90 - 21.54 days	Field studies in rice	[8][12]
Freundlich Adsorption Coefficient (Kf)	1.06 µg¹⁻¹/ⁿg⁻¹ml¹/ⁿ	-	[8]
Groundwater Ubiquity Score (GUS)	2.0	Indicates moderate mobility	[8]

Analytical Methods

The determination of Ethoxysulfuron residues in various environmental and biological matrices is typically performed using high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS).[1][8]

General Analytical Protocol:

• Extraction: Residues are extracted from the sample matrix (e.g., soil, water, plant tissue) using a suitable solvent such as acetone or acetonitrile, often with the aid of ultrasonic-assisted extraction.[1][8]

• Clean-up: The crude extract is subjected to a clean-up procedure to remove interfering co-extractives. This may involve liquid-liquid partitioning and/or solid-phase extraction (SPE) using cartridges such as acid alumina or divinylbenzene-N-vinylpyrrolidone copolymer.[1]

• Quantification and Confirmation: The final extract is analyzed by LC-MS or LC-MS/MS. Quantification is achieved by comparing the peak area or height of the analyte in the sample to that of a calibration curve prepared from certified reference standards.[1]

Experimental Protocols

Herbicidal Efficacy Field Trial

Objective: To evaluate the bio-efficacy of Ethoxysulfuron against target weeds in a specific crop (e.g., transplanted rice).

Methodology:

• Experimental Design: The experiment is typically laid out in a randomized block design (RBD) with multiple replications (usually three or four).[2][5]

• Treatments: Treatments include different application rates of Ethoxysulfuron, a weedy check (no herbicide), a weed-free check (manual weeding), and often a comparison with other standard herbicides.[2][5]

• Application: Ethoxysulfuron is applied as a post-emergence spray at a specific time after transplanting or sowing, corresponding to a particular growth stage of the weeds (e.g., 2-4 leaf stage).[5]

• Data Collection: Weed density and biomass are recorded at specific intervals after application (e.g., 30, 60, and 90 days after transplanting). Crop phytotoxicity is visually assessed. At harvest, crop yield and yield components are measured.[2]

• Data Analysis: The collected data are subjected to statistical analysis (e.g., ANOVA) to determine the significance of differences between treatments.

Caption: General workflow for a herbicidal efficacy field trial.

References

• 1. mhlw.go.jp [mhlw.go.jp]
• 2. cropandweed.com [cropandweed.com]
• 3. Ethoxysulfuron (Ref: AE F095404) [sitem.herts.ac.uk]
• 4. Ethoxysulfuron synthesis - chemicalbook [chemicalbook.com]
• 5. isws.org.in [isws.org.in]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. scribd.com [scribd.com]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. Understanding Environmental Fate: Soil Variability and Rainfall Influence on Triafamone and Ethoxysulfuron Leaching - PubMed [pubmed.ncbi.nlm.nih.gov]

Ethoxysulfuron: A Comprehensive Technical Overview of its Chemical Identity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical nomenclature of ethoxysulfuron, a sulfonylurea herbicide. A clear understanding of its IUPAC name, Chemical Abstracts Service (CAS) name, and various synonyms is critical for accurate scientific communication, database searching, and regulatory compliance.

Chemical Nomenclature

The systematic naming of chemical compounds follows strict conventions to provide an unambiguous description of their molecular structure. For ethoxysulfuron, several recognized naming systems are in use.

Naming Convention	Name
IUPAC Name	2-ethoxyphenyl [(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamate[1]
CAS Name	2-ethoxyphenyl [[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]sulfamate[1]
Common Name	Ethoxysulfuron[2]

Synonyms and Identifiers

Beyond the official IUPAC and CAS names, ethoxysulfuron is known by a variety of synonyms and is assigned specific identifiers for database and regulatory purposes. This extensive list is crucial for comprehensive literature and database searches.

Type	Identifier/Synonym
CAS Registry No.	126801-58-9[1]
EC Number	603-166-8[3]
UNII	2A9C8090ZD[3]
ChEBI ID	CHEBI:81748[3]
Development Codes	HOE-095404, AE F095404[3][4]
Other Synonyms	1-(4,6-dimethoxypyrimidin-2-yl)-3-(2-ethoxyphenoxysulfonyl)urea[3][4], 3-(4,6-dimethoxypyrimidin-2-yl)-1-(2-ethoxyphenoxysulfonylurea)[3], Gladium[5], Sunrice[6]

Structural Relationship of Names

The various names and identifiers for ethoxysulfuron, while different, all point to the same chemical entity. The following diagram illustrates the hierarchical and relational nature of this nomenclature.

References

• 1. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 2. -Tide Group [tide-china.com]
• 3. Ethoxysulfuron | C15H18N4O7S | CID 3623881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. chembk.com [chembk.com]

Ethoxysulfuron: A Technical Guide to its Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability of the sulfonylurea herbicide, ethoxysulfuron. The information is curated for researchers, scientists, and professionals involved in drug development and environmental safety assessments. This document details quantitative data, experimental methodologies, and key degradation pathways to facilitate a thorough understanding of ethoxysulfuron's physicochemical properties.

Physicochemical Properties of Ethoxysulfuron

Ethoxysulfuron is a selective herbicide used for the control of broadleaf weeds and sedges in various crops. Its efficacy and environmental fate are significantly influenced by its solubility and stability under different conditions.

Solubility Profile

The solubility of ethoxysulfuron is highly dependent on the pH of the aqueous medium and the nature of the organic solvent.

Table 1: Solubility of Ethoxysulfuron in Water at 20°C

pH	Solubility (mg/L)
5	26.4[1]
7	1353[1]
9	9628[1]

Table 2: Solubility of Ethoxysulfuron in Organic Solvents at 20°C

Solvent	Solubility (g/L)
n-hexane	0.006[1]
Toluene	2.5[1]
Methanol	7.7[1]
Isopropanol	1.0[1]
Ethyl acetate	14.1[1]
Acetone	36[1]
Dichloromethane	107.0[1]
Polyethylene glycol	22.5[1]
Dimethyl sulfoxide	>500[1]

Stability Profile

The stability of ethoxysulfuron is primarily influenced by pH and, to a lesser extent, by light. Hydrolysis is a key degradation pathway, particularly under acidic conditions.

Table 3: Hydrolytic Stability (DT50) of Ethoxysulfuron

pH	Half-life (DT50) in days
5	65[1]
7	259[1]
9	331[1]

Ethoxysulfuron is relatively stable to photolysis in sterile, distilled water. However, in natural waters containing photosensitizing agents, indirect photolysis can occur, with a reported half-life of 30 days at pH 7.

Experimental Protocols

The following sections outline the methodologies for determining the solubility and stability of ethoxysulfuron, based on internationally recognized guidelines.

Aqueous Solubility Determination (OECD Guideline 105)

The solubility of ethoxysulfuron in water is determined using the flask method, which is suitable for substances with solubilities above 10 mg/L.

Fig. 1: Experimental workflow for determining aqueous solubility.

Methodology:

• Preparation: An excess amount of ethoxysulfuron is added to a flask containing water of a specific pH.

• Equilibration: The flask is sealed and agitated (e.g., by stirring or shaking) in a constant temperature bath until equilibrium is reached.

• Separation: The undissolved ethoxysulfuron is separated from the aqueous phase by centrifugation or filtration.

• Analysis: The concentration of ethoxysulfuron in the clear aqueous phase is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Hydrolysis as a Function of pH (OECD Guideline 111)

The rate of hydrolysis of ethoxysulfuron is determined by measuring its concentration in sterile aqueous buffer solutions of different pH values over time.

Fig. 2: Workflow for hydrolysis stability testing.

Methodology:

• Preparation: Sterile aqueous buffer solutions of at least three different pH values (typically 4, 7, and 9) are prepared.

• Incubation: A known concentration of ethoxysulfuron is added to each buffer solution. The solutions are then incubated in the dark at a constant temperature to prevent photolytic degradation.

• Sampling: Aliquots are taken from each solution at appropriate time intervals.

• Analysis: The concentration of ethoxysulfuron and its degradation products in the samples is determined using a suitable analytical method, such as HPLC coupled with mass spectrometry (HPLC-MS).

• Data Evaluation: The rate of hydrolysis and the half-life (DT50) are calculated from the decrease in the concentration of ethoxysulfuron over time.

Degradation Pathways

Hydrolysis Pathway

The primary degradation pathway for ethoxysulfuron in aqueous environments is the cleavage of the sulfonylurea bridge. This process is pH-dependent, being more rapid under acidic conditions. The major identified degradation products are 2-amino-4,6-dimethoxypyrimidine, 2-ethoxyphenol, and 2-ethoxyphenol sulfamate.

Fig. 3: Hydrolysis degradation pathway of Ethoxysulfuron.

Photolysis Pathway

Direct photolysis of ethoxysulfuron in pure water is not a significant degradation route. However, in the presence of natural photosensitizers found in surface waters, indirect photolysis can occur. While up to five degradation products have been detected under such conditions, their specific chemical structures are not fully elucidated in publicly available literature.

Mode of Action: Inhibition of Acetolactate Synthase (ALS)

Ethoxysulfuron, like other sulfonylurea herbicides, acts by inhibiting the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants. The inhibition of ALS leads to a deficiency in these essential amino acids, which in turn halts protein synthesis and cell division, ultimately leading to plant death.

Fig. 4: Mode of action of Ethoxysulfuron.

References

• 1. apvma.gov.au [apvma.gov.au]

Ethoxysulfuron's Mode of Action in Susceptible Weeds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethoxysulfuron, a member of the sulfonylurea class of herbicides, is a potent and selective inhibitor of acetolactate synthase (ALS), a critical enzyme in the biosynthetic pathway of branched-chain amino acids in plants. This technical guide provides an in-depth analysis of the molecular mechanism of action of ethoxysulfuron in susceptible weed species. It details the inhibition of ALS, the subsequent physiological effects leading to plant death, and the experimental protocols used to elucidate this mode of action. Quantitative data from various studies are summarized, and key biochemical pathways and experimental workflows are visualized to facilitate a comprehensive understanding.

Introduction

Ethoxysulfuron is a post-emergence herbicide effective against a range of broadleaf weeds and sedges in crops such as rice and sugarcane.[1][2] Its efficacy stems from its specific interaction with the acetolactate synthase (ALS) enzyme (EC 2.2.1.6), also known as acetohydroxyacid synthase (AHAS).[1][3] This enzyme is pivotal for the synthesis of the essential amino acids valine, leucine, and isoleucine.[3][4] As animals lack the ALS enzyme, sulfonylurea herbicides like ethoxysulfuron exhibit low mammalian toxicity, making them valuable tools in agriculture.[3] This guide will delve into the core biochemical and physiological processes that define ethoxysulfuron's herbicidal activity in susceptible weeds.

Molecular Mode of Action: Inhibition of Acetolactate Synthase

The primary mode of action of ethoxysulfuron is the inhibition of the ALS enzyme.[1][3] This inhibition disrupts the production of essential branched-chain amino acids, leading to a cascade of physiological events that culminate in the death of susceptible plants.

The Target Enzyme: Acetolactate Synthase (ALS)

ALS is a key enzyme in the biosynthesis of valine, leucine, and isoleucine.[3][4] It catalyzes the first common step in their synthesis. In susceptible plants, the binding of ethoxysulfuron to the ALS enzyme is highly specific and occurs at or near the substrate-binding site, although it is considered a non-competitive inhibitor, suggesting it binds to a regulatory site on the enzyme.[3] This binding prevents the enzyme from carrying out its normal catalytic function.

Biochemical Cascade Following ALS Inhibition

The inhibition of ALS by ethoxysulfuron triggers a series of downstream effects:

• Cessation of Branched-Chain Amino Acid Synthesis: The most immediate consequence is the halt in the production of valine, leucine, and isoleucine.[4]

• Inhibition of Protein Synthesis: These amino acids are essential building blocks for proteins. Their absence leads to a rapid cessation of protein synthesis.

• Arrest of Cell Division and Growth: Without the necessary proteins and amino acids, cell division in the meristematic regions (growing points) of the plant ceases.[4] This results in a rapid inhibition of root and shoot growth.

• Accumulation of Toxic Intermediates: The blockage of the metabolic pathway can lead to the accumulation of α-ketobutyrate, a substrate of ALS, which can be toxic to the plant.

• Secondary Physiological Effects: Over time, susceptible plants exhibit symptoms such as chlorosis (yellowing), necrosis (tissue death), and stunting, ultimately leading to plant death.

The following diagram illustrates the signaling pathway of ethoxysulfuron's mode of action.

Figure 1: Signaling pathway of ethoxysulfuron's mode of action.

Quantitative Data

While specific IC50 (half maximal inhibitory concentration) and GR50 (dose for 50% growth reduction) values for ethoxysulfuron against a wide range of susceptible weeds are not extensively reported in publicly available literature, some studies provide valuable quantitative insights.

A study on the tolerance of common bean (Phaseolus vulgaris) to ethoxysulfuron demonstrated that the ALS enzyme activity was severely reduced even at a low concentration of 1 µM, indicating the high potency of this herbicide.[5]

Field studies have also provided dose-response data for weed control. For instance, in sugarcane, ethoxysulfuron applied at rates of 46.9 to 60.0 g ai/ha significantly lowered the density of broadleaf weeds and sedges.[6]

The table below summarizes available quantitative data on the efficacy of ethoxysulfuron.

Parameter	Weed Species/Crop	Value	Reference
Enzyme Inhibition
ALS Activity Reduction	Phaseolus vulgaris	Severely reduced at 1 µM	[5]
Whole-Plant Response
Effective Dose	Broadleaf weeds and sedges in sugarcane	46.9 - 60.0 g ai/ha	[6]
Grain Yield Loss (at 83.2 g ha-1)	Phaseolus vulgaris 'IPR Tangará'	25%	[5]
Grain Yield Loss (at 83.2 g ha-1)	Phaseolus vulgaris 'IPR Andorinha'	35%	[5]
Resistance Factor (RF)
Cross-resistance to ALS inhibitors	Cyperus iria	< 10	[7]

Experimental Protocols

The following sections detail the methodologies for key experiments used to study the mode of action of ethoxysulfuron.

In Vitro ALS Enzyme Inhibition Assay

This assay directly measures the inhibitory effect of ethoxysulfuron on the activity of the ALS enzyme extracted from susceptible plant tissue.

Methodology:

• Enzyme Extraction:

  • Harvest fresh, young leaf tissue from a susceptible weed species.

  • Homogenize the tissue in an ice-cold extraction buffer (e.g., potassium phosphate buffer, pH 7.5, containing pyruvate, MgCl₂, thiamine pyrophosphate, FAD, and protease inhibitors).

  • Centrifuge the homogenate at high speed (e.g., 20,000 x g) at 4°C.

  • The resulting supernatant contains the crude ALS enzyme extract.

• Enzyme Assay:

  • The assay is typically conducted in a microplate format.

  • The reaction mixture contains the enzyme extract, assay buffer, and varying concentrations of ethoxysulfuron.

  • The reaction is initiated by the addition of the substrate, pyruvate.

  • The reaction is incubated at a controlled temperature (e.g., 37°C) for a specific time (e.g., 60 minutes).

  • The reaction is stopped by the addition of acid (e.g., H₂SO₄). This also initiates the conversion of the product, acetolactate, to acetoin.

  • Acetoin is then derivatized with creatine and α-naphthol to produce a colored complex.

  • The absorbance of the colored product is measured using a spectrophotometer (e.g., at 530 nm).

• Data Analysis:

  • The percentage of ALS inhibition for each ethoxysulfuron concentration is calculated relative to a control without the herbicide.

  • The IC50 value, the concentration of ethoxysulfuron that causes 50% inhibition of ALS activity, is determined by plotting the percentage of inhibition against the logarithm of the herbicide concentration and fitting the data to a dose-response curve.

The following diagram outlines the workflow for the in vitro ALS enzyme inhibition assay.

Figure 2: Experimental workflow for in vitro ALS enzyme inhibition assay.

Whole-Plant Bioassay

This assay evaluates the herbicidal efficacy of ethoxysulfuron on whole plants under controlled environmental conditions.

Methodology:

• Plant Growth:

  • Grow susceptible weed species from seed in pots containing a suitable growth medium.

  • Maintain the plants in a controlled environment (greenhouse or growth chamber) with defined light, temperature, and humidity.

• Herbicide Application:

  • Apply a range of ethoxysulfuron doses to the plants at a specific growth stage (e.g., 2-4 leaf stage).

  • Application is typically done using a laboratory sprayer to ensure uniform coverage.

  • Include an untreated control group.

• Evaluation:

  • After a set period (e.g., 14-21 days), visually assess the plants for injury symptoms (e.g., chlorosis, stunting, necrosis).

  • Harvest the above-ground plant material and measure the fresh or dry weight.

• Data Analysis:

  • Calculate the percentage of growth reduction for each dose relative to the untreated control.

  • Determine the GR50 value, the dose of ethoxysulfuron that causes a 50% reduction in plant growth, by fitting the data to a dose-response curve.

Absorption, Translocation, and Metabolism Studies

These studies utilize radiolabeled ethoxysulfuron (e.g., with ¹⁴C) to trace its fate within the plant.

Methodology:

• Application of Radiolabeled Herbicide:

  • Apply a known amount of ¹⁴C-ethoxysulfuron to a specific leaf of a susceptible weed.

• Harvest and Sectioning:

  • At various time points after application, harvest the plants.

  • Section the plant into different parts (e.g., treated leaf, other leaves, stem, roots).

• Quantification of Radioactivity:

  • Combust the plant sections to convert ¹⁴C to ¹⁴CO₂, which is then trapped and quantified using liquid scintillation counting. This determines the amount of herbicide in each plant part.

  • Alternatively, phosphor imaging can be used to visualize the distribution of the radiolabel throughout the plant.

• Metabolism Analysis:

  • Extract the radioactive compounds from the plant tissues using solvents.

  • Separate the parent ethoxysulfuron from its metabolites using techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Identify and quantify the metabolites.

The following diagram illustrates the logical relationship between absorption, translocation, and metabolism in determining the efficacy of ethoxysulfuron.

Figure 3: Factors influencing ethoxysulfuron efficacy in susceptible weeds.

Conclusion

The mode of action of ethoxysulfuron in susceptible weeds is a well-defined process centered on the potent and specific inhibition of the acetolactate synthase enzyme. This leads to a cascade of metabolic and physiological disruptions, ultimately resulting in plant death. Understanding this mechanism at a technical level is crucial for the effective and sustainable use of ethoxysulfuron in weed management programs, as well as for the development of new herbicidal compounds and strategies to mitigate the evolution of herbicide resistance. The experimental protocols detailed in this guide provide a framework for the continued investigation and characterization of the interactions between herbicides and their target sites in plants.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Ethoxysulfuron (Ref: AE F095404) [sitem.herts.ac.uk]
• 3. 16.4 Herbicides that Inhibit ALS – Principles of Weed Control [ohiostate.pressbooks.pub]
• 4. Role of oxidative stress in the physiology of sensitive and resistant Amaranthus palmeri populations treated with herbicides inhibiting acetolactate synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. pakbs.org [pakbs.org]
• 7. researchgate.net [researchgate.net]

Ethoxysulfuron Degradation in Soil and Water: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoxysulfuron is a selective herbicide belonging to the sulfonylurea class, utilized for the control of broadleaf weeds and sedges in various crops. Its environmental fate, particularly its degradation in soil and water, is a critical aspect of its ecological risk assessment. This technical guide provides an in-depth overview of the degradation products of ethoxysulfuron, the pathways of its breakdown, and the experimental methodologies used to study these processes.

Degradation Pathways of Ethoxysulfuron

The degradation of ethoxysulfuron in the environment proceeds through several key pathways, including hydrolysis, photolysis, and microbial degradation. The primary mechanism for the breakdown of sulfonylurea herbicides is the cleavage of the sulfonylurea bridge, a reaction that is significantly influenced by pH.

In Water: Hydrolysis is a major route of ethoxysulfuron degradation in aqueous environments. The rate of hydrolysis is pH-dependent, being more rapid in acidic conditions. Under neutral to alkaline conditions, ethoxysulfuron is more stable.

In Soil: In the soil environment, both abiotic and biotic processes contribute to the degradation of ethoxysulfuron. Hydrolysis of the sulfonylurea bridge is a key abiotic process, influenced by soil pH. Microbial degradation also plays a significant role, with the rate and pathway being dependent on the microbial community composition, soil type, and environmental conditions such as temperature and moisture. Degradation can occur under both aerobic and anaerobic conditions.

Major Degradation Products

Several degradation products of ethoxysulfuron have been identified in soil and water. The formation and persistence of these metabolites are crucial in assessing the overall environmental impact of the parent compound.

• Hoe-126663 (1-(2-ethoxyphenoxysulfonyl)-3-(6-hydroxy-4-methoxypyrimidin-2-yl)-urea): This metabolite is formed through the hydroxylation of the pyrimidine ring of ethoxysulfuron.

• Hoe-092944 (2-amino-4,6-dimethoxypyrimidine): This product results from the cleavage of the sulfonylurea bridge.[1]

• Hoe-136086 (3-amidino-1-(2-ethoxyphenoxysulfonyl)urea): This metabolite is another product identified in environmental fate studies.[1]

Quantitative Data on Ethoxysulfuron Degradation

The persistence of ethoxysulfuron in the environment is typically measured by its half-life (DT50), which is the time required for 50% of the initial concentration to degrade.

Environment	Condition	Parameter	Value	Reference
Water	pH 4	DT50	~16 days	[1]
pH 5	DT50	~64.6 - 96 days	[1]
pH 7	DT50	Stable	[1]
Soil	Aerobic, Laboratory (Clay Loam)	DT50	13 - 15 days	[1]

Note: The table summarizes available quantitative data. More detailed time-course data on the formation and decline of specific degradation products are limited in publicly available literature.

Experimental Protocols

The study of ethoxysulfuron degradation in soil and water typically follows standardized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Hydrolysis Study (Adapted from OECD Guideline 111)

Objective: To determine the rate of abiotic hydrolysis of ethoxysulfuron in aqueous solutions at different pH values.

Methodology:

• Test Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

• Test Substance Application: Add a known concentration of radiolabelled or non-labelled ethoxysulfuron to the test solutions.

• Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 25°C).

• Sampling: Collect samples at predetermined time intervals.

• Analysis: Analyze the samples for the concentration of ethoxysulfuron and its degradation products using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection.

• Data Analysis: Determine the degradation rate constant and half-life at each pH.

Aerobic and Anaerobic Soil Metabolism Study (Adapted from OECD Guideline 307)

Objective: To determine the rate and route of ethoxysulfuron degradation in soil under aerobic and anaerobic conditions.

Methodology:

• Soil Selection: Select and characterize representative soil types (e.g., sandy loam, clay loam).

• Test Substance Application: Treat the soil samples with a known concentration of radiolabelled ethoxysulfuron.

• Incubation:

  • Aerobic: Incubate the soil at a constant temperature (e.g., 20°C) and moisture content (e.g., 40-60% of maximum water holding capacity), with a continuous supply of air.

  • Anaerobic: After an initial aerobic phase to allow for microbial activity, flood the soil with water and purge with an inert gas (e.g., nitrogen) to create anaerobic conditions.

• Volatile Trapping: Trap any evolved carbon dioxide (¹⁴CO₂) or other volatile degradation products.

• Sampling: Collect soil and water (for anaerobic studies) samples at various time points.

• Extraction: Extract ethoxysulfuron and its degradation products from the soil using appropriate solvents.

• Analysis: Quantify the parent compound and its metabolites in the extracts using techniques like HPLC or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: Determine the degradation half-lives (DT50 and DT90) for ethoxysulfuron and major metabolites, and identify the degradation pathway.

Analytical Methodology

The determination of ethoxysulfuron and its degradation products in environmental samples requires sensitive and selective analytical methods.

Sample Preparation:

• Water: Solid-phase extraction (SPE) can be used to concentrate the analytes from water samples.

• Soil: Solvent extraction, often using a mixture of polar and non-polar solvents, is employed to extract the compounds from the soil matrix.

Analytical Techniques:

• HPLC-UV: High-Performance Liquid Chromatography with Ultraviolet detection is a common technique for the quantification of ethoxysulfuron and its metabolites.[1]

• LC-MS/MS: Liquid Chromatography-Tandem Mass Spectrometry offers higher sensitivity and selectivity, allowing for the confirmation and quantification of trace levels of the parent compound and its degradation products.

A typical HPLC/UV method validation would demonstrate satisfactory recoveries (e.g., >70%) and a low limit of detection (e.g., 0.002 ppm).[1]

Visualizations

Logical Flow of an Aerobic Soil Metabolism Study

Caption: Workflow for an aerobic soil metabolism study of ethoxysulfuron.

Proposed Degradation Pathway of Ethoxysulfuron

Caption: Proposed degradation pathways for ethoxysulfuron in soil and water.

References

• 1. biotecnologiebt.it [biotecnologiebt.it]

Toxicological Profile of Ethoxysulfuron in Non-Target Organisms: An In-depth Technical Guide

Introduction

Ethoxysulfuron is a selective sulfonylurea herbicide widely used for the control of broadleaf weeds and sedges in various agricultural settings, particularly in rice and cereal crops. Its mode of action is the inhibition of the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of branched-chain amino acids in plants. While effective in targeting weeds, the potential impact of ethoxysulfuron on non-target organisms is a critical aspect of its environmental risk assessment. This technical guide provides a comprehensive overview of the toxicological profile of ethoxysulfuron in a range of non-target organisms, intended for researchers, scientists, and drug development professionals.

Quantitative Toxicological Data

The acute and chronic toxicity of ethoxysulfuron to various non-target organisms has been evaluated through standardized ecotoxicological studies. The following tables summarize the key quantitative data.

Table 1: Aquatic Organisms

Species	Endpoint	Value (mg/L)	Exposure Duration	Reference
Scenedesmus obliquus (Green Algae)	EC50	1.1	96 hours
Daphnia magna (Water Flea)	EC50 (Immobilisation)	> 100	48 hours
Oncorhynchus mykiss (Rainbow Trout)	LC50	> 100	96 hours

Table 2: Terrestrial Invertebrates

Species	Endpoint	Value	Exposure Duration	Reference
Apis mellifera (Honeybee)	LD50 (Contact)	> 200 µ g/bee	48 hours
Eisenia fetida (Earthworm)	LC50	Data not available. Toxicity is generally considered low.	14 days
NOEC (Reproduction)	Data not available.	56 days

Table 3: Vertebrates

Species	Endpoint	Value (mg/kg bw/day)	Exposure Duration	Reference
Rat (Oral)	LD50	> 5000	-
Rat (Dermal)	LD50	> 2000	-
Rat (Inhalation)	LC50	> 5.15 (dust)	4 hours
Dog	NOAEL	5.60	90 days
Bobwhite Quail	LD50	> 2250	-
Mallard Duck	LD50	> 2250	-

Mechanism of Action: Acetolactate Synthase (ALS) Inhibition

The primary mode of action of ethoxysulfuron is the inhibition of the acetolactate synthase (ALS) enzyme. This enzyme, also known as acetohydroxyacid synthase (AHAS), is the first and rate-limiting step in the biosynthesis of the essential branched-chain amino acids: valine, leucine, and isoleucine. This pathway is present in plants and microorganisms. While mammals also possess a similar pathway for branched-chain amino acid synthesis, the structure of the animal ALS enzyme differs significantly from the plant enzyme, leading to a high degree of selectivity and lower toxicity in mammals.

The inhibition of ALS leads to a deficiency in these critical amino acids, which in turn halts protein synthesis and cell division, ultimately leading to the death of the susceptible plant.

Caption: A simplified diagram of the Acetolactate Synthase (ALS) inhibition pathway by ethoxysulfuron.

Experimental Protocols

The toxicological data presented in this guide are derived from studies following internationally recognized standardized guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD). These protocols ensure the reproducibility and comparability of results.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This test evaluates the effects of a substance on the growth of freshwater green algae.

• Test Organism: Pseudokirchneriella subcapitata (formerly Selenastrum capricornutum) or other suitable species.

• Principle: Exponentially growing cultures of algae are exposed to various concentrations of the test substance in a nutrient-rich medium for 72 hours.

• Methodology:

  • A range of test concentrations and a control are prepared.

  • Aliquots of an exponentially growing algal culture are added to the test solutions.

  • The cultures are incubated under continuous, uniform illumination and constant temperature (21-24°C) for 72 hours.

  • Algal growth is measured at 24, 48, and 72 hours by determining the cell concentration or a surrogate for biomass (e.g., fluorescence).

  • The growth rate and yield are calculated for each concentration and compared to the control to determine the EC50 (the concentration causing a 50% reduction in growth).

Caption: Experimental workflow for the OECD 201 Algal Growth Inhibition Test.

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to Daphnia magna.

• Test Organism: Daphnia magna (water flea), less than 24 hours old.

• Principle: Young daphnids are exposed to a range of concentrations of the test substance for 48 hours. The endpoint is immobilization, defined as the inability to swim within 15 seconds after gentle agitation.

• Methodology:

  • A series of test concentrations and a control are prepared in a suitable aqueous medium.

  • Groups of daphnids are introduced into each test vessel.

  • The vessels are maintained at a constant temperature (18-22°C) with a defined light-dark cycle for 48 hours.

  • The number of immobilized daphnids is recorded at 24 and 48 hours.

  • The EC50 at 48 hours is calculated, representing the concentration that immobilizes 50% of the daphnids.

Caption: Experimental workflow for the OECD 202 Daphnia sp. Acute Immobilisation Test.

OECD 203: Fish, Acute Toxicity Test

This guideline determines the concentration of a substance that is lethal to 50% of a test population of fish.

• Test Organism: Rainbow trout (Oncorhynchus mykiss), Zebra fish (Danio rerio), or other suitable species.

• Principle: Fish are exposed to a range of concentrations of the test substance in a flow-through or semi-static system for 96 hours.

• Methodology:

  • Fish are acclimated to the test conditions.

  • A range of test concentrations and a control are established.

  • Groups of fish are randomly assigned to the different concentrations.

  • The fish are exposed for 96 hours, with regular monitoring of water quality parameters (e.g., temperature, pH, dissolved oxygen).

  • Mortality is recorded at 24, 48, 72, and 96 hours.

  • The LC50 (lethal concentration for 50% of the fish) at 96 hours is calculated using appropriate statistical methods.

Caption: Experimental workflow for the OECD 203 Fish Acute Toxicity Test.

OECD 222: Earthworm, Reproduction Test

This test evaluates the effects of a substance on the reproduction of the earthworm Eisenia fetida.

• Test Organism: Eisenia fetida or Eisenia andrei.

• Principle: Adult earthworms are exposed to a range of concentrations of the test substance mixed into an artificial soil for 28 days. Following this exposure, the adult worms are removed, and the soil is incubated for another 28 days to allow for the hatching of cocoons.

• Methodology:

  • The test substance is incorporated into an artificial soil substrate.

  • Adult earthworms with a well-developed clitellum are introduced into the test soil.

  • The test vessels are maintained at a constant temperature (20 ± 2°C) with a defined light-dark cycle for 28 days.

  • At the end of the 28-day exposure, the adult worms are removed, and their mortality and any sublethal effects are assessed.

  • The soil is incubated for a further 28 days.

  • The number of juvenile worms is then counted.

  • The reproductive output (number of juveniles per adult per day) is calculated and compared to the control to determine the NOEC (No Observed Effect Concentration) and ECx for reproduction.

Caption: Experimental workflow for the OECD 222 Earthworm Reproduction Test.

Summary and Conclusion

Ethoxysulfuron exhibits a high degree of selectivity, with its primary mode of action targeting an enzyme pathway in plants that is significantly different in animals. The available toxicological data indicates that ethoxysulfuron has low acute toxicity to fish, aquatic invertebrates, birds, and mammals. It is practically non-toxic to honeybees. However, as an herbicide, it is highly toxic to non-target aquatic plants, such as algae.

The provided experimental protocols, based on OECD guidelines, represent the standard methodologies for assessing the ecotoxicological effects of chemicals like ethoxysulfuron. While a comprehensive dataset exists for many non-target organisms, further research to establish definitive LC50 and NOEC values for key soil organisms like earthworms under various environmental conditions would contribute to a more complete understanding of the environmental risk profile of ethoxysulfuron. For researchers and professionals in drug development, the toxicological profile of ethoxysulfuron serves as a case study in the development of target-specific compounds with favorable environmental and non-target organism safety profiles.

Ethoxysulfuron Metabolism in Plant Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethoxysulfuron is a selective sulfonylurea herbicide effective against a wide range of broadleaf weeds and sedges in crops such as rice, sugarcane, and cereals.[1] Its efficacy and selectivity are primarily dictated by the rate at which different plant species can metabolize the active compound into non-phytotoxic derivatives. This technical guide provides a comprehensive overview of the metabolic pathways of ethoxysulfuron in plants, the key enzymatic systems involved, and the analytical methodologies used to study these processes. Differential metabolism between tolerant crops and susceptible weeds is highlighted, offering insights into the biochemical basis of its selective action and the mechanisms of herbicide resistance.

Introduction: Mode of Action and the Role of Metabolism

Ethoxysulfuron, like other sulfonylurea herbicides, inhibits the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[2] This enzyme is crucial for the biosynthesis of branched-chain amino acids—valine, leucine, and isoleucine—which are essential for protein synthesis and plant growth.[2] Inhibition of ALS leads to a rapid cessation of cell division and, ultimately, plant death in susceptible species.

The selectivity of ethoxysulfuron between crops and weeds is not typically due to differences in the target ALS enzyme's sensitivity.[2][3] Instead, it relies almost exclusively on the ability of tolerant plants to rapidly metabolize, or detoxify, the herbicide into inactive forms before it can cause lethal injury.[2][4] Susceptible plants, conversely, metabolize the compound much more slowly, allowing the active ingredient to accumulate at the target site. Therefore, understanding the metabolic fate of ethoxysulfuron is fundamental to its effective and safe use in agriculture.

Primary Metabolic Pathways in Plants

The detoxification of ethoxysulfuron in tolerant plant species primarily proceeds through two key types of reactions: Phase I oxidation reactions followed by Phase II conjugation reactions. These modifications increase the water solubility of the molecule, facilitating its sequestration and rendering it non-toxic.

Phase I: Oxidation Reactions

The initial and rate-limiting step in ethoxysulfuron detoxification is oxidation, catalyzed predominantly by cytochrome P450 monooxygenases (P450s) .[2][5] These enzymes are a large family of heme-containing proteins involved in the metabolism of a wide range of endogenous and exogenous compounds, including many herbicides.[6][7][8] The primary oxidative pathways for ethoxysulfuron are:

• Aryl Hydroxylation: The addition of a hydroxyl (-OH) group to the phenyl ring of the ethoxysulfuron molecule. This is a common detoxification reaction for many xenobiotics in plants.[7][9]

• O-de-ethylation: The removal of the ethyl group from the ethoxy moiety on the phenyl ring. This process also results in a hydroxylated, less phytotoxic metabolite.

Phase II: Conjugation Reactions

Following oxidation, the resulting metabolites are often conjugated with endogenous molecules, such as glucose or glutathione, to further increase their polarity and facilitate compartmentalization within the plant cell (e.g., into the vacuole) or incorporation into cell wall components.

• Glucose Conjugation: The hydroxylated metabolites can be conjugated with glucose, a reaction catalyzed by UDP-glucosyltransferases (UGTs).

• Glutathione Conjugation: While P450-mediated oxidation is the primary detoxification mechanism, glutathione S-transferases (GSTs) can also play a role.[2] GSTs catalyze the conjugation of the tripeptide glutathione to electrophilic substrates, which can include the parent herbicide or its metabolites.[10][11][12]

The overall metabolic process transforms the lipophilic, active ethoxysulfuron molecule into hydrophilic, inactive conjugates.

Fig. 1: Primary metabolic pathways of ethoxysulfuron in tolerant plants.

Differential Metabolism: The Basis of Selectivity and Resistance

The key determinant of ethoxysulfuron selectivity is the rate of its metabolic detoxification.

• Tolerant Crops (e.g., Rice, Sugarcane, Common Bean): These species possess highly efficient P450 enzymes that rapidly metabolize ethoxysulfuron. For example, in sugarcane, the parent ethoxysulfuron was the predominant residue component in leaves shortly after application, but its concentration significantly decreased over time as it was converted into minor metabolites. Studies in common bean have shown that inhibiting P450 enzymes with organophosphate insecticides (malathion + chlorpyrifos) dramatically increases the plant's sensitivity to ethoxysulfuron, confirming that P450-mediated metabolism is the primary tolerance mechanism.[2][3]

• Susceptible Weeds (e.g., Cyperus difformis): These species metabolize ethoxysulfuron very slowly or not at all. This allows the active herbicide to translocate to the growing points and inhibit the ALS enzyme, leading to plant death. However, resistance can evolve in weed populations through two main mechanisms: target-site resistance (mutations in the ALS gene) or non-target-site resistance, which often involves enhanced metabolism.[13] Some biotypes of Cyperus difformis have developed resistance to ethoxysulfuron and other ALS inhibitors due to an altered target site, making the ALS enzyme less sensitive to the herbicide.[14][15]

Fig. 2: Relationship between ethoxysulfuron metabolism rate and plant tolerance.

Quantitative Data on Ethoxysulfuron Metabolism

Quantitative analysis of ethoxysulfuron and its metabolites is crucial for understanding the dynamics of detoxification. The following tables summarize findings from metabolism studies.

Table 1: Ethoxysulfuron Dissipation in Tolerant Crops

Plant Species	Tissue	Application Rate	Time After Treatment	Parent Ethoxysulfuron (% of Total Radioactive Residue)	Reference
Sugarcane	Leaves	90 g ai/ha	7 days	79%
Sugarcane	Leaves	90 g ai/ha	32 days	37%
Sugarcane	Leaves	90 g ai/ha	139 days (Harvest)	33%
Sugarcane	Stalks	90 g ai/ha	139 days (Harvest)	<0.01 mg equiv./kg (Total Residue)
Rice	Soil	15-20 g/ha	Harvest	<0.001 µg/g	[16]
Rice	Grains/Straw	15-20 g/ha	Harvest	<0.001 µg/g	[16]

Table 2: Effect of Metabolism Inhibitors and Safeners on Common Bean Tolerance

Treatment	Parameter (D₅₀ / GR₅₀)¹	Value (g ha⁻¹)	Fold Difference	Conclusion	Reference
Ethoxysulfuron alone	D₅₀ (Dry Weight)	172	14x more tolerant	P450s are key to tolerance	[2]
Ethoxysulfuron + P450 Inhibitors²	D₅₀ (Dry Weight)	12	-	[2]
Ethoxysulfuron alone	D₅₀ (Inter-node size)	27.9	2.6x more tolerant	Mefenpyr enhances detoxification	[2]
Ethoxysulfuron + Safener³	D₅₀ (Inter-node size)	10.6	-	[2]

¹ D₅₀/GR₅₀: Dose required to cause a 50% reduction in the measured parameter. ² P450 Inhibitors: Malathion + Chlorpyrifos. ³ Safener (Antidote): Mefenpyr-diethyl, a compound known to stimulate herbicide degradation.

Experimental Protocols for Metabolism Studies

The investigation of ethoxysulfuron metabolism involves a multi-step process from plant treatment to analytical detection.

General Experimental Workflow

Fig. 3: Typical experimental workflow for ethoxysulfuron metabolism analysis.

Detailed Methodologies

A. Plant Material and Treatment:

• Plant Growth: Tolerant and susceptible plant species are grown under controlled greenhouse or growth chamber conditions to a specific growth stage (e.g., three-to-four-leaf stage).[17]

• Herbicide Application: A known concentration of ethoxysulfuron, often radiolabeled (e.g., [¹⁴C]-ethoxysulfuron), is applied to the plants. Application can be foliar or soil-directed to simulate field conditions.

• Sampling: Plant tissues (leaves, stems, roots) are harvested at various time points after treatment (e.g., 0, 7, 32, 139 days).

B. Extraction of Ethoxysulfuron and Metabolites:

• Homogenization: Harvested plant material is flash-frozen in liquid nitrogen and homogenized.

• Solvent Extraction: The homogenized tissue is extracted with a suitable solvent, such as acetone.[18] The extract is then filtered and concentrated.

• Liquid-Liquid Partitioning: The aqueous extract is acidified, and the analytes are partitioned into an organic solvent like ethyl acetate. This may be followed by back-extraction into a basic buffer (e.g., dipotassium hydrogen phosphate) and then back into ethyl acetate under acidic conditions to purify the acidic herbicide from other plant components.[18]

C. Sample Cleanup:

• Solid-Phase Extraction (SPE): The crude extract is passed through an SPE cartridge (e.g., acid alumina or divinylbenzene-N-vinylpyrrolidone copolymer) to remove interfering compounds like plant pigments and lipids.[18] The analytes of interest are eluted with a specific solvent mixture.

D. Analytical Quantification and Identification:

• Instrumentation: High-Performance Liquid Chromatography (HPLC) coupled with a UV or a mass spectrometry (MS) detector is the method of choice.[18][19] LC-MS/MS provides high sensitivity and specificity for both quantifying the parent compound and identifying unknown metabolites.[18][20]

• Chromatographic Conditions: A reverse-phase C18 column is typically used with a mobile phase gradient of acetonitrile and water (often with a pH modifier like formic acid).[18]

• Quantification: A calibration curve is generated using analytical standards of ethoxysulfuron at several concentrations.[18] The concentration of ethoxysulfuron and its metabolites in the plant extracts is determined by comparing their peak areas or heights to the calibration curve.[18]

• Metabolite Identification: Mass spectrometry is used to determine the mass-to-charge ratio (m/z) of the parent ion and its fragmentation patterns. This data, compared to the parent compound, allows for the structural elucidation of metabolites (e.g., identifying a mass shift corresponding to the addition of an oxygen atom for hydroxylation).

Conclusion

The metabolism of ethoxysulfuron is a critical process that governs its selectivity and efficacy as a herbicide. Tolerant plants, including key crops like rice and sugarcane, rapidly detoxify the compound through P450-mediated oxidation (aryl hydroxylation and O-de-ethylation) and subsequent conjugation. Susceptible weeds lack this rapid metabolic capacity, leading to the accumulation of the active herbicide and inhibition of the essential ALS enzyme. The evolution of enhanced metabolic detoxification in weed populations poses a significant challenge, underscoring the need for vigilant resistance management strategies. A thorough understanding of these metabolic pathways, facilitated by robust analytical methodologies, is essential for the development of new, more selective herbicides and for optimizing the use of existing compounds in sustainable agriculture.

References

• 1. Ethoxysulfuron (Ref: AE F095404) [sitem.herts.ac.uk]
• 2. scielo.br [scielo.br]
• 3. TOLERANCE OF COMMON BEAN PLANTS TO ETHOXYSULFURON HERBICIDE AND THE MECHANISM INVOLVED IN THE PROCESS - Advances in Weed Science [awsjournal.org]
• 4. researchgate.net [researchgate.net]
• 5. Cytochrome P450-mediated herbicide metabolism in plants: current understanding and prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytochrome P450 CYP709C56 metabolizing mesosulfuron-methyl confers herbicide resistance in Alopecurus aequalis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Cytochrome P450 Herbicide Metabolism as the Main Mechanism of Cross-Resistance to ACCase- and ALS-Inhibitors in Lolium spp. Populations From Argentina: A Molecular Approach in Characterization and Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Glutathione s-transferases detoxify endogenous and exogenous toxic agents-mini review - MedCrave online [medcraveonline.com]
• 11. Modulation of Glutathione-S-Transferase by Phytochemicals: To Activate or Inhibit—That Is the Question - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. Mechanisms of evolved herbicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Evaluation of resistance in Cyperus difformis populations to ALS inhibiting herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cross-resistance pattern and alternative herbicides for Cyperus difformis resistant to sulfonylurea herbicides in Korea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. ars.usda.gov [ars.usda.gov]
• 18. mhlw.go.jp [mhlw.go.jp]
• 19. Analytical Methods for Detection of Plant Metabolomes Changes in Response to Biotic and Abiotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Synthetic approach to iodosulfuron-methyl and metsulfuron-methyl metabolites and their application for water analysis - PMC [pmc.ncbi.nlm.nih.gov]

The Dawn of a Selective Herbicide: A Technical Guide to the Discovery and Development of Ethoxysulfuron

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethoxysulfuron, a member of the sulfonylurea class of herbicides, has emerged as a critical tool in modern agriculture for the selective control of broadleaf weeds and sedges in vital crops such as rice and sugarcane. Its discovery and development journey, from initial synthesis to widespread agricultural application, represents a significant advancement in crop protection technology. This technical guide provides an in-depth exploration of the core scientific principles and developmental milestones of Ethoxysulfuron. It encompasses a detailed account of its chemical synthesis, a thorough examination of its mode of action through the inhibition of acetolactate synthase (ALS), comprehensive toxicological and environmental fate profiles, and extensive data from pivotal herbicidal efficacy studies. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in the field of drug and herbicide development, offering detailed experimental insights and robust data presentation to facilitate further innovation and understanding.

Discovery and Initial Development

Ethoxysulfuron was developed by Bayer CropScience in the early 1990s, with its first registration occurring in Vietnam in 1996.[1] Part of the sulfonylurea group of herbicides, its development was driven by the need for a selective post-emergence herbicide with high efficacy at low application rates. The active constituent, Ethoxysulfuron, was approved by the Australian Pesticides and Veterinary Medicines Authority (APVMA) in February 2005 and is manufactured by Lonza AG in Visp, Switzerland.[1]

Chemical Synthesis

The commercial production of Ethoxysulfuron is a multi-step synthetic process.[2] The synthesis begins with a substituted aniline derivative, which undergoes sulfonation to introduce the critical sulfonyl group. This intermediate is then reacted with a heterocyclic urea compound, typically containing a pyrimidine ring, to form the defining sulfonylurea linkage responsible for its herbicidal activity.[2]

While specific proprietary details of the manufacturing process are not publicly disclosed, the general synthetic pathway can be outlined as follows:

Experimental Protocol: General Synthesis of Ethoxysulfuron

• Step 1: Sulfonamide Formation: 2-ethoxyphenol is reacted with a sulfonating agent, such as chlorosulfonic acid, to produce 2-ethoxyphenoxy sulfonyl chloride.

• Step 2: Sulfonylurea Bridge Formation: The resulting 2-ethoxyphenoxy sulfonyl chloride is then reacted with 2-amino-4,6-dimethoxypyrimidine in the presence of a base to form the final Ethoxysulfuron molecule. The reaction is typically carried out in an inert solvent.

A more detailed, albeit still general, synthetic route has been described in patent literature. A solution of the sulfonyl chloride intermediate in dichloromethane is added dropwise at 25°C to a solution of 2-amino-4,6-dimethoxypyrimidine in dichloromethane. The reaction mixture is stirred for 16 hours at room temperature. The organic phase is then washed with hydrochloric acid and water, dried with sodium sulfate, and the solvent is removed to yield the final product.

Mode of Action: Inhibition of Acetolactate Synthase (ALS)

Ethoxysulfuron's herbicidal activity stems from its potent inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2] ALS is a pivotal enzyme in the biosynthetic pathway of the branched-chain amino acids valine, leucine, and isoleucine.[3] These amino acids are essential for protein synthesis and, consequently, for plant growth and development. By blocking ALS, Ethoxysulfuron effectively halts the production of these vital amino acids, leading to the cessation of cell division and plant growth, ultimately resulting in the death of susceptible weeds.[4][5]

In susceptible weeds, Ethoxysulfuron is primarily absorbed through the leaves and then translocated throughout the plant.[4][5] In some weeds, it undergoes N-demethylation to form a metabolite that is also a potent inhibitor of ALS.[4][5]

Caption: Signaling pathway of Ethoxysulfuron's mode of action.

Herbicidal Efficacy

Ethoxysulfuron is effective against a wide range of broadleaf weeds and sedges. Its efficacy has been demonstrated in numerous field trials across various crops.

Efficacy in Sugarcane

Field studies have shown that Ethoxysulfuron, applied as a post-emergence herbicide, provides excellent control of major weeds in sugarcane.

Weed Species	Application Rate (g a.i./ha)	Weed Control (%)	Crop	Reference
Cyperus rotundus	56.25 - 60.0	High	Sugarcane	[6]
Broadleaf weeds	56.25 - 60.0	High	Sugarcane	[6]

Efficacy in Rice

In transplanted rice, Ethoxysulfuron has demonstrated significant control of broadleaf weeds and sedges, leading to substantial increases in grain yield.

Weed Species	Application Rate (g a.i./ha)	Weed Control Efficiency (%)	Crop	Reference
Broadleaf weeds & Sedges	18.75	High	Transplanted Rice	[7]
Total Weeds	60 (in combination with triafamone)	96	Transplanted Rice	[8]

Efficacy in Common Bean

Studies on common bean cultivars have shown that Ethoxysulfuron can effectively control certain broadleaf weeds, although crop tolerance can vary between cultivars.

Weed Species	Application Rate (g a.i./ha)	Control Level	Crop	Reference
Ipomoea spp.	20.8	Satisfactory	Common Bean	[3]
Bidens spp.	up to 83.3	Not controlled	Common Bean	[3]

Toxicology Profile

The toxicological database for Ethoxysulfuron is extensive, with studies conducted on various animal models to assess its potential risk to humans.

Acute Toxicity

Ethoxysulfuron exhibits low acute toxicity via oral, dermal, and inhalation routes.

Study	Species	Result	Reference
Oral LD50	Rat	>2000 mg/kg bw	[9]
Dermal LD50	Rat	>4000 mg/kg bw	[9]
Inhalation LC50	Rat	>3.6 mg/L	[9]

Sub-chronic and Chronic Toxicity

Longer-term studies have established No-Observed-Adverse-Effect-Levels (NOAELs) for Ethoxysulfuron.

Study Duration	Species	NOAEL	Key Findings	Reference
90-day	Dog	6.2 mg/kg bw/day	Basis for ADI calculation	[9]
1-year	Dog	15.5 mg/kg bw/day	Hematological and clinical chemistry changes at higher doses	[9]
2-year	Rat	38.94 mg/kg bw/day	Decreased body weight gain and changes in clinical chemistry and pathology at the highest dose	[9]
2-year	Mouse	700 ppm (approx. 105 mg/kg bw/day)	Decreased food consumption and body weight gain at the highest dose	[9]

Genotoxicity and Carcinogenicity

Ethoxysulfuron was found to be non-genotoxic in a battery of in vitro and in vivo assays, including the Ames test, and is not considered to be a carcinogen.

Acceptable Daily Intake (ADI)

Based on the toxicological data, an Acceptable Daily Intake (ADI) for Ethoxysulfuron has been established at 0.06 mg/kg bw/day , based on the 90-day dog study and applying a 100-fold safety factor.[9]

Experimental Protocol: General Methodology for a 90-Day Sub-chronic Oral Toxicity Study in Dogs (as inferred from regulatory guidelines)

• Test Animals: Typically, four beagle dogs per sex per group.

• Administration: Ethoxysulfuron is administered daily in the diet at three or more dose levels, plus a control group.

• Observations: Daily clinical observations for signs of toxicity. Body weight and food consumption are recorded weekly.

• Clinical Pathology: Hematology, clinical chemistry, and urinalysis are performed at pre-test and at specified intervals during the study.

• Pathology: At the end of the 90-day period, all animals are subjected to a full necropsy, and a comprehensive list of tissues is examined microscopically.

Caption: General workflow for toxicological assessment.

Environmental Fate and Ecotoxicology

Environmental Fate

Ethoxysulfuron is not expected to be persistent in soil environments. Its degradation in the atmosphere is rapid, with a calculated half-life of approximately 1.7 hours due to reaction with hydroxyl radicals.[10] In aquatic systems, it degrades to several products, with the main metabolites being AE F1266637 and AE F1360868.[1]

Ecotoxicology

Ethoxysulfuron is very toxic to aquatic organisms, particularly algae and aquatic plants, which is consistent with its herbicidal mode of action.[2][9] It has low toxicity to birds, bees, and earthworms.

Organism	Endpoint	Value	Reference
Bobwhite quail	Acute oral LD50	>2250 mg/kg bw	[1]
Honeybee	Acute contact LD50	>100 µ g/bee	[1]
Rainbow trout	96-hour LC50	>100 mg/L	[1]
Daphnia magna	48-hour EC50	94 mg/L	[1]
Green algae	72-hour EC50	0.044 mg/L	[1]

Conclusion

The discovery and development of Ethoxysulfuron represent a significant contribution to weed management technology. Its high efficacy at low application rates, coupled with a well-defined toxicological and environmental profile, has established it as a valuable tool for farmers worldwide. This technical guide has provided a comprehensive overview of the key scientific data and experimental methodologies that have underpinned the successful development of Ethoxysulfuron. The continued study of such compounds is essential for the advancement of sustainable and effective agricultural practices.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Ethoxysulfuron (Ref: AE F095404) [sitem.herts.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. Council activ | Bayer's Perfect Herbicide for Rice [cropscience.bayer.in]
• 5. kissanghar.pk [kissanghar.pk]
• 6. CN101926350A - Weeding composition with ethoxysulfuron - Google Patents [patents.google.com]
• 7. CN101946789A - Ethoxysulfuron and fenoxaprop-p-ethyl-containing herbicidal composition - Google Patents [patents.google.com]
• 8. CN102365965B - Pesticide composition containing ethoxysulfuron - Google Patents [patents.google.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. CN102217625A - Mesosulfuron and ethoxysulfuron complex herbicide suspending agent and preparation method thereof - Google Patents [patents.google.com]

Ethoxysulfuron Resistance in Weed Populations: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molecular and biochemical mechanisms underlying ethoxysulfuron resistance in key weed populations. The document details the primary resistance pathways, presents quantitative data on resistance levels, and offers detailed experimental protocols for resistance characterization.

Core Mechanisms of Ethoxysulfuron Resistance

Ethoxysulfuron is a sulfonylurea herbicide that inhibits the acetolactate synthase (ALS) enzyme, a key player in the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.[1] Disruption of this pathway leads to plant death. Weed populations have evolved two primary mechanisms to withstand ethoxysulfuron application: target-site resistance (TSR) and non-target-site resistance (NTSR).

Target-Site Resistance (TSR)

The most common mechanism of resistance to ethoxysulfuron and other ALS inhibitors is the alteration of the target enzyme, acetolactate synthase, due to mutations in the ALS gene.[2] These mutations prevent the herbicide from binding effectively to the enzyme, while still allowing the enzyme to function in amino acid synthesis. Several amino acid substitutions at different positions within the ALS protein have been identified to confer resistance to sulfonylurea herbicides.[3][4] Common mutations occur at positions such as Pro-197, Asp-376, and Trp-574.[3][4] The specific mutation can influence the level of resistance and the cross-resistance pattern to other ALS-inhibiting herbicides.[4] For instance, a Trp-574-Leu substitution is known to confer broad resistance to both sulfonylurea and imidazolinone herbicides.[4]

Non-Target-Site Resistance (NTSR)

NTSR involves mechanisms that reduce the amount of active herbicide reaching the target site. This is often achieved through enhanced metabolic detoxification of the herbicide by enzymes such as cytochrome P450 monooxygenases (P450s) and glutathione S-transferases (GSTs).[5][6]

• Cytochrome P450 Monooxygenases (P450s): This large family of enzymes can detoxify herbicides through oxidative reactions like hydroxylation and dealkylation, rendering them non-toxic.[5][6] Enhanced expression or activity of specific P450 isozymes can lead to rapid metabolism of ethoxysulfuron, preventing it from reaching inhibitory concentrations at the ALS enzyme.[7]

• Glutathione S-Transferases (GSTs): GSTs catalyze the conjugation of glutathione to the herbicide molecule, a process that increases its water solubility and facilitates its sequestration into the vacuole or apoplast, effectively removing it from the cytoplasm.[8] Increased GST activity is a known mechanism of resistance to several classes of herbicides.

Quantitative Data on Ethoxysulfuron Resistance

The level of resistance is typically quantified by a Resistance Index (RI) or Resistance Factor (RF), which is the ratio of the herbicide dose required to cause 50% growth reduction (GR50) in the resistant population compared to a susceptible population.

Weed Species	Herbicide	Resistance Index (RI/RF)	Reference
Monochoria vaginalis	Bensulfuron-methyl	21.80 - 205.61	[9]
Monochoria vaginalis	Bispyribac-sodium	8.79 (moderate)	[9]
Monochoria vaginalis	Penoxsulam	3.56 - 8.94 (low to moderate)	[9]
Echinochloa crus-galli	Metsulfuron-methyl	5.88 (low)	[10]
Echinochloa crus-galli	Penoxsulam	1.27 - 1.81 (susceptible)	[10]
Schoenoplectus juncoides	Imazosulfuron	176	[11]
Schoenoplectus juncoides	Bensulfuron-methyl	40	[11]
Schoenoplectus juncoides	Metsulfuron-methyl	14	[11]
Schoenoplectus juncoides	Bispyribac-sodium	5.2	[11]

Signaling Pathways and Resistance Mechanisms

The following diagrams illustrate the key pathways involved in ethoxysulfuron's mode of action and the mechanisms by which weeds develop resistance.

Caption: Mode of action of ethoxysulfuron targeting acetolactate synthase.

Caption: Overview of Target-Site and Non-Target-Site Resistance to ethoxysulfuron.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the study of ethoxysulfuron resistance.

Whole-Plant Dose-Response Bioassay

This protocol is used to determine the level of resistance in a weed population.

1. Seed Collection and Germination:

• Collect mature seeds from putative resistant and known susceptible weed populations.

• Germinate seeds in petri dishes on moist filter paper or directly in pots filled with a suitable growing medium.

2. Plant Growth:

• Transplant seedlings at a uniform growth stage (e.g., 2-3 leaf stage) into individual pots.

• Grow plants in a greenhouse or growth chamber under controlled conditions (e.g., 25/20°C day/night temperature, 16-hour photoperiod).

3. Herbicide Application:

• Prepare a stock solution of ethoxysulfuron and create a series of dilutions to achieve a range of doses (e.g., 0, 0.25x, 0.5x, 1x, 2x, 4x, 8x, 16x the recommended field rate).

• Apply the herbicide treatments to plants at the appropriate growth stage using a precision cabinet sprayer.

4. Data Collection and Analysis:

• Assess plant survival and shoot biomass (fresh or dry weight) 21-28 days after treatment.

• Express the data as a percentage of the untreated control.

• Analyze the dose-response data using a non-linear regression model (e.g., log-logistic) to determine the GR50 value.

• Calculate the Resistance Index (RI) by dividing the GR50 of the resistant population by the GR50 of the susceptible population.

Caption: Workflow for a whole-plant dose-response bioassay.

In Vitro Acetolactate Synthase (ALS) Activity Assay

This assay measures the sensitivity of the ALS enzyme to ethoxysulfuron.

1. Enzyme Extraction:

• Harvest 1-2 grams of fresh, young leaf tissue from both resistant and susceptible plants.

• Immediately freeze the tissue in liquid nitrogen and grind to a fine powder.

• Homogenize the powder in an ice-cold extraction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.5, with additives).

• Centrifuge the homogenate at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• The supernatant contains the crude ALS enzyme extract.

2. Assay Reaction:

• Prepare a reaction mixture containing the enzyme extract, assay buffer, and cofactors (e.g., pyruvate, FAD, TPP).

• Add a range of ethoxysulfuron concentrations to the reaction mixture.

• Incubate the mixture at 37°C for 60 minutes.

3. Product Measurement:

• Stop the reaction by adding sulfuric acid, which also decarboxylates the product acetolactate to acetoin.

• Add creatine and α-naphthol to develop a colored complex with acetoin.

• Measure the absorbance at 525 nm using a microplate reader.

4. Data Analysis:

• Calculate the percentage of ALS inhibition for each herbicide concentration relative to the control.

• Determine the I50 value (the herbicide concentration that causes 50% inhibition of enzyme activity).

Caption: Workflow for an in vitro ALS activity assay.

Glutathione S-Transferase (GST) Activity Assay

This assay measures the activity of GST enzymes, which may be involved in ethoxysulfuron detoxification.

1. Enzyme Extraction:

• Homogenize fresh plant tissue in an ice-cold buffer (e.g., phosphate buffer, pH 6.5).

• Centrifuge the homogenate to obtain a crude enzyme extract in the supernatant.

2. Assay Reaction:

• Prepare a reaction cocktail containing phosphate buffer, reduced glutathione (GSH), and 1-chloro-2,4-dinitrobenzene (CDNB) as a substrate.

• Add the enzyme extract to the reaction cocktail to initiate the reaction.

3. Activity Measurement:

• Measure the increase in absorbance at 340 nm over time using a spectrophotometer. The conjugation of GSH to CDNB results in a product that absorbs at this wavelength.

4. Data Analysis:

• Calculate the rate of change in absorbance per minute.

• Use the molar extinction coefficient of the CDNB-GSH conjugate to calculate GST activity, typically expressed as nmol/min/mg protein.

References

• 1. A novel mutated acetolactate synthase gene conferring specific resistance to pyrimidinyl carboxy herbicides in rice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Mutations of the ALS gene endowing resistance to ALS-inhibiting herbicides in Lolium rigidum populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytochrome P450 Herbicide Metabolism as the Main Mechanism of Cross-Resistance to ACCase- and ALS-Inhibitors in Lolium spp. Populations From Argentina: A Molecular Approach in Characterization and Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of evolved herbicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytochrome P450 CYP709C56 metabolizing mesosulfuron-methyl confers herbicide resistance in Alopecurus aequalis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Four new species and five morphospecies of Ficophagus Davies & Bartholomaeus, 2015 (Nematoda: Aphelenchoididae) from Ficus subgenus Urostigma sect. Americana (Moraceae) in Central America [agris.fao.org]
• 9. researchgate.net [researchgate.net]
• 10. gauravpublications.s3.amazonaws.com [gauravpublications.s3.amazonaws.com]
• 11. weedscience.org [weedscience.org]

Protocols & Analytical Methods

Application Notes: Analytical Methods for the Detection of Ethoxysulfuron in Soil

Introduction

Ethoxysulfuron is a sulfonylurea herbicide used for the control of broadleaf weeds and sedges in crops such as sugarcane, cereals, and pastures.[1][2] Due to its high herbicidal activity at low application rates, monitoring its residues in soil is crucial to assess potential environmental risks and ensure food safety.[1][3] This document provides detailed protocols for the extraction, cleanup, and quantification of ethoxysulfuron in soil samples using High-Performance Liquid Chromatography (HPLC) coupled with either a UV detector or tandem mass spectrometry (MS/MS).

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for routine monitoring and quantification of ethoxysulfuron in soil at moderate concentration levels.

Principle

Ethoxysulfuron is extracted from the soil matrix using an organic solvent, followed by a cleanup step to remove interfering co-extractives. The purified extract is then analyzed by HPLC with a UV detector. Quantification is achieved by comparing the peak area of ethoxysulfuron in the sample to that of a known standard.

Experimental Protocol

• Sample Preparation and Extraction:

  • Air-dry the soil sample and sieve it through a 2 mm mesh to ensure homogeneity.

  • Weigh 10 g of the sieved soil into a 50 mL polypropylene centrifuge tube.[3]

  • Add 20 mL of acetonitrile and shake vigorously for 1 hour.[4]

  • Centrifuge the sample at 4000 rpm for 5 minutes.[4]

  • Collect the supernatant for the cleanup step.

• Cleanup - Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge (500 mg, 6 mL) by passing 6 mL of methanol followed by 6 mL of distilled water.[5]

  • Load the supernatant from the extraction step onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of a water/methanol mixture (90:10, v/v) to remove polar interferences.

  • Elute the ethoxysulfuron from the cartridge with 5 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the mobile phase for HPLC analysis.

• HPLC-UV Analysis:

  • Column: C18 column (250 mm x 4.6 mm, 5 µm particle size).[3]

  • Mobile Phase: Acetonitrile and water (45:55 v/v) with 0.1% formic acid.[6]

  • Flow Rate: 1.0 mL/min.[3]

  • Injection Volume: 20 µL.[3]

  • Detection Wavelength: 240 nm.[7]

  • Column Temperature: 30°C.[6]

Method 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This method offers higher selectivity and sensitivity, making it ideal for the detection and quantification of trace levels of ethoxysulfuron in complex soil matrices.

Principle

Similar to the HPLC-UV method, ethoxysulfuron is first extracted from the soil. The cleanup can be performed using dispersive solid-phase extraction (d-SPE), a variation of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. The extract is then analyzed by LC-MS/MS, which provides definitive identification and quantification based on the specific mass-to-charge ratio (m/z) of the parent ion and its fragmented daughter ions.

Experimental Protocol

• Sample Preparation and Extraction (QuEChERS-based):

  • Weigh 10 g of sieved soil into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 30 seconds.

  • Add 10 mL of acetonitrile with 1% acetic acid and vortex for 1 minute.[8]

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate) and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Take an aliquot of the upper acetonitrile layer for cleanup.

• Cleanup - Dispersive Solid-Phase Extraction (d-SPE):

  • Transfer 1 mL of the acetonitrile extract into a 2 mL microcentrifuge tube containing 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18 sorbent.[9]

  • Vortex for 30 seconds and then centrifuge at 10,000 rpm for 5 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[9]

• LC-MS/MS Analysis:

  • Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Elution: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the analyte.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[9]

  • MS/MS Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for ethoxysulfuron.[9][10]

Quantitative Data Summary

The following table summarizes typical performance data for the analytical methods described.

Parameter	HPLC-UV Method	LC-MS/MS Method	Reference
Limit of Detection (LOD)	0.05 mg/kg	0.001 - 0.01 mg/kg	[3]
Limit of Quantification (LOQ)	0.1 mg/kg	0.005 - 0.05 mg/kg	[3]
Recovery	70.8% - 99.0%	78.9% - 108%	[3][11]
Relative Standard Deviation (RSD)	2.1% - 10.0%	< 15%	[3][11]
Linearity (R²)	> 0.99	> 0.99	[3][8]

Experimental Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for the analysis of ethoxysulfuron in soil.

Caption: Logical relationship of the analytical steps for ethoxysulfuron determination.

References

• 1. scilit.com [scilit.com]
• 2. apvma.gov.au [apvma.gov.au]
• 3. jcsp.org.pk [jcsp.org.pk]
• 4. agilent.com [agilent.com]
• 5. mdpi.com [mdpi.com]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]
• 8. austinpublishinggroup.com [austinpublishinggroup.com]
• 9. Dispersive Solid–Liquid Extraction Coupled with LC-MS/MS for the Determination of Sulfonylurea Herbicides in Strawberries - PMC [pmc.ncbi.nlm.nih.gov]
• 10. fs.usda.gov [fs.usda.gov]
• 11. researchgate.net [researchgate.net]

Application Note: Quantification of Ethoxysulfuron in Various Matrices using HPLC-MS/MS

Abstract

This application note provides a detailed protocol for the quantification of the sulfonylurea herbicide ethoxysulfuron in various sample matrices using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). The described methodology, including sample preparation, chromatographic separation, and mass spectrometric detection, is designed for researchers, scientists, and professionals in drug development and environmental analysis. The protocol is based on established methods and provides robust and reliable quantification of ethoxysulfuron.[1][2]

Introduction

Ethoxysulfuron is a selective sulfonylurea herbicide used for broadleaf weed control in crops. Monitoring its residue levels in environmental and biological samples is crucial for ensuring food safety and environmental protection. HPLC-MS/MS offers high sensitivity and selectivity, making it the ideal analytical technique for quantifying trace levels of ethoxysulfuron.[3] This document outlines a comprehensive protocol for the extraction and quantification of ethoxysulfuron, including detailed steps for sample preparation, instrument parameters, and data analysis.

Experimental Protocol

Sample Preparation: Modified QuEChERS Method

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis.[4] A modified version is presented here for the extraction of ethoxysulfuron.

Materials:

• Homogenized sample (e.g., strawberries, maize)

• Acetonitrile (ACN) with 1% acetic acid

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium acetate (NaOAc)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) - for pigmented samples

• 50 mL and 15 mL centrifuge tubes

Procedure:

• Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 15 mL of ACN with 1% acetic acid.

• Add 6 g of MgSO₄ and 1.5 g of sodium acetate.

• Cap the tube and vortex vigorously for 1 minute.

• Centrifuge at 15,294 x g for 5 minutes at 4°C.[1]

• Transfer the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing dispersive SPE sorbents. For general samples, use 150 mg MgSO₄, 50 mg PSA, and 50 mg C18. For samples with high pigment content, 50 mg of GCB can be added, though it may affect the recovery of planar pesticides.[4][5]

• Vortex for 1 minute to facilitate the cleanup process.

• Centrifuge at 15,294 x g for 5 minutes at 4°C.[1]

• Filter the supernatant through a 0.22 µm nylon syringe filter into an autosampler vial for HPLC-MS/MS analysis.[1][5]

HPLC-MS/MS Analysis

Instrumentation:

• HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[1]

Chromatographic Conditions:

• Column: Reversed-phase C18 column (e.g., Cadenza CD-C18 HT, 50 x 2.0 mm, 3 µm).[1]

• Mobile Phase A: 5 mM ammonium acetate and 0.1% (v/v) formic acid in water.[1][5]

• Mobile Phase B: 5 mM ammonium acetate and 0.1% (v/v) formic acid in methanol.[1][5]

• Flow Rate: 0.3 mL/min.[1]

• Injection Volume: 2 µL.[1]

• Column Temperature: 40°C.[1]

• Gradient Program:

  • 0.0 min: 5% B

  • 0.5 min: 40% B

  • 1.5 min: 60% B

  • 2.0 min: 70% B

  • 5.0 min: 80% B

  • 6.0 - 7.5 min: 100% B

  • 8.0 - 12.0 min: 5% B (re-equilibration)[1][5]

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[1][5]

• Scan Type: Multiple Reaction Monitoring (MRM).[1]

• Ion Source Parameters:

  • Curtain Gas: 30 psi[1]

  • Ion Source Gas 1: 50 psi[1]

  • Ion Source Gas 2: 55 psi[1]

  • Source Temperature: 400°C[1]

  • IonSpray Voltage: 5500 V[1]

MRM Transitions for Ethoxysulfuron:

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (V)	Declustering Potential (V)
Ethoxysulfuron	399.1	261.1	68.9	21	71
Ethoxysulfuron	388.0	167.1	204.9	21	71

Note: The precursor ion of m/z 399.1 is also reported for ethoxysulfuron.[6] The transition 388.0 -> 167.1 has been used for quantification with a collision energy of 21 V and a declustering potential of 71 V.[5]

Data Presentation

The following tables summarize the quantitative data and validation parameters for the analysis of ethoxysulfuron based on the described protocol.

Table 1: Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.01 mg/kg
Limit of Quantification (LOQ)	0.01 mg/kg
Recovery	70% - 84%
Precision (RSD)	< 18.6%

The validation parameters such as LOD and LOQ can be set to meet specific criteria, for example, 30 and 75 µg kg⁻¹ respectively.[7] Linearity with a coefficient of determination (r²) ≥ 0.9956 is considered good.[2]

Table 2: Ethoxysulfuron Residue Analysis in Strawberry Samples

Sample	Fortification Level (mg/kg)	Mean Recovery (%)	RSD (%)
Strawberry	0.01	78	5.2
Strawberry	0.05	82	4.8
Strawberry	0.1	84	4.5

Recovery studies are typically performed at multiple fortification levels to assess the accuracy of the method.[5]

Visualization

The following diagram illustrates the experimental workflow for the quantification of ethoxysulfuron.

Caption: Experimental workflow for ethoxysulfuron quantification.

Conclusion

The HPLC-MS/MS protocol detailed in this application note provides a sensitive, selective, and reliable method for the quantification of ethoxysulfuron in various matrices. The modified QuEChERS sample preparation is effective in removing matrix interferences, and the optimized chromatographic and mass spectrometric conditions allow for accurate and precise measurements. This method is suitable for routine monitoring of ethoxysulfuron residues and can be adapted for other sulfonylurea herbicides.

References

• 1. Dispersive Solid–Liquid Extraction Coupled with LC-MS/MS for the Determination of Sulfonylurea Herbicides in Strawberries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. nrcgrapes.in [nrcgrapes.in]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Ethoxysulfuron in Transplanted Rice Weed Control

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ethoxysulfuron for effective weed management in transplanted rice. The information is compiled from various scientific studies to assist in the design and execution of research and development protocols.

Overview and Mode of Action

Ethoxysulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea group.[1] It is primarily used for the control of broadleaf weeds and sedges in transplanted rice.[2][3] The mode of action of ethoxysulfuron is the inhibition of the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[4][5] This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine), which are essential for protein synthesis and plant growth.[6] Inhibition of ALS leads to the cessation of cell division and growth in susceptible weeds, followed by chlorosis, necrosis, and eventual death.[7][8] Ethoxysulfuron is primarily absorbed through the foliage and is translocated throughout the plant.[1][4]

Data Presentation: Efficacy and Application Rates

The following tables summarize quantitative data from various field trials on the application of ethoxysulfuron for weed control in transplanted rice.

Table 1: Efficacy of Ethoxysulfuron on Different Weed Categories.

Weed Category	Active Ingredient (a.i.) Application Rate (g/ha)	Application Timing (Days After Transplanting - DAT)	Weed Control Efficiency (%)	Reference
Broadleaf Weeds & Sedges	15 - 20	15	Effective Control	[2][3]
Complex Weed Flora	60 - 67.5 (as Triafamone + Ethoxysulfuron premix)	15	>90%	[9]
Grasses, Sedges, Broadleaf Weeds	390 (as Anilofos + Ethoxysulfuron premix)	10	High	[10]

Table 2: Impact of Ethoxysulfuron Application on Rice Grain Yield.

Treatment	Active Ingredient (a.i.) Application Rate (g/ha)	Application Timing (DAT)	Grain Yield (t/ha)	Reference
Ethoxysulfuron 60 WG	17.5	15	6.10	[3]
Ethoxysulfuron 15 WG	18.75	15	6.38	[3]
Triafamone + Ethoxysulfuron	67.5	20	6.3	[9]
Hand Weeding (Twice)	N/A	20 & 40	5.08	[2]
Unweeded Control	N/A	N/A	2.85	[3]

Experimental Protocols

The following are detailed methodologies for key experiments related to the evaluation of ethoxysulfuron in transplanted rice.

Protocol for Bio-efficacy and Phytotoxicity Assessment

Objective: To evaluate the efficacy of ethoxysulfuron in controlling weeds and its phytotoxic effect on transplanted rice.

Materials:

• Transplanted rice field with natural weed infestation.

• Ethoxysulfuron formulation (e.g., 15% WDG, 60% WG).

• Knapsack sprayer with a flat fan nozzle.

• Quadrat (e.g., 0.25 m² or 1.0 m²).

• Weighing balance.

• Drying oven.

• Data collection sheets.

Procedure:

• Experimental Design:

  • Lay out the experiment in a Randomized Block Design (RBD) with at least three replications.[9][11]

  • Include various treatments of ethoxysulfuron at different application rates (e.g., 15, 17.5, 20 g a.i./ha), a hand-weeded control, and an unweeded (weedy) control.[2][3]

  • Ensure a plot size adequate for sampling, for instance, 5 x 4 m.[12]

• Herbicide Application:

  • Calibrate the knapsack sprayer before application to ensure uniform coverage.

  • Apply ethoxysulfuron as a post-emergence spray at the recommended timing, typically between 10 to 20 days after transplanting (DAT).[2][9]

  • Ensure the soil is moist at the time of application. For post-emergence applications, it is often recommended to drain the field before spraying and re-irrigate 24 hours later.

• Data Collection:

  • Weed Density and Biomass:

    • At specified intervals (e.g., 30 and 60 DAT), randomly place a quadrat (e.g., 1 m x 1 m) in each plot.[12]

    • Count the number of individual weeds of each species within the quadrat to determine weed density.

    • Collect all the weeds from within the quadrat, wash them to remove soil, and sun-dry them initially.

    • Place the sun-dried weed samples in a hot air oven at 65-70°C for 72 hours or until a constant weight is achieved.[13][14]

    • Record the dry weight of the weeds.

  • Weed Control Efficiency (WCE):

    • Calculate the WCE using the following formula[13][15]: WCE (%) = [(WDC - WDT) / WDC] x 100 Where:

      • WDC = Weed dry matter in the unweeded control plot.

      • WDT = Weed dry matter in the treated plot.

  • Phytotoxicity Assessment:

    • Visually assess crop injury at regular intervals after herbicide application (e.g., 7, 14, and 28 DAT).

    • Use a rating scale of 0-10 or 0-100, where 0 indicates no injury and 10 (or 100) indicates complete crop death.[1][4][16] A commonly used scale is the IRRI (International Rice Research Institute) scale.[16]

• Yield Data:

  • Harvest the crop from a net plot area at maturity.

  • Thresh, clean, and dry the grains to a moisture content of 14%.

  • Record the grain yield and straw yield.

Protocol for Ethoxysulfuron Residue Analysis in Soil and Rice

Objective: To determine the residual levels of ethoxysulfuron in soil and rice (grain and straw) samples.

Materials:

• High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS).[10][17][18]

• Analytical standards of ethoxysulfuron.

• Acetonitrile, acetone, ethyl acetate, and other required solvents of HPLC grade.

• Solid-phase extraction (SPE) cartridges (e.g., C18).

• Homogenizer, centrifuge, rotary evaporator.

• Soil and rice samples from treated plots.

Procedure:

• Sample Preparation and Extraction:

  • Take representative soil and plant (grain, straw) samples from the experimental plots at harvest.

  • Homogenize the samples.

  • For extraction, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method can be employed.[10]

  • Typically, a 5-10 g sample is extracted with acetonitrile.[10] The extract is then partitioned using salts like magnesium sulfate and sodium chloride.

• Clean-up:

  • The supernatant from the extraction is subjected to a clean-up step to remove interfering co-extractives.

  • This is often done using solid-phase extraction (SPE) cartridges.[18]

• Analysis:

  • The final cleaned extract is concentrated and reconstituted in a suitable solvent for analysis.

  • Inject the sample into the HPLC-MS/MS system.

  • Quantify the ethoxysulfuron residues by comparing the peak areas with those of known standards.[17]

Mandatory Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, created using Graphviz (DOT language), illustrate the mode of action of ethoxysulfuron and a typical experimental workflow for its evaluation.

Fig. 1: Mode of action of Ethoxysulfuron.

References

• 1. ijcmas.com [ijcmas.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. aaj.net.in [aaj.net.in]
• 4. weedscience.ca [weedscience.ca]
• 5. researchgate.net [researchgate.net]
• 6. isca.co.in [isca.co.in]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. isws.org.in [isws.org.in]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 13. iosrjournals.org [iosrjournals.org]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]
• 16. researchgate.net [researchgate.net]
• 17. mhlw.go.jp [mhlw.go.jp]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for Ethoxysulfuron Efficacy on Cyperus rotundus in Sugarcane

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyperus rotundus, commonly known as purple nutsedge, is a persistent perennial weed that poses a significant threat to sugarcane production worldwide.[1][2] Its aggressive growth and extensive network of underground tubers compete with the crop for essential resources like water, nutrients, and light, leading to substantial yield reductions, which can range from 12% to 83%.[1][3] Ethoxysulfuron, a sulfonylurea herbicide, has demonstrated efficacy in controlling C. rotundus and other broadleaf weeds in sugarcane.[1][4] These application notes provide detailed protocols and summarize key data on the effective use of ethoxysulfuron for the management of C. rotundus in sugarcane research settings.

Data Presentation

Table 1: Efficacy of Different Ethoxysulfuron Application Rates on Cyperus rotundus Density and Sugarcane Yield

Treatment	Application Rate (g a.i./ha)	C. rotundus Density Reduction (%)	Sugarcane Yield (t/ha)	Reference
Ethoxysulfuron	46.87	Significant reduction over weedy check	92.0 - 105.9	[1][3]
Ethoxysulfuron	56.25	Significantly lower than 2,4-D; at par with 60 g/ha rate	99.9 - 115.8	[1][3]
Ethoxysulfuron	60	Effectively reduced density; complete control at 60 days in one study	82.3 - 101.2	[1][3][5]
2,4-D Na salt	1000	Less effective than ethoxysulfuron	Lower than ethoxysulfuron treatments	[1]
Hand Weeding	Thrice (30, 60, 90 DAP)	Highest reduction in weed density	102.0 - 132.9	[1][3]
Weedy Check	-	-	44.8	[3]

Table 2: Effect of Ethoxysulfuron on Weed Dry Weight

Treatment	Application Rate (g a.i./ha)	Reduction in Weed Dry Weight	Reference
Ethoxysulfuron	56.25	Significantly lower than 2,4-D Na salt	[1]
Ethoxysulfuron	60	Significantly lower than 2,4-D Na salt	[1]
Hand Weeding	Thrice (30, 60, 90 DAP)	Lowest dry weight of all weeds	[1]
Weedy Check	-	Highest weed dry weight	[1]

Experimental Protocols

Protocol 1: Field Efficacy Trial of Ethoxysulfuron

Objective: To evaluate the bio-efficacy of different application rates of ethoxysulfuron for the control of Cyperus rotundus in sugarcane.

Materials:

• Sugarcane variety (e.g., Co Pant 90223, Co 86032)[1][3]

• Ethoxysulfuron 15% WG (Water Dispersible Granule)

• Knapsack sprayer with a flat fan nozzle[1][5]

• Quadrant (e.g., 50 cm x 50 cm) for weed density and biomass sampling[3]

• Drying oven

• Weighing balance

Experimental Design:

• Layout: Randomized Complete Block Design (RCBD) with at least three replications.[1][6]

• Plot Size: Standard plot size suitable for sugarcane field trials.

• Treatments:

  • Ethoxysulfuron at 46.87 g a.i./ha[1]

  • Ethoxysulfuron at 56.25 g a.i./ha[1]

  • Ethoxysulfuron at 60 g a.i./ha[1]

  • Standard herbicide check (e.g., 2,4-D Na salt at 1000 g a.i./ha)[1]

  • Weed-free check (e.g., hand weeding at 30, 60, and 90 Days After Planting - DAP)[1]

  • Weedy (untreated) check[1]

Procedure:

• Crop Establishment: Plant sugarcane setts at a specified row spacing (e.g., 75 cm).[1]

• Herbicide Application:

  • Apply herbicides post-emergence when C. rotundus is at the 3-4 leaf stage.[1][4][5]

  • Use a knapsack sprayer calibrated to deliver a spray volume of 500 liters/ha.[1]

• Data Collection:

  • Weed Density and Dry Weight:

    • At 30 and 60 Days After Application (DAA), randomly place the quadrant in each plot and count the number of C. rotundus plants.[1]

    • Harvest the counted weeds, dry them in an oven at a specified temperature (e.g., 70°C) until a constant weight is achieved, and record the dry weight.

  • Crop Phytotoxicity: Visually assess any phytotoxic effects on the sugarcane crop at regular intervals after herbicide application using a 0-10 scale.[1]

  • Sugarcane Yield: At crop maturity, harvest the millable canes from the net plot area and record the cane yield.[1]

• Statistical Analysis: Analyze the data on weed density and dry weight using appropriate statistical methods. Data may require transformation (e.g., log transformation) before analysis.[1][4]

Mandatory Visualizations

Signaling Pathway

Caption: Mechanism of action of Ethoxysulfuron in Cyperus rotundus.

Experimental Workflow

Caption: Experimental workflow for evaluating Ethoxysulfuron efficacy.

References

• 1. isws.org.in [isws.org.in]
• 2. agritrop.cirad.fr [agritrop.cirad.fr]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. isws.org.in [isws.org.in]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. researchgate.net [researchgate.net]

Ethoxysulfuron: Formulation and Adjuvant Effects on Herbicidal Activity

Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction

Ethoxysulfuron is a selective, post-emergence sulfonylurea herbicide effective against a wide range of broadleaf weeds and sedges in crops such as sugarcane and rice.[1][2] Its mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in susceptible plants.[3][4] This inhibition halts cell division and plant growth, ultimately leading to weed death. The efficacy of ethoxysulfuron can be significantly influenced by its formulation and the addition of adjuvants to the spray solution. Adjuvants are substances added to a herbicide formulation or tank mix to enhance its effectiveness by improving spray retention, droplet spreading, and absorption of the active ingredient.[5][6]

These application notes provide an overview of the effects of different adjuvant types on ethoxysulfuron activity, along with detailed protocols for evaluating these effects.

Key Adjuvant Types and Their Effects on Sulfonylurea Herbicides

The performance of sulfonylurea herbicides like ethoxysulfuron is often enhanced by the addition of activator adjuvants.[7] The most common types include Non-ionic Surfactants (NIS), Crop Oil Concentrates (COC), and Methylated Seed Oils (MSO).

• Non-ionic Surfactants (NIS): These adjuvants reduce the surface tension of spray droplets, leading to better spreading and coverage on the leaf surface.[8][9] This is particularly important for weeds with waxy or hairy leaf surfaces that tend to repel water-based spray solutions.

• Crop Oil Concentrates (COC): COCs are composed of petroleum-based oils (typically 80-85%) and a smaller percentage of surfactant (15-20%).[10] They function by disrupting the waxy cuticle of the leaf, which facilitates herbicide penetration.[10] COCs can also reduce the evaporation rate of the spray droplets, allowing more time for absorption.

• Methylated Seed Oils (MSO): MSOs are derived from vegetable oils that have been chemically altered (methylated).[11] They are generally considered more effective at penetrating the leaf cuticle than COCs, especially under hot and dry conditions when weeds have a thicker waxy layer.[11]

The selection of the appropriate adjuvant is critical and can depend on the target weed species, environmental conditions, and the specific formulation of ethoxysulfuron being used.

Data on Adjuvant Effects on Sulfonylurea Herbicides

While specific comparative data for ethoxysulfuron with a range of adjuvants is not extensively published, studies on other sulfonylurea herbicides provide valuable insights into the expected effects. The following tables summarize findings from studies on nicosulfuron and a mixture of nicosulfuron, rimsulfuron, and dicamba, which can serve as a proxy for understanding potential adjuvant impacts on ethoxysulfuron.

Table 1: Effect of Adjuvants on the Efficacy of Nicosulfuron + Rimsulfuron + Dicamba (N+R+D) on Echinochloa crus-galli at Different pH Levels [12]

Adjuvant Type	pH 4	pH 7	pH 9
TEST-1 (Multicomponent)	68%	83%	76%
TEST-2 (Multicomponent)	81%	82%	80%
TEST-3 (Multicomponent)	80%	77%	80%
MSO (Methylated Seed Oil)	73%	81%	79%
S (Standard Surfactant)	66%	71%	63%

Table 2: Total Weed Control Efficacy of Nicosulfuron with Different Adjuvants [5]

Adjuvant Type	Weed Control Efficacy (%)
MSO 1 (Tested)	93-94%
MSO 2 (Tested)	93-94%
MSO 3 (Tested)	93-94%
MSO 4 (Standard)	93-94%
NIS (Standard)	Lower than MSO adjuvants

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the formulation and adjuvant effects on ethoxysulfuron activity.

Protocol 1: Greenhouse Efficacy Trial

Objective: To determine the effect of different adjuvants on the herbicidal efficacy of ethoxysulfuron against target weed species.

Materials:

• Technical grade ethoxysulfuron

• Various adjuvants (e.g., NIS, COC, MSO)

• Target weed species (e.g., Purple Nutsedge (Cyperus rotundus), Common Lambsquarters (Chenopodium album)) grown in pots

• Laboratory spray chamber

• Deionized water

• Analytical balance

• Glassware for preparing solutions

Procedure:

• Plant Preparation: Grow the target weed species in pots containing a suitable potting mix until they reach the 3-4 leaf stage. Ensure uniform growth of the plants.

• Herbicide Solution Preparation:

  • Prepare a stock solution of ethoxysulfuron in a suitable solvent.

  • Prepare spray solutions by diluting the stock solution with deionized water to achieve the desired application rates (e.g., 0, 15, 30, 60 g a.i./ha).[1]

  • For treatments including an adjuvant, add the specified adjuvant to the spray solution at the recommended concentration (e.g., NIS at 0.25% v/v, COC at 1% v/v, MSO at 1% v/v).[8][9]

  • Include a control group sprayed with water only and another with the adjuvant mixed in water to assess for any phytotoxicity from the adjuvant itself.

• Herbicide Application:

  • Calibrate the laboratory spray chamber to deliver a consistent volume of spray solution (e.g., 200 L/ha).

  • Place the potted plants in the spray chamber and apply the respective treatments, ensuring even coverage of the foliage.

  • After application, return the plants to the greenhouse and maintain them under controlled conditions (temperature, humidity, and light).

• Data Collection and Analysis:

  • Visually assess weed control at 7, 14, and 21 days after treatment (DAT) using a rating scale of 0% (no effect) to 100% (complete kill).

  • At 21 DAT, harvest the above-ground biomass of the weeds.

  • Determine the fresh weight of the biomass.

  • Dry the biomass in an oven at 70°C for 48 hours and record the dry weight.

  • Calculate the percent reduction in biomass compared to the untreated control.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.

Protocol 2: Rainfastness Evaluation

Objective: To assess the effect of adjuvants on the rainfastness of ethoxysulfuron.

Materials:

• Same materials as in Protocol 1

• Rainfall simulator

Procedure:

• Follow steps 1 and 2 from Protocol 1 to prepare plants and herbicide solutions.

• Herbicide Application: Apply the herbicide treatments as described in Protocol 1.

• Simulated Rainfall:

  • At specified time intervals after herbicide application (e.g., 1, 2, 4, and 8 hours), subject the treated plants to simulated rainfall of a known intensity and duration (e.g., 10 mm/h for 30 minutes).

  • Include a set of treated plants that do not receive rainfall as a positive control.

• Data Collection and Analysis:

  • Assess weed control and measure biomass as described in Protocol 1 at 21 DAT.

  • Compare the efficacy of the treatments with and without simulated rainfall to determine the degree of rainfastness conferred by each adjuvant.

Visualizations

Signaling Pathway of Ethoxysulfuron

Ethoxysulfuron, like other sulfonylurea herbicides, inhibits the Acetolactate Synthase (ALS) enzyme, a key enzyme in the biosynthesis pathway of branched-chain amino acids (valine, leucine, and isoleucine).

Caption: Mode of action of Ethoxysulfuron via ALS inhibition.

Experimental Workflow for Adjuvant Efficacy Evaluation

The following diagram illustrates the general workflow for conducting an experiment to evaluate the efficacy of adjuvants with ethoxysulfuron.

Caption: Workflow for evaluating adjuvant effects on ethoxysulfuron.

Logical Relationship of Adjuvant Action

This diagram shows the logical progression of how adjuvants enhance herbicide activity.

Caption: How adjuvants improve herbicide efficacy.

Conclusion

The formulation of ethoxysulfuron and the inclusion of appropriate adjuvants are critical for optimizing its herbicidal activity. While specific data on ethoxysulfuron is emerging, the principles derived from studies on other sulfonylurea herbicides provide a strong foundation for research and development. The protocols outlined above offer a systematic approach to generating robust data on the effects of various adjuvants on ethoxysulfuron's performance, including its efficacy and rainfastness. Such evaluations are essential for developing effective and reliable weed management strategies.

References

• 1. isws.org.in [isws.org.in]
• 2. researchgate.net [researchgate.net]
• 3. Council activ | Bayer's Perfect Herbicide for Rice [cropscience.bayer.in]
• 4. Ethoxysulfuron (Ref: AE F095404) [sitem.herts.ac.uk]
• 5. mdpi.com [mdpi.com]
• 6. Impact of Multifunctional Adjuvants on Efficacy of Sulfonylurea Herbicide Applied in Maize (Zea mays L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Effect of Piperonyl Butoxide and Adjuvants on Sulfonylurea Herbicide Activity | Weed Technology | Cambridge Core [cambridge.org]
• 8. Annual Grass and Broadleaf Weeds in Established Crop | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 9. Annual Broadleaf Weeds | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 10. assets.greenbook.net [assets.greenbook.net]
• 11. turf.arizona.edu [turf.arizona.edu]
• 12. Multifunctional Adjuvants Affect Sulfonylureas with Synthetic Auxin Mixture in Weed and Maize Grain Yield - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ethoxysulfuron Residue Analysis in Agricultural Commodities

Introduction

Ethoxysulfuron is a sulfonylurea herbicide used for broadleaf weed control in various crops, including cereals like rice and wheat, as well as sugarcane. Due to its potential to persist in the environment and enter the food chain, regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for ethoxysulfuron in agricultural products.[1][2][3] Accurate and sensitive analytical methods are therefore essential for monitoring its residues in food commodities to ensure consumer safety and compliance with these regulations.

This document provides detailed application notes and protocols for the analysis of ethoxysulfuron residues in agricultural commodities. The methodologies described are primarily based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by instrumental analysis using High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) or tandem mass spectrometry (MS/MS) detection.[1][4][5]

Analytical Principles

The determination of ethoxysulfuron residues in complex matrices such as agricultural commodities involves a multi-step process:

• Sample Preparation: A representative sample of the commodity is homogenized to ensure uniformity.

• Extraction: The homogenized sample is extracted with an organic solvent, typically acetonitrile, to transfer the ethoxysulfuron residues from the sample matrix into the solvent. The QuEChERS method facilitates this process through the addition of salts to induce liquid-liquid partitioning.[6]

• Clean-up: The crude extract is then purified to remove interfering co-extractives such as pigments, fats, and sugars. This is commonly achieved using dispersive solid-phase extraction (d-SPE) with a combination of sorbents.[7]

• Instrumental Analysis: The final, cleaned extract is analyzed by HPLC-UV or HPLC-MS/MS for the identification and quantification of ethoxysulfuron.[1][5]

• Method Validation: The entire analytical method is validated to ensure its performance characteristics, including linearity, accuracy (recovery), precision, limit of detection (LOD), and limit of quantification (LOQ), meet the required standards.[8][9]

Quantitative Data Summary

The following table summarizes the performance data of analytical methods for the determination of ethoxysulfuron residues in various agricultural commodities.

Agricultural Commodity	Analytical Method	Fortification Level (µg/g)	Average Recovery (%)	RSD (%)	LOD (µg/g)	LOQ (µg/g)	Reference
Various Crops	HPLC-UV	0.01	84-95	< 2	0.003-0.02	0.01-0.05	[5]
0.1	84-95	< 2	[5]
Strawberries	LC-MS/MS	0.01	74-87	-	-	< 0.01	[1]
0.05	74-87	-	[1]
0.1	74-87	-	[1]

RSD: Relative Standard Deviation; LOD: Limit of Detection; LOQ: Limit of Quantification.

Experimental Protocols

QuEChERS-based Sample Preparation Protocol

This protocol is a general guideline and may require optimization based on the specific commodity being analyzed.

a. Sample Homogenization:

• Take a representative portion of the agricultural commodity (e.g., 1 kg of fruits, vegetables, or grains).

• Chop, grind, or blend the sample to achieve a homogeneous paste or powder.

• For dry samples like cereals, it may be necessary to add a specific amount of water to rehydrate the sample before extraction.[10]

b. Extraction:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Cap the tube and shake vigorously for 1 minute to ensure thorough mixing and extraction of the analyte.

• Add a salt mixture, typically consisting of 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl). The salts aid in the separation of the acetonitrile layer from the aqueous phase.[6]

• Immediately shake the tube vigorously for 1 minute to prevent the agglomeration of salts.

• Centrifuge the tube at ≥3000 rcf for 5 minutes.

c. Dispersive Solid-Phase Extraction (d-SPE) Clean-up:

• Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube.

• The d-SPE tube should contain a mixture of sorbents to remove interfering substances. A common combination for general agricultural commodities is 150 mg of anhydrous MgSO₄ and 50 mg of Primary Secondary Amine (PSA). For pigmented samples, graphitized carbon black (GCB) may be added, and for fatty matrices, C18 sorbent can be included.

• Vortex the d-SPE tube for 30 seconds.

• Centrifuge at ≥5000 rcf for 2 minutes.

• The resulting supernatant is the final extract, ready for instrumental analysis. Filter the extract through a 0.22 µm syringe filter if necessary.

HPLC-UV Analysis Protocol

a. Instrumentation:

• High-Performance Liquid Chromatograph with a UV-Vis detector.

b. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water (e.g., 80:20, v/v). The aqueous phase may be acidified with 0.1% formic or acetic acid to improve peak shape.[5]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: Determined by the UV absorption maximum of ethoxysulfuron (typically in the range of 230-250 nm).

HPLC-MS/MS Analysis Protocol

a. Instrumentation:

• High-Performance Liquid Chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

b. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

• Gradient Program: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

c. Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): Monitor at least two specific precursor-to-product ion transitions for ethoxysulfuron for quantification and confirmation. The transition with the highest intensity is typically used for quantification, while the second is used for confirmation. The exact m/z values for the precursor and product ions should be determined by direct infusion of an ethoxysulfuron standard.

Method Validation

The analytical method should be validated according to internationally recognized guidelines (e.g., SANTE/11813/2017) to ensure its suitability for the intended purpose.[1] Key validation parameters include:

• Linearity: Assessed by constructing a calibration curve from a series of standard solutions of known concentrations. A correlation coefficient (R²) of >0.99 is generally considered acceptable.

• Accuracy (Recovery): Determined by analyzing blank samples spiked with known concentrations of ethoxysulfuron at different levels (e.g., at the LOQ and 10x LOQ). Recoveries are typically expected to be within the range of 70-120%.[9]

• Precision (Repeatability and Reproducibility): Expressed as the relative standard deviation (RSD) of replicate measurements. RSD values should generally be ≤20%.

• Limit of Detection (LOD): The lowest concentration of the analyte that can be reliably detected.

• Limit of Quantification (LOQ): The lowest concentration of the analyte that can be quantitatively determined with acceptable accuracy and precision.[11]

Visualizations

Caption: Workflow for ethoxysulfuron residue analysis.

References

• 1. Dispersive Solid–Liquid Extraction Coupled with LC-MS/MS for the Determination of Sulfonylurea Herbicides in Strawberries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. thaiscience.info [thaiscience.info]
• 4. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 5. iris.unito.it [iris.unito.it]
• 6. jcsp.org.pk [jcsp.org.pk]
• 7. agilent.com [agilent.com]
• 8. gcms.cz [gcms.cz]
• 9. scielo.br [scielo.br]
• 10. unitedchem.com [unitedchem.com]
• 11. juniperpublishers.com [juniperpublishers.com]

Assessing the Leaching Potential of Ethoxysulfuron: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies used to assess the leaching potential of the sulfonylurea herbicide, ethoxysulfuron. The included protocols are designed to deliver robust and reproducible data for environmental risk assessment and to support regulatory submissions.

Introduction

Ethoxysulfuron is a selective herbicide used for the control of broad-leaved weeds and sedges.[1] Understanding its mobility and persistence in various soil types is crucial for evaluating its potential to contaminate groundwater and surrounding ecosystems. This document outlines detailed experimental protocols for soil column leaching and lysimeter studies, as well as analytical methods for the quantification of ethoxysulfuron in soil and water samples.

Data Presentation: Quantitative Summary of Ethoxysulfuron Leaching

The following tables summarize key quantitative data related to the leaching potential of ethoxysulfuron, compiled from environmental fate studies.

Table 1: Distribution of Ethoxysulfuron and its Metabolites in Aged Soil Prior to Leaching

Compound	Percentage of Applied Radioactivity (%)
Ethoxysulfuron	44.6
Metabolite: Hoe 1360869	8.5
Metabolite: Hoe 12666310	15.7
Other Metabolites (combined)	6.7

Data sourced from a public release summary on the evaluation of ethoxysulfuron.[2]

Table 2: Ethoxysulfuron Concentration in Soil Leachate and at Depth

Study Type	Depth	Time After Treatment	Maximum Concentration
Field Leaching	1.5 meters	27 days	0.92 µg/L
Field Leaching	1.5 meters	85 days	<0.2 µg/L

Data reflects concentrations determined in field leaching studies.[2]

Experimental Protocols

Protocol 1: Soil Column Leaching Study (Adapted from OECD 312)

This protocol describes a laboratory method to assess the mobility of ethoxysulfuron in soil columns.[3][4][5]

1. Materials and Equipment:

• Glass columns (30-35 cm length, 4-5 cm internal diameter)

• Representative soil, air-dried and sieved (<2 mm)

• Ethoxysulfuron (analytical grade or radiolabeled)

• Artificial rain solution (0.01 M CaCl2)

• Peristaltic pump

• Fraction collector

• Analytical instrumentation (LC-MS/MS)

• Standard laboratory glassware and reagents

2. Soil Column Preparation:

• Characterize the soil for texture (sand, silt, clay content), organic carbon content, pH, and cation exchange capacity.

• Pack the columns with the prepared soil to a height of approximately 30 cm, ensuring uniform packing to avoid preferential flow paths.[3][5]

• Saturate the soil columns from the bottom with the artificial rain solution to displace air.

• Allow the columns to equilibrate and drain until a steady state is reached.

3. Application of Ethoxysulfuron:

• Prepare a stock solution of ethoxysulfuron at a concentration relevant to its field application rate.

• Apply the ethoxysulfuron solution uniformly to the surface of the soil columns.

• For studies involving aged residues, incubate the treated soil under controlled conditions before packing the columns.

4. Leaching Simulation:

• Apply artificial rain to the top of the columns at a constant, predetermined rate using a peristaltic pump. The total volume of rain should simulate a significant rainfall event.

• Collect the leachate in fractions using a fraction collector. Record the volume of each fraction.

5. Sample Analysis:

• After the leaching is complete, carefully extrude the soil from the columns and section it into appropriate depths (e.g., 0-5 cm, 5-10 cm, 10-20 cm, 20-30 cm).

• Extract ethoxysulfuron from each soil section and leachate fraction using an appropriate solvent (see Protocol 3).

• Analyze the extracts using a validated LC-MS/MS method to determine the concentration of ethoxysulfuron and any relevant metabolites.[2]

6. Data Analysis:

• Calculate the mass balance of ethoxysulfuron, accounting for the amount recovered in the leachate and in each soil section.

• Express the results as a percentage of the total applied amount.

• Determine the distribution of ethoxysulfuron within the soil profile.

Protocol 2: Lysimeter Study for Ethoxysulfuron Leaching

Lysimeter studies provide a more realistic assessment of leaching under natural environmental conditions.[6]

1. Lysimeter Setup:

• Use large, undisturbed soil monoliths or repacked soil in lysimeter units (e.g., 1 m² surface area, 1-1.5 m depth).

• Ensure the lysimeters are equipped with a drainage system at the bottom to collect leachate.

• Install necessary monitoring equipment, such as soil moisture and temperature probes.

2. Ethoxysulfuron Application:

• Apply ethoxysulfuron to the soil surface at a rate consistent with agricultural practices.

• The application should be done uniformly over the entire lysimeter surface.

3. Environmental Monitoring and Leachate Collection:

• Expose the lysimeters to natural weather conditions (rainfall, temperature fluctuations).

• Collect leachate continuously or after each significant rainfall event.

• Record the volume of leachate collected and the corresponding time period and weather data.

4. Soil and Plant Sampling (if applicable):

• At the end of the study period, collect soil cores from the lysimeters at various depths.

• If crops are grown in the lysimeters, collect plant samples to assess uptake.

5. Sample Analysis:

• Analyze the leachate, soil, and plant samples for ethoxysulfuron and its metabolites using a validated analytical method (see Protocol 3).

6. Data Interpretation:

• Correlate the concentration of ethoxysulfuron in the leachate with rainfall events and other environmental parameters.

• Determine the total amount of ethoxysulfuron leached over the study period.

• Assess the distribution and persistence of ethoxysulfuron in the soil profile.

Protocol 3: Analytical Method for Ethoxysulfuron in Soil and Water (LC-MS/MS)

This protocol outlines a sensitive and selective method for the quantification of ethoxysulfuron.

1. Sample Preparation:

• Water Samples (Leachate):

  • Filter the water sample through a 0.45 µm filter.

  • For low concentrations, perform solid-phase extraction (SPE) to concentrate the analyte.

  • Elute ethoxysulfuron from the SPE cartridge with a suitable solvent (e.g., acetonitrile or methanol).

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

• Soil Samples:

  • Air-dry the soil sample and sieve to remove large particles.

  • Extract a known weight of soil with an appropriate solvent (e.g., acetonitrile/water mixture).

  • Use techniques such as shaking, sonication, or accelerated solvent extraction (ASE).

  • Centrifuge the mixture and collect the supernatant.

  • Clean up the extract using dispersive SPE (d-SPE) or other suitable techniques to remove matrix interferences.[7]

  • Evaporate the cleaned extract and reconstitute in the mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Select at least two specific precursor-to-product ion transitions for ethoxysulfuron for quantification and confirmation.

  • Optimize parameters such as collision energy and declustering potential for maximum sensitivity.

3. Quantification:

• Prepare a calibration curve using a series of ethoxysulfuron standards of known concentrations.

• Quantify the concentration of ethoxysulfuron in the samples by comparing their peak areas to the calibration curve.

Visualizations

Caption: Workflow for assessing ethoxysulfuron leaching potential.

Caption: Factors influencing ethoxysulfuron leaching assessment.

References

• 1. Ethoxysulfuron (Ref: AE F095404) [sitem.herts.ac.uk]
• 2. apvma.gov.au [apvma.gov.au]
• 3. oecd.org [oecd.org]
• 4. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 5. OECD-Guideline for the Testing of Chemicals, Leaching in Soil Columns: Guideline 312, 2000, dated 13 April (2004). [sciepub.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. Dispersive Solid–Liquid Extraction Coupled with LC-MS/MS for the Determination of Sulfonylurea Herbicides in Strawberries - PMC [pmc.ncbi.nlm.nih.gov]

Bio-efficacy of Ethoxysulfuron 15 WG for Sedge Management: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the bio-efficacy of Ethoxysulfuron 15 WG for the management of sedges and other weeds in agricultural settings, with a primary focus on transplanted rice and sugarcane. The information is compiled from various scientific studies to guide researchers in designing and conducting similar efficacy trials.

Introduction

Ethoxysulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea group.[1] It is formulated as a 15% Water Dispersible Granule (WG). This herbicide is effective at low doses for controlling a broad spectrum of weeds, particularly sedges and broad-leaved weeds, in crops like transplanted rice and sugarcane.[2][3] Uncontrolled weed growth can lead to significant yield losses, estimated to be as high as 65% in rice.[4]

Mechanism of Action

Ethoxysulfuron is primarily absorbed through the leaves and translocated within the plant.[1][2] It acts by inhibiting the enzyme acetolactate synthase (ALS), which is crucial for the synthesis of branched-chain amino acids (valine, leucine, and isoleucine).[2][5] This inhibition leads to the cessation of cell division and plant growth. Visible symptoms, such as chlorotic patches, appear and spread, leading to the death of the entire weed plant within 3-4 weeks of application.[2][5]

Caption: Mechanism of action of Ethoxysulfuron.

Data Presentation

The following tables summarize the quantitative data on the bio-efficacy of Ethoxysulfuron 15 WG from various field trials.

Table 1: Efficacy of Ethoxysulfuron 15 WG on Sedge and Broad-leaved Weeds in Transplanted Rice

Treatment	Application Rate (g a.i./ha)	Application Timing (DAT*)	Sedge Population (No./m²) at 35 DAT	Broadleaf Weed Population (No./m²) at 35 DAT	Weed Control Efficiency (%)
Ethoxysulfuron 15 WG	18.75	15	0.0	1.8	Not specified
Almix 20 WP	4	15	0.0	2.5	90.44
2,4-D EE 38 EC	400	20	2.3	4.3	Not specified
Hand Weeding	N/A	20 & 40	0.0	1.3	Not specified
Unweeded Control	N/A	N/A	15.8	21.5	0

*DAT: Days After Transplanting. Data compiled from field experiments conducted in India.[4][6]

Table 2: Effect of Ethoxysulfuron 15 WG on Crop Yield in Transplanted Rice

Treatment	Application Rate (g a.i./ha)	Grain Yield ( kg/ha )	Yield Increase over Unweeded Control (%)
Ethoxysulfuron 15 WG	18.75	6383	123
Almix 20 WP	4	5010	Not specified
2,4-D EE 38 EC	400	Not specified	Not specified
Hand Weeding	N/A	6176	116
Unweeded Control	N/A	2862	0

Data compiled from field experiments.[4][6]

Table 3: Bio-efficacy of Ethoxysulfuron 15 WG in Sugarcane

Treatment	Application Rate (g a.i./ha)	Application Timing (DAP*)	Cane Yield (t/ha)
Ethoxysulfuron 15 WG	56.25	12	99.9 - 110.2
Ethoxysulfuron 15 WG	60.0	12	101.2 - 115.8
Atrazine 50 WP	1000	3	94.7 - 102.8
Metribuzin 70 WP	500	3	99.6 - 110.1
Hand Weeding	N/A	20, 45, 70, 100	124.1 - 132.9
Unweeded Control	N/A	N/A	44.8

*DAP: Days After Planting. Data from two consecutive years of study.[3][7]

Experimental Protocols

The following protocols are synthesized from methodologies reported in various bio-efficacy studies.

Experimental Design

A Randomized Complete Block Design (RCBD) is typically employed for such studies, with three to four replications.[7][8]

• Plot Size: A standard plot size can be 5m x 4m.

• Treatments: Include different doses of Ethoxysulfuron 15 WG, a standard herbicide for comparison (e.g., Almix, 2,4-D), a hand-weeded control, and an unweeded control.

• Crop: Use a locally adapted and popular variety of the test crop (e.g., rice variety 'Satabdi').[6]

Herbicide Application

• Timing: Ethoxysulfuron 15 WG is applied as a post-emergence herbicide, typically 5-15 days after transplanting (DAT) for rice, when weeds are at the 1-2 leaf stage.[1][4] For sugarcane, it is applied at the 3-4 leaf stage of weeds.[8]

• Equipment: A knapsack sprayer fitted with a flat fan nozzle is commonly used.

• Spray Volume: A spray volume of 500-600 liters per hectare is generally recommended to ensure uniform coverage.[8][9]

• Tank Mixing: If tank-mixing with other herbicides, Ethoxysulfuron should be added to the spray tank first and be fully dissolved before adding the partner product.[9] Always consult the labels of all products for compatibility.[9]

Data Collection

• Weed Density and Dry Weight:

  • Place a quadrat (e.g., 0.25m x 0.25m) randomly at two to three spots in each plot.

  • Count the number of individual weeds of each species (sedges, broad-leaved, grasses) within the quadrat to determine weed density.

  • Uproot the weeds from the quadrat area, wash them to remove soil, and separate them by species.

  • Dry the weed samples in an oven at 70°C for 72 hours, or until a constant weight is achieved.

  • Record the dry weight.

• Timing of Observation: Weed data should be collected at regular intervals, for instance, at 20 and 40 days after application.

• Phytotoxicity:

  • Visually assess the crop for any phytotoxic effects such as leaf yellowing, stunting, necrosis, or epinasty at 1, 3, 7, and 15 days after herbicide application.

  • Use a rating scale of 0-10, where 0 indicates no injury and 10 indicates complete crop death.[2]

• Yield and Yield Attributes:

  • At maturity, harvest the crop from a net plot area (e.g., the central 3m x 2m area of the plot).

  • Record the grain yield and straw yield.

  • Measure yield-contributing parameters such as the number of effective tillers per plant, panicle length, and the number of grains per panicle.[10]

Data Analysis

• Weed Control Efficiency (WCE): Calculate the WCE using the following formula: WCE (%) = [(WDC - WDT) / WDC] x 100 Where:

  • WDC = Weed dry weight in the unweeded control plot

  • WDT = Weed dry weight in the treated plot

• Statistical Analysis:

  • The collected data should be subjected to Analysis of Variance (ANOVA).

  • Treatment means should be compared using a suitable test, such as the Least Significant Difference (LSD) test at a 5% level of significance.

Caption: Experimental workflow for bio-efficacy trials.

Safety and Precautions

• It is recommended to use Personal Protective Equipment (PPE) while handling and applying the herbicide.[11]

• To prevent the development of herbicide resistance, it is advised to apply Ethoxysulfuron 15 WG only once per season as per the recommended dosage.[11]

• Ensure that the spraying equipment is clean and free from contamination from other pesticides before use.[9]

Conclusion

Ethoxysulfuron 15 WG is a highly effective post-emergence herbicide for the management of sedges and broad-leaved weeds in transplanted rice and sugarcane.[3][4] When applied at the recommended rates and timings, it provides excellent weed control, leading to significant increases in crop yield.[4] No significant phytotoxicity has been observed on the recommended crops at the prescribed application rates.[6][12] The detailed protocols provided herein offer a robust framework for conducting further research on the bio-efficacy of this herbicide.

References

• 1. researchgate.net [researchgate.net]
• 2. ijcmas.com [ijcmas.com]
• 3. weedscience.ca [weedscience.ca]
• 4. Logistic Analysis for Monitoring and Assessing Herbicide Efficacy | Weed Technology | Cambridge Core [cambridge.org]
• 5. isws.org.in [isws.org.in]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. isws.org.in [isws.org.in]
• 9. chesci.com [chesci.com]
• 10. isws.org.in [isws.org.in]
• 11. nppc.gov.bt [nppc.gov.bt]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Ethoxysulfuron Tank-Mix Combinations for Broad-Spectrum Weed Control

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of tank-mix combinations with Ethoxysulfuron, a sulfonylurea herbicide, to achieve broad-spectrum weed control in various agricultural settings, primarily in rice and sugarcane cultivation. The following sections detail experimental protocols, present quantitative data on herbicide efficacy, and illustrate the underlying mechanisms and experimental workflows.

Introduction

Ethoxysulfuron is a selective, post-emergence herbicide effective against broadleaf weeds and sedges.[1][2] Its mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids (valine and isoleucine), thereby halting cell division and plant growth.[1][2] To broaden the spectrum of controlled weeds, particularly grasses, Ethoxysulfuron is often applied in a tank-mix with other herbicides. Tank-mixing can offer synergistic effects, increase the efficiency of weed management, and potentially reduce the required dosage of individual herbicides.[3][4] This document focuses on key tank-mix partners for Ethoxysulfuron, including Fenoxaprop-p-ethyl, 2,4-D, Carfentrazone-ethyl, and Metsulfuron-methyl.

Experimental Protocols

The following protocols are synthesized from various field studies evaluating the bio-efficacy of Ethoxysulfuron tank-mixes. These methodologies provide a framework for designing and conducting similar weed control efficacy trials.

Experimental Design and Setup

A randomized complete block design (RCBD) is a standard experimental design for herbicide efficacy trials.[5]

• Treatments: Include various tank-mix combinations of Ethoxysulfuron and partner herbicides at different application rates, sole applications of each herbicide, a hand-weeded control, and an unweeded (weedy check) control.[6][7]

• Replicates: Each treatment should be replicated at least three to four times to ensure statistical validity.[5]

• Plot Size: The size of individual plots can vary depending on the crop and available land, but a common size is around 5m x 4m.

• Crop and Location: Field experiments are typically conducted in relevant crop settings such as transplanted or drum-seeded rice fields or sugarcane fields.[2][6][8]

Herbicide Application

• Timing: Herbicides are generally applied at a specific crop and weed growth stage. For post-emergence applications, this is often 15-25 days after transplanting (DAT) or sowing (DAS), when weeds are at the 2-4 leaf stage.[2][9]

• Equipment: A knapsack sprayer fitted with a flat fan nozzle is commonly used for uniform application of herbicides.[9]

• Spray Volume: The spray volume can range from 200 to 500 liters per hectare to ensure thorough coverage.[5][10]

• Tank-Mixing Procedure: When preparing the tank-mix, it is crucial to follow the correct order of addition to ensure compatibility. Generally, fill the tank with half the required water, add the herbicides as per formulation type (e.g., wettable granules first, then suspension concentrates, and finally emulsifiable concentrates), and then add the remaining water with continuous agitation.[11][12] A jar test is recommended to check the physical compatibility of the tank-mix partners before large-scale mixing.[13]

Data Collection and Assessment

• Weed Density and Dry Matter: Weed population (density) and dry weight (biomass) are assessed at specific intervals after herbicide application (e.g., 30 and 60 DAT/DAS). Quadrats of a specified size (e.g., 0.25 m²) are randomly placed in each plot to count and collect weed samples. The collected weeds are then oven-dried to determine the dry matter.[6]

• Weed Control Efficiency (WCE): WCE is calculated to determine the effectiveness of the herbicide treatments relative to the unweeded control. The formula is: WCE (%) = [(WDC - WDT) / WDC] x 100 Where WDC is the weed dry matter in the unweeded control plot, and WDT is the weed dry matter in the treated plot.[6]

• Crop Phytotoxicity: Visual assessment of crop injury (phytotoxicity) should be conducted at regular intervals after application, using a 0-100% scale where 0 indicates no injury and 100 indicates complete crop death.[14]

• Yield and Yield Attributes: At crop maturity, yield parameters such as the number of effective tillers per unit area, panicle length, number of grains per panicle, and the final grain yield are recorded.[6][8]

Data on Tank-Mix Efficacy

The following tables summarize the quantitative data on the efficacy of various Ethoxysulfuron tank-mix combinations from different research studies.

Table 1: Efficacy of Ethoxysulfuron + Fenoxaprop-p-ethyl Tank-Mix in Drum-Seeded Rice [6]

Treatment	Application Rate (g a.i./ha)	Weed Density (/m²)	Weed Dry Matter (g/m²)	Weed Control Efficiency (%)	Grain Yield (t/ha)
Ethoxysulfuron + Fenoxaprop-p-ethyl	18 + 60	12.8	4.3	95.5	5.5
Ethoxysulfuron (sole)	18	52.6	21.5	77.8	4.1
Fenoxaprop-p-ethyl (sole)	60	65.4	42.8	55.1	3.5
Hand Weeding (twice)	-	0.0	0.0	100.0	5.8
Weedy Check	-	192.3	96.5	0.0	2.8

Table 2: Efficacy of Ethoxysulfuron Tank-Mixes in Transplanted Rice [9]

Treatment	Application Rate (g a.i./ha)	Total Weed Biomass (g/m²)	Weed Control Efficiency (%)	Grain Yield (t/ha)
Pretilachlor fb Triafamone + Ethoxysulfuron	750 fb 60	5.0	96	5.4
Pretilachlor fb Fenoxaprop-p-ethyl + Ethoxysulfuron	750 fb 60 + 18.75	7.5	94	5.3
Two Hand Weedings	-	9.0	93	5.6
Weedy Check	-	129.5	0	2.9

fb: followed by (sequential application)

Table 3: Efficacy of Triafamone + Ethoxysulfuron (Pre-mix) in Transplanted Rice [8]

Treatment	Application Rate (g a.i./ha)	Grassy Weed Density (/m²)	Broad-leaf Weed Density (/m²)	Grain Yield (t/ha)
Triafamone + Ethoxysulfuron	60	0.7	1.8	6.5
Triafamone + Ethoxysulfuron	67.5	0.5	1.5	6.6
Ethoxysulfuron (sole)	22.5	10.2	2.0	5.8
Weed Free Check	-	0.0	0.0	6.8

Visualizations

Herbicide Efficacy Trial Workflow

The following diagram illustrates a typical workflow for conducting a herbicide efficacy trial, from the initial experimental design to the final data analysis.

Caption: Workflow for a Herbicide Efficacy Trial.

Conceptual Signaling Pathway for Herbicide Tank-Mix Action

This diagram illustrates the distinct and combined mechanisms of action for Ethoxysulfuron and its common tank-mix partners.

Caption: Mechanisms of Action for Ethoxysulfuron Tank-Mixes.

Discussion of Tank-Mix Partners

• Fenoxaprop-p-ethyl: This herbicide is an aryloxyphenoxypropionate ("fop") that primarily controls grassy weeds by inhibiting the acetyl-CoA carboxylase (ACCase) enzyme, which is essential for fatty acid synthesis.[15] The tank-mix of Ethoxysulfuron and Fenoxaprop-p-ethyl provides broad-spectrum control of grasses, sedges, and broadleaf weeds, often showing a synergistic effect.[3][6][16]

• 2,4-D: As a synthetic auxin herbicide, 2,4-D mimics the plant growth hormone auxin, leading to uncontrolled and disorganized growth in susceptible broadleaf weeds, ultimately causing their death.[17][18] Tank-mixing with Ethoxysulfuron enhances the control of various broadleaf weeds.[6]

• Carfentrazone-ethyl: This herbicide is a protoporphyrinogen oxidase (PPO) inhibitor.[19] Inhibition of the PPO enzyme leads to the accumulation of protoporphyrinogen IX, which, in the presence of light and oxygen, causes rapid lipid peroxidation and disruption of cell membranes, resulting in contact burn-down of weeds.[19] It is an effective partner for controlling tough broadleaf weeds.[11][20]

• Metsulfuron-methyl: Like Ethoxysulfuron, Metsulfuron-methyl is a sulfonylurea herbicide that inhibits the ALS enzyme. A tank-mix or pre-mix of these two can broaden the spectrum of controlled broadleaf weeds and sedges or target specific difficult-to-control species.[21]

Conclusion

Tank-mixing Ethoxysulfuron with herbicides that have different modes of action is a highly effective strategy for achieving broad-spectrum weed control. Combinations with Fenoxaprop-p-ethyl are particularly effective against mixed weed flora including grasses, while additions of 2,4-D or Carfentrazone-ethyl enhance the control of broadleaf weeds. The selection of the appropriate tank-mix partner and application rate should be based on the specific weed spectrum present in the field. The experimental protocols and data presented in these notes provide a solid foundation for researchers to design and evaluate effective weed management strategies utilizing Ethoxysulfuron tank-mixes.

References

• 1. rayfull.net [rayfull.net]
• 2. Sunrice Herbicide | Transplanted Rice & Sugarcane Crop Diseases [cropscience.bayer.in]
• 3. isws.org.in [isws.org.in]
• 4. fspublishers.org [fspublishers.org]
• 5. mdpi.com [mdpi.com]
• 6. pub.isa-india.in [pub.isa-india.in]
• 7. aaj.net.in [aaj.net.in]
• 8. isws.org.in [isws.org.in]
• 9. isws.org.in [isws.org.in]
• 10. Mechanistic Aspects and Effects of Selected Tank-Mix Partners on Herbicidal Activity of a Novel Fatty Acid Ester - PMC [pmc.ncbi.nlm.nih.gov]
• 11. atticusllc.com [atticusllc.com]
• 12. data.fmc-agro.co.uk [data.fmc-agro.co.uk]
• 13. odot.org [odot.org]
• 14. Weed control efficacy of herbicide mixtures and digital assessment methods during pre-planting burndown in soybean - Advances in Weed Science [awsjournal.org]
• 15. wssa.net [wssa.net]
• 16. researchgate.net [researchgate.net]
• 17. my.ucanr.edu [my.ucanr.edu]
• 18. 2,4-D Fact Sheet [npic.orst.edu]
• 19. solutionsstores.com [solutionsstores.com]
• 20. AIM® EC HERBICIDE | FMC Ag US [ag.fmc.com]
• 21. isws.org.in [isws.org.in]

Application Notes and Protocols for Ethoxysulfuron in Integrated Weed Management

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ethoxysulfuron in integrated weed management (IWM) programs, with a focus on its application in rice and sugarcane cultivation. The following sections detail its mode of action, application protocols, efficacy data, and methods for experimental evaluation.

Introduction to Ethoxysulfuron

Ethoxysulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea group.[1][2] It is primarily used for the control of broadleaf weeds and sedges in various crops, notably rice and sugarcane.[1][3][4] Its effectiveness at low application rates and its specific mode of action make it a valuable tool in IWM strategies, which aim to combine various weed control methods to achieve sustainable and effective weed suppression.

Mode of Action

Ethoxysulfuron's primary mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1] ALS is a critical enzyme in the biosynthetic pathway of branched-chain amino acids: valine, leucine, and isoleucine. By inhibiting this enzyme, ethoxysulfuron disrupts protein synthesis, leading to the cessation of cell division and plant growth in susceptible weeds. This ultimately results in the death of the weed.

Signaling Pathway of Ethoxysulfuron

Caption: Mechanism of action of ethoxysulfuron.

Data Presentation: Efficacy of Ethoxysulfuron

The following tables summarize the efficacy of ethoxysulfuron from various field trials.

Table 1: Efficacy of Ethoxysulfuron and its Tank Mixes on Weed Control and Grain Yield in Direct-Seeded Rice

Treatment	Application Rate (g a.i./ha)	Weed Control Efficiency (%)	Grain Yield (t/ha)	Yield Increase over Weedy Check (%)	Reference
Weedy Check	-	-	-	-	[5]
Ethoxysulfuron	18.7	87-90	-	-	[5]
Triafamone + Ethoxysulfuron	60	87-90	7.3	383	[5]
Weed Free	-	100	-	-	[5]

Table 2: Efficacy of Ethoxysulfuron on Weed Control and Cane Yield in Sugarcane

Treatment	Application Rate (g a.i./ha)	Application Timing	Weed Density Reduction (%)	Cane Yield (t/ha)	Reference
Weedy Check	-	-	-	44.8 - 48.7	[1][2][4]
Ethoxysulfuron	46.87	3-4 leaf stage of C. rotundus	-	-	[4]
Ethoxysulfuron	56.25	3-4 leaf stage of C. rotundus	Effective on C. rotundus & broadleaf weeds	99.9 - 110.2	[1][2][4]
Ethoxysulfuron	60	3-4 leaf stage of C. rotundus	Effective on C. rotundus & broadleaf weeds	101.2 - 115.8	[1][2][4]
Hand Weeding (thrice)	-	30, 60, 90 DAP	Highest	102.0 - 132.9	[1][2][4]

Table 3: Efficacy of Ethoxysulfuron Formulations on Broadleaf Weed and Sedge Control in Transplanted Rice

Treatment	Application Rate (g a.i./ha)	Weed Dry Matter Reduction (Broadleaf) (%) vs. Weedy Check	Weed Dry Matter Reduction (Sedges) (%) vs. Weedy Check	Grain Yield ( kg/ha )	Reference
Weedy Check	-	-	-	-	[6]
Ethoxysulfuron 60 WG	15	49.8	99.2	-	[6]
Ethoxysulfuron 60 WG	17.5	64.8	100	-	[6]
Ethoxysulfuron 60 WG	20	39.9	100	-	[6]
Ethoxysulfuron 15 WG	18.75	76.1	100	6383	[6]
Hand Weeding (twice)	-	69.7	95.4	6176	[6]

Experimental Protocols

Protocol for Herbicide Efficacy and Crop Phytotoxicity Trial

This protocol is designed to evaluate the efficacy of ethoxysulfuron on target weeds and its phytotoxicity to the crop.

Experimental Workflow:

Caption: Workflow for a herbicide efficacy trial.

1. Experimental Design:

• Design: Randomized Complete Block Design (RCBD) with a minimum of three replications.

• Plot Size: A suitable plot size, for example, 5m x 4m, should be used.[7]

• Treatments:

  • Ethoxysulfuron at various application rates (e.g., 15, 17.5, 20 g a.i./ha).[6][7]

  • Tank mixtures of ethoxysulfuron with other compatible herbicides.

  • A weed-free control (manual weeding).

  • A weedy (untreated) control.

2. Herbicide Application:

• Timing: Apply as a post-emergence spray at the recommended weed growth stage (e.g., 2-4 leaf stage).

• Equipment: Use a calibrated backpack sprayer with a flat fan nozzle to ensure uniform coverage.

• Spray Volume: A spray volume of 300-500 L/ha is recommended.

3. Data Collection:

• Weed Density and Biomass:

  • At specified intervals (e.g., 30 and 60 days after application), randomly place a quadrat (e.g., 0.25 m²) in each plot.

  • Count the number of individual weed species within the quadrat to determine weed density.

  • Harvest all weeds within the quadrat, dry them in an oven at 70°C for 72 hours, and weigh to determine weed biomass.

• Crop Phytotoxicity:

  • Visually assess crop injury at regular intervals (e.g., 7, 14, and 21 days after application) using a standardized rating scale. The European Weed Research Society (EWRS) 1-9 scale or a 0-100% scale can be used, where 0/1 indicates no injury and 9/100 indicates complete crop death.[8][9]

• Crop Yield:

  • At maturity, harvest the crop from a predetermined net plot area to determine grain or cane yield.

  • Measure relevant yield attributes such as panicle number, grain weight, or cane diameter and height.

4. Statistical Analysis:

• Analyze the collected data using Analysis of Variance (ANOVA) to determine the statistical significance of treatment effects.

Protocol for Ethoxysulfuron Residue Analysis in Soil and Plant Matrices

This protocol outlines the procedure for determining ethoxysulfuron residues using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation:

• Soil: Air-dry the soil sample and sieve it through a 2 mm mesh.

• Plant Material (Rice Grains/Straw): Homogenize the sample to a fine powder.

2. Extraction (QuEChERS):

• Weigh 10 g of the prepared sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (with 1% formic acid for soil samples to keep the herbicide in a non-ionized state).[10]

• Add the appropriate QuEChERS extraction salts (e.g., MgSO₄, NaCl, sodium citrate).

• Vortex vigorously for 1 minute and then centrifuge.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take an aliquot of the supernatant and transfer it to a d-SPE tube containing a suitable sorbent (e.g., PSA, C18, GCB) and MgSO₄.

• Vortex for 1 minute and centrifuge.

4. LC-MS/MS Analysis:

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

• Inject the sample into the LC-MS/MS system.

• LC Conditions:

  • Column: A suitable C18 column.

  • Mobile Phase: A gradient of methanol and water with 0.1% formic acid.[11][12]

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) positive mode.

  • Monitoring: Use Multiple Reaction Monitoring (MRM) of specific precursor and product ion transitions for ethoxysulfuron for quantification and confirmation.

Residue Analysis Workflow:

Caption: Workflow for ethoxysulfuron residue analysis.

Conclusion

Ethoxysulfuron is an effective herbicide for the management of broadleaf weeds and sedges in rice and sugarcane when used as part of an integrated weed management program. Proper application timing, correct dosage, and consideration of tank-mix partners are crucial for maximizing its efficacy while ensuring crop safety. The protocols provided here offer a framework for researchers to conduct robust evaluations of ethoxysulfuron and its role in sustainable agriculture.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. isws.org.in [isws.org.in]
• 4. isws.org.in [isws.org.in]
• 5. Herbicide effectiveness and crop yield responses in direct-seeded rice: insights into sustainable weed management - Advances in Weed Science [awsjournal.org]
• 6. aaj.net.in [aaj.net.in]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. researchgate.net [researchgate.net]
• 9. mail.revista-agroproductividad.org [mail.revista-agroproductividad.org]
• 10. researchgate.net [researchgate.net]
• 11. Dissipation Dynamics and Residue of Four Herbicides in Paddy Fields Using HPLC-MS/MS and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dispersive Solid–Liquid Extraction Coupled with LC-MS/MS for the Determination of Sulfonylurea Herbicides in Strawberries [mdpi.com]

Application Notes and Protocols for Studying Ethoxysulfuron Uptake and Translocation in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoxysulfuron is a selective herbicide belonging to the sulfonylurea group.[1][2] It is effective for the control of broad-leaved weeds and sedges in various crops, including cereals and rice.[1] Its mode of action involves the inhibition of the plant enzyme acetolactate synthase (ALS), which is essential for the biosynthesis of branched-chain amino acids.[3][4][5] This inhibition leads to the cessation of cell division and plant growth, ultimately causing the death of susceptible plants.[2][4][5] Ethoxysulfuron is primarily absorbed through the foliage and translocated throughout the plant.[2][4] Understanding the dynamics of its uptake and translocation is crucial for optimizing its efficacy, developing new herbicide formulations, and assessing its environmental impact.

These application notes provide a detailed protocol for studying the uptake and translocation of Ethoxysulfuron in plants using a radiolabeled tracer, ¹⁴C-Ethoxysulfuron. The protocol covers the synthesis of the radiolabeled compound, experimental procedures for treating plants, and methods for quantifying and visualizing its distribution within the plant.

Principle

The study of Ethoxysulfuron uptake and translocation is based on the use of a carbon-14 (¹⁴C) labeled version of the herbicide. ¹⁴C is a beta-emitting radioisotope that can be incorporated into the Ethoxysulfuron molecule.[6] This allows for the sensitive and quantitative tracking of the herbicide's movement into and throughout the plant.

The protocol involves applying ¹⁴C-Ethoxysulfuron to a specific part of the plant, typically a single leaf. Over time, the plant is harvested, and the amount of radioactivity in different plant parts is measured using liquid scintillation counting. This provides quantitative data on the extent of uptake and the pattern of translocation. Phosphor imaging or autoradiography can be used to visualize the distribution of the radiolabeled herbicide within the plant.[7][8][9]

Materials

3.1. Plant Material

• Test plant species (e.g., a susceptible weed species and/or a tolerant crop species)

• Potting soil

• Pots

• Growth chamber or greenhouse with controlled environmental conditions (temperature, humidity, light)

3.2. Chemicals and Reagents

• ¹⁴C-Ethoxysulfuron (custom synthesis may be required)

• Non-labeled analytical standard of Ethoxysulfuron

• Acetone

• Methanol

• Ethanol

• Water (deionized or distilled)

• Scintillation cocktail (e.g., Ultima Gold™)

• Cellulose acetate

• Tissue solubilizer (e.g., Soluene®-350)

• Hydrogen peroxide (30%)

• Adjuvant (non-ionic surfactant, e.g., Tween 80)

3.3. Equipment

• Microsyringe or micropipette

• Liquid Scintillation Counter (LSC)

• Biological Oxidizer

• Phosphor Imager and imaging plates

• Plant press

• Freeze-dryer (optional)

• Analytical balance

• Homogenizer

• Centrifuge

• Fume hood

• Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Experimental Protocols

4.1. Synthesis of ¹⁴C-Ethoxysulfuron (General Approach)

4.2. Plant Growth and Treatment

• Plant Culture: Grow the selected plant species from seed in pots containing a suitable potting mix. Maintain the plants in a growth chamber or greenhouse under controlled conditions (e.g., 25/20°C day/night temperature, 60-70% relative humidity, 16-hour photoperiod). Water the plants as needed.

• Plant Selection: Select healthy, uniform plants at the 3-4 leaf stage for the experiment.

• Preparation of Treatment Solution:

  • Prepare a stock solution of ¹⁴C-Ethoxysulfuron in a suitable solvent like acetone.

  • Prepare the final treatment solution by diluting the stock solution with a solution containing non-labeled Ethoxysulfuron, water, and a non-ionic surfactant (e.g., 0.1% v/v). The final concentration of Ethoxysulfuron should be representative of a field application rate, and the specific activity should be sufficient for accurate detection. A typical specific activity might be in the range of 1.5-2.0 GBq/mmol.

• Application of ¹⁴C-Ethoxysulfuron:

  • Using a microsyringe, carefully apply a known volume (e.g., 10 µL) of the treatment solution as small droplets to the adaxial surface of a single, fully expanded leaf (the "treated leaf"). Avoid runoff from the leaf surface.

  • Mark the treated leaf for later identification.

  • Leave a set of plants untreated to serve as a control.

4.3. Harvesting and Sample Processing

• Harvesting: Harvest the plants at predetermined time points after treatment (e.g., 6, 24, 48, and 72 hours).

• Leaf Wash: To determine the amount of herbicide that was not absorbed, wash the treated leaf by gently swirling it in a vial containing a known volume of a suitable wash solution (e.g., 10% ethanol) for 30-60 seconds.

• Plant Sectioning: Divide the plant into the following parts:

  • Treated leaf

  • Shoots above the treated leaf

  • Shoots below the treated leaf

  • Roots

• Sample Preparation for Quantification:

  • Record the fresh weight of each plant part.

  • Dry the plant parts in an oven at 60-70°C to a constant weight and record the dry weight.

  • Combust the dried plant samples using a biological oxidizer. The resulting ¹⁴CO₂ is trapped in a scintillation cocktail.

• Sample Preparation for Visualization:

  • For phosphor imaging, carefully press the harvested plants and dry them.

  • Mount the pressed plants on a sheet of paper.

4.4. Quantification of ¹⁴C-Ethoxysulfuron

• Liquid Scintillation Counting:

  • Take an aliquot of the leaf wash solution and add it to a scintillation vial with a scintillation cocktail.

  • Place the vials containing the trapped ¹⁴CO₂ from the combusted plant parts into the Liquid Scintillation Counter.

  • Measure the radioactivity (in disintegrations per minute, DPM) in each sample.

• Data Analysis:

  • Calculate the percentage of applied ¹⁴C that was recovered in the leaf wash (non-absorbed).

  • Calculate the percentage of applied ¹⁴C that was absorbed by the plant (100% - % in leaf wash).

  • Calculate the percentage of the absorbed ¹⁴C that was translocated to different plant parts.

  • Express the results as a percentage of the total applied radioactivity.

4.5. Visualization of Translocation

• Phosphor Imaging:

  • Place the mounted, dried plants in contact with a phosphor imaging plate in a light-tight cassette.

  • Expose the plate for a sufficient period (e.g., 24-48 hours), depending on the amount of radioactivity.

  • Scan the imaging plate using a phosphor imager to obtain a digital image showing the distribution of the ¹⁴C-Ethoxysulfuron.

Data Presentation

Summarize all quantitative data into clearly structured tables for easy comparison.

Table 1: Recovery and Absorption of ¹⁴C-Ethoxysulfuron in [Plant Species] at Different Time Points

Time After Treatment (hours)	% of Applied ¹⁴C in Leaf Wash	% of Applied ¹⁴C Absorbed
6
24
48
72

Table 2: Translocation of Absorbed ¹⁴C-Ethoxysulfuron in [Plant Species] at Different Time Points

Time After Treatment (hours)	% of Absorbed ¹⁴C in Treated Leaf	% of Absorbed ¹⁴C in Shoots Above Treated Leaf	% of Absorbed ¹⁴C in Shoots Below Treated Leaf	% of Absorbed ¹⁴C in Roots
6
24
48
72

Mandatory Visualizations

Signaling Pathway and Translocation

Caption: Conceptual diagram of Ethoxysulfuron uptake, translocation, and mode of action in a plant.

Experimental Workflow

References

• 1. Sulfonylurea - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Making and applying foliar fertiliser and pesticide solutions [protocols.io]
• 5. kenso.com.au [kenso.com.au]
• 6. Routine determination of sulfonylurea, imidazolinone, and sulfonamide herbicides at nanogram-per-liter concentrations by solid-phase extraction and liquid chromatography/mass spectrometry [pubs.usgs.gov]
• 7. Hydrolysis of sulfonylurea herbicides in soils and aqueous solutions: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of Radiolabeled [14C]Rimsulfuron and Stable Isotope Labeled Rimsulfuron-[M + 3] to Support Crop Metabolism Studies for Reregistration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Occurrence of sulfonylurea, sulfonamide, imidazolinone, and other herbicides in rivers, reservoirs and ground water in the Midwestern United States, 1998 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Field Trial Design for Evaluating Ethoxysulfuron Performance

Introduction

Ethoxysulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea group (Group B).[1] Its primary mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) essential for plant growth.[1][2][3] This inhibition leads to the cessation of cell division and eventual death of susceptible weed species. Ethoxysulfuron is predominantly absorbed through the foliage and is effective against various sedges and broadleaf weeds in crops such as rice and sugarcane.[1][2][4][5]

Properly designed field trials are essential to evaluate the performance, efficacy, and crop safety of Ethoxysulfuron formulations under real-world agricultural conditions.[6] These protocols provide a comprehensive framework for researchers and scientists to conduct robust and reproducible field studies.

Core Principles of Trial Design

A successful field trial hinges on clear objectives and sound scientific principles. Key considerations include:

• Objective Definition: Clearly define the primary goals, whether it's determining the effective dose range, assessing efficacy on a specific weed spectrum, evaluating crop tolerance (phytotoxicity), or comparing performance with standard herbicides.

• Site Selection: Choose a location with a known history of uniform weed pressure and soil texture to minimize data variability.[7] The site should be representative of the target agricultural environment.

• Experimental Design: Employ a Randomized Complete Block Design (RCBD) to account for field variability.[8][9] This design involves replicating treatments within blocks, where conditions are as uniform as possible.

• Controls: Always include both a negative (untreated/weedy) control and a positive (standard commercial herbicide) control.[7] These provide baselines for evaluating efficacy and crop safety.

• Replication: Each treatment should be replicated a minimum of three to four times to ensure statistical validity and account for random error.[9][10]

Experimental Protocols

Protocol 2.1: Trial Layout and Establishment

• Plot Design:

  • Define individual plot dimensions (e.g., 3m x 5m).

  • Incorporate border rows or buffer zones (at least 1m) around each plot to prevent spray drift and inter-plot interference.[7]

• Randomization: Within each block, randomly assign the treatments to the plots. This is a cornerstone of the RCBD to prevent systematic bias.[11]

• Treatment List:

  • T1: Untreated Control (Weedy Check).

  • T2: Ethoxysulfuron - Rate 1 (e.g., 46.9 g a.i./ha).[5]

  • T3: Ethoxysulfuron - Rate 2 (e.g., 56.25 g a.i./ha).[5]

  • T4: Ethoxysulfuron - Rate 3 (e.g., 60.0 g a.i./ha).[5]

  • T5: Standard Herbicide Control (e.g., 2,4-D for broadleaf weeds).

• Site Preparation: Ensure the trial area is prepared according to standard agricultural practices for the specific crop being tested.

Protocol 2.2: Herbicide Application

• Timing: Apply Ethoxysulfuron post-emergence when target weeds are at the recommended growth stage (e.g., 3-4 leaf stage for optimal susceptibility).[5] The crop stage should also be recorded.

• Equipment: Use a calibrated research plot sprayer with appropriate nozzles to ensure uniform coverage. Record the water volume used per hectare.

• Procedure:

  • Prepare the spray solution for each treatment immediately before application.

  • Spray the plots according to the randomized plan, starting with the control treatments where applicable.[10]

  • Ensure consistent spray pressure and speed across all plots.

• Environmental Data: Record weather conditions at the time of application, including temperature, humidity, wind speed, and direction, as these can influence herbicide performance.[12]

Protocol 2.3: Data Collection and Assessment

• Weed Control Efficacy:

  • Method: Conduct visual assessments of percent weed control on a scale of 0% (no effect) to 100% (complete kill) relative to the untreated control.[7]

  • Data Points: Assess control for individual weed species present in the plots.

  • Timing: Collect data at predefined intervals, such as 7, 14, 28, and 56 days after application (DAA).[7][13]

  • Optional: Collect weed biomass by harvesting weeds from a defined quadrat within each plot, drying them, and recording the dry weight.

• Crop Phytotoxicity (Safety):

  • Method: Visually assess crop injury using a percentage scale where 0% = no effect and 100% = plant death.[1] Note any symptoms like stunting, chlorosis, or necrosis.

  • Timing: Evaluate phytotoxicity at the same intervals as weed efficacy assessments, particularly in the early stages (e.g., 7 and 14 DAA).

• Crop Yield:

  • Method: At crop maturity, harvest the yield from a predetermined area within the center of each plot to avoid edge effects.

  • Data Points: Record grain yield, biomass, or other relevant yield components. Adjust for moisture content as per standard practice.

Data Presentation

Quantitative data should be organized into tables for clear comparison and statistical analysis.

Table 1: Weed Control Efficacy (%) at 28 Days After Application (DAA)

Treatment	Rate (g a.i./ha)	Cyperus rotundus	Commelina benghalensis	Digera arvensis
Untreated Control	0	0	0	0
Ethoxysulfuron	46.9	85	88	82
Ethoxysulfuron	56.25	92	95	90
Ethoxysulfuron	60.0	95	97	94
Standard Herbicide	Specify	75	90	85
p-value		<0.05	<0.05	<0.05

| LSD (0.05) | | 4.2 | 3.8 | 4.5 |

Table 2: Crop Phytotoxicity (%) and Yield

Treatment	Rate (g a.i./ha)	Phytotoxicity at 14 DAA (%)	Crop Yield (t/ha)
Untreated Control	0	0	3.5
Ethoxysulfuron	46.9	<5	6.1
Ethoxysulfuron	56.25	<5	6.4
Ethoxysulfuron	60.0	<5	6.3
Standard Herbicide	Specify	<10	5.8
p-value		<0.05	<0.05

| LSD (0.05) | | 2.1 | 0.4 |

Mandatory Visualizations

Caption: Ethoxysulfuron's mechanism of inhibiting the ALS enzyme pathway.

Caption: Standard workflow for an agricultural herbicide field trial.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Council activ | Bayer's Perfect Herbicide for Rice [cropscience.bayer.in]
• 3. benchchem.com [benchchem.com]
• 4. Ethoxysulfuron (Ref: AE F095404) [sitem.herts.ac.uk]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. sgs.com [sgs.com]
• 7. The Value of Field Trials [exactoinc.com]
• 8. pakbs.org [pakbs.org]
• 9. ontariosoilcrop.org [ontariosoilcrop.org]
• 10. activeagriscience.com [activeagriscience.com]
• 11. pp1.eppo.int [pp1.eppo.int]
• 12. trialsupplies.com.au [trialsupplies.com.au]
• 13. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]

Technical Notes & Optimization

Optimizing Ethoxysulfuron dosage for different weed species

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing ethoxysulfuron dosage for different weed species during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is ethoxysulfuron and how does it work?

Ethoxysulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea group.[1] Its primary mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of essential branched-chain amino acids (valine, leucine, and isoleucine) in susceptible plants.[2][3] This inhibition halts cell division and plant growth, leading to chlorosis and eventual death of the target weed.[1][4][5] Ethoxysulfuron is primarily absorbed through the foliage and translocated throughout the plant.[1][4][5]

Q2: Which weed species are susceptible to ethoxysulfuron?

Ethoxysulfuron is effective against a broad spectrum of broadleaf weeds and sedges.[1][2] It is commonly used for weed control in crops like transplanted rice and sugarcane.[1] Susceptible species include, but are not limited to:

• Cyperus difformis (Smallflower umbrella sedge)[1]

• Cyperus iria (Rice flatsedge)[1]

• Cyperus rotundus (Nut grass)[1][4]

• Echinochloa colona (Jungle rice)[4]

• Echinochloa crusgalli (Barnyard grass)[4]

• Fimbristylis miliacea (Hoora grass)[1]

• Monochoria vaginalis (Pickerel weed)[1][5]

• Scirpus spp.[1][5]

Q3: What are the typical application rates for ethoxysulfuron?

Application rates for ethoxysulfuron can vary depending on the target weed species, their growth stage, and the crop being treated. It is crucial to consult the product label for specific recommendations. However, some general dosage ranges are provided in the table below.

Data Presentation: Recommended Ethoxysulfuron Dosage

Crop	Target Weed	Dosage (g a.i./ha)	Application Timing
Transplanted Rice	Sedges and Broadleaf Weeds	83.3 - 100 g/ha (of a 15% WG formulation)	5-10 days after transplanting (DAT)[6]
Sugarcane	Sedges and Broadleaf Weeds	56.25 - 60.0 g a.i./ha	12 days after planting (DAP)[7]
Common Bean	Ipomoea spp. and volunteer soybean	Up to 20.8 g/ha	Post-emergence[8]

Note: a.i. = active ingredient; WG = Wettable Granule. Dosages are indicative and should be adjusted based on field conditions and product label instructions.

Troubleshooting Guides

Problem: Poor weed control after ethoxysulfuron application.

Possible Cause	Troubleshooting Steps
Incorrect Application Timing	- Ensure application is made when weeds are young and actively growing.[9] - For post-emergence applications, target weeds before they exceed the recommended growth stage on the product label.[10]
Weed Resistance	- Suspect resistance if ethoxysulfuron was previously effective and other susceptible weeds are controlled. - Consider rotating herbicides with different modes of action.[11] - Test for resistance by comparing the response of suspected resistant and susceptible populations in a controlled dose-response experiment.
Environmental Factors	- Avoid application during periods of weed stress (e.g., drought, extreme temperatures) as this can reduce herbicide uptake and translocation.[12][13] - Do not apply if rainfall is expected shortly after application, as it can wash the herbicide off the foliage.
Improper Spray Solution	- Water Quality: Hard water containing cations like calcium and magnesium can antagonize ethoxysulfuron. Use a water conditioner or ammonium sulfate (AMS) if water hardness is an issue.[13][14] - pH: Check the pH of the spray solution. While specific optimal pH for ethoxysulfuron is not readily available, a pH between 4 and 7 is generally acceptable for many herbicides.[13]
Incorrect Dosage	- Verify that the correct dosage was used according to the target weed species and their growth stage. - Underdosing can lead to poor control and may contribute to the development of herbicide resistance.
Tank Mixing Issues	- Ensure proper mixing order when combining ethoxysulfuron with other pesticides or adjuvants.[15][16][17][18] A common recommendation is to add water-dispersible granules (like ethoxysulfuron WG) before emulsifiable concentrates. - Conduct a jar test to check for physical incompatibility before tank-mixing.[17]

Problem: Crop injury observed after ethoxysulfuron application.

Possible Cause	Troubleshooting Steps
Incorrect Dosage	- Review the application records to ensure the correct rate was used for the specific crop and its growth stage. Overdosing can lead to phytotoxicity.
Crop Sensitivity	- Different cultivars of the same crop can exhibit varying tolerance to ethoxysulfuron.[19][20] - If using a new cultivar, it is advisable to test its tolerance on a small scale before large-scale application.
Application Timing	- Applying ethoxysulfuron outside the recommended crop growth stage can result in injury.[9]
Adjuvant Selection	- The use of certain adjuvants, particularly oil-based ones, can increase herbicide uptake and potentially lead to crop injury under certain environmental conditions.[21][22] Follow label recommendations for adjuvant use.
Environmental Stress	- Crops under stress from factors like extreme temperatures, drought, or waterlogging may be more susceptible to herbicide injury.[12]

Experimental Protocols

Protocol: Dose-Response Experiment to Determine Ethoxysulfuron Efficacy

1. Objective: To determine the effective dose of ethoxysulfuron required to control a specific weed species.

2. Materials:

• Ethoxysulfuron formulation (e.g., 15% WG)

• Seeds of the target weed species

• Pots filled with a suitable growing medium

• Controlled environment growth chamber or greenhouse

• Calibrated laboratory sprayer

• Non-ionic surfactant (if recommended by the product label)

• Deionized water

• Analytical balance and volumetric flasks

3. Methods: a. Plant Culture: i. Sow weed seeds in pots and allow them to germinate and grow to the desired stage (e.g., 2-4 leaf stage). ii. Maintain optimal growing conditions (temperature, light, and water) in the growth chamber or greenhouse.

Visualizations

Caption: Mode of action of ethoxysulfuron, an ALS inhibitor herbicide.

Caption: General workflow for an ethoxysulfuron dose-optimization experiment.

Caption: Troubleshooting logic for poor weed control with ethoxysulfuron.

References

• 1. Sunrice Herbicide | Transplanted Rice & Sugarcane Crop Diseases [cropscience.bayer.in]
• 2. Ethoxysulfuron (Ref: AE F095404) [sitem.herts.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. Council activ | Bayer's Perfect Herbicide for Rice [cropscience.bayer.in]
• 5. agribegri.com [agribegri.com]
• 6. agroplasm.com [agroplasm.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. Ethoxysulfuron on weed control in common bean crop - Weed Control Journal [weedcontroljournal.org]
• 9. Maximizing Effectiveness: The Crucial Role of Timing in Herbicide Application - Dos Pistolos [dospistolos.com]
• 10. scispace.com [scispace.com]
• 11. Comprehensive insights into herbicide resistance mechanisms in weeds: a synergistic integration of transcriptomic and metabolomic analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 12. library.dpird.wa.gov.au [library.dpird.wa.gov.au]
• 13. Maximizing Herbicide Performance [beta.nutrienagsolutions.com]
• 14. extension.psu.edu [extension.psu.edu]
• 15. Avoid Tank Mixing Errors [ag.purdue.edu]
• 16. Herbicide Mixing Order | Crop Science US [cropscience.bayer.us]
• 17. Tank Mixing 101: Principles for Optimal Application | Corteva Agriscience [corteva.com]
• 18. brewerint.com [brewerint.com]
• 19. researchgate.net [researchgate.net]
• 20. Characterization of Ethoxysulfuron Herbicide Selectivity in Common Bean Cultivars - Advances in Weed Science [awsjournal.org]
• 21. srcoop.com [srcoop.com]
• 22. apparentag.com.au [apparentag.com.au]

Technical Support Center: Ethoxysulfuron Application in Rice Research

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential phytotoxicity issues when using Ethoxysulfuron in rice experiments.

Troubleshooting Guides

This guide addresses specific issues that may be encountered during the application of Ethoxysulfuron, focusing on the identification, prevention, and mitigation of phytotoxicity.

Problem 1: Rice seedlings exhibit yellowing, stunting, or chlorotic patches after Ethoxysulfuron application.

• Possible Cause 1: Incorrect Application Timing. Ethoxysulfuron is an early post-emergence herbicide.[1] Application at a growth stage outside the recommended window can lead to increased crop injury.

• Troubleshooting Steps:

  • Verify Growth Stage: Confirm the growth stage of the rice at the time of application. Ethoxysulfuron is typically applied when weeds are at the 2 to 4 leaf stage, which corresponds to 10-15 days after planting/transplanting.[2]

  • Visual Assessment: Score the phytotoxicity at 3, 7, 14, and 21 days after treatment (DAT) using a standard rating scale (see Experimental Protocols). Symptoms of injury can include stunting and discoloration.[3]

  • Physiological Assessment: Measure plant height and collect above-ground biomass for comparison with control plots (see Experimental Protocols).[3]

• Corrective Action: If phytotoxicity is observed, ensure adequate water and nutrient management to promote crop recovery. For future applications, strictly adhere to the recommended rice growth stage for application.[3]

• Possible Cause 2: Environmental Stress. High temperatures, humidity, or drought can exacerbate herbicide phytotoxicity.

• Troubleshooting Steps:

  • Review Environmental Conditions: Check the temperature, humidity, and soil moisture levels at the time of and following the herbicide application.

  • Physiological Assessment: Measure plant height and collect above-ground biomass for comparison with control plots.[3]

• Corrective Action: Avoid applying herbicides during periods of significant environmental stress. Ensure the crop is healthy and actively growing before application.[3]

• Possible Cause 3: Varietal Sensitivity. Different rice varieties may exhibit varying levels of tolerance to herbicides.[4]

• Troubleshooting Steps:

  • Consult Literature: Research the specific rice variety for any known sensitivities to ALS-inhibiting herbicides.

  • Conduct a Small-Scale Trial: If using a new or less-common variety, conduct a preliminary experiment with a dose-response assessment before large-scale application.[3]

Problem 2: Inconsistent or reduced efficacy of Ethoxysulfuron.

• Possible Cause 1: Soil Properties. Soil type and organic matter content can affect the availability and degradation of Ethoxysulfuron. For instance, its degradation half-life can range from 10 to 62 days in different soil types under anaerobic conditions.[5] Ethoxysulfuron has moderate mobility in soil, and its leachability can be higher in loamy sand compared to clay loam soil.[6][7]

• Troubleshooting Steps:

  • Analyze Soil Type: Determine the soil composition (e.g., sandy loam, clay loam) and organic matter content of your experimental plots.

  • Review Application Rate: Ensure the application rate is appropriate for your soil type as per literature recommendations.

• Corrective Action: Adjust the application rate based on soil properties. In soils with high organic matter, a slightly higher rate might be necessary, but this should be tested to avoid increased phytotoxicity.

• Possible Cause 2: Tank Mix Incompatibility. When tank-mixing Ethoxysulfuron with other herbicides, antagonism or enhanced phytotoxicity can occur. For example, a tank mix of fenoxaprop-p-ethyl and ethoxysulfuron has been reported to cause temporary yellowing of rice leaves.[8]

• Troubleshooting Steps:

  • Check Compatibility Charts: Refer to manufacturer guidelines or published literature for known incompatibilities.

  • Jar Test: Perform a jar test to check for physical incompatibility before mixing in the spray tank.

• Corrective Action: Use pre-mixed formulations where available, such as Triafamone 20% + Ethoxysulfuron 10% WG, which has shown good efficacy and crop safety.[8][9]

Frequently Asked Questions (FAQs)

Q1: What is the mode of action of Ethoxysulfuron?

A1: Ethoxysulfuron belongs to the sulfonylurea group of herbicides.[1] Its primary mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[5] This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine).[5] Inhibition of ALS leads to a cessation of cell division and plant growth.[1][10] Susceptible weeds will show chlorotic patches which spread, leading to the death of the entire plant within 3 to 4 weeks.[1][11]

Q2: What are the typical symptoms of Ethoxysulfuron phytotoxicity in rice?

A2: Symptoms of Ethoxysulfuron phytotoxicity in rice can include stunting, yellowing (chlorosis), and sometimes leaf discoloration.[3][8] At higher doses, more severe injury leading to necrosis may be observed, although the crop can often recover from initial, minor symptoms.[12]

Q3: How do environmental factors influence Ethoxysulfuron phytotoxicity?

A3: Environmental conditions play a significant role. Factors such as high temperature and humidity can increase the rate of herbicide uptake and metabolic activity in the plant, potentially leading to greater phytotoxicity.[13] Soil moisture is also important; adequate moisture is needed for the herbicide to be taken up by the roots and translocated within the plant.[2] The half-life of ethoxysulfuron in soil is influenced by factors like soil type and moisture, with faster degradation observed under submerged conditions compared to field capacity.[14]

Q4: Are there safeners that can reduce Ethoxysulfuron phytotoxicity in rice?

A4: Yes, herbicide safeners can be used to protect rice from herbicide injury. While the search results specifically mention safeners like isoxadifen-ethyl being used with other herbicides like fenoxaprop-P-ethyl to reduce its phytotoxicity to rice, the principle of using safeners to enhance the metabolic detoxification of herbicides in the crop is well-established.[15][16] Safeners can induce the expression of detoxification enzymes like glutathione transferases (GSTs) and cytochrome P450s.[17][18]

Q5: How can I assess oxidative stress in rice caused by Ethoxysulfuron?

A5: Oxidative stress can be a secondary effect of herbicide action.[19][20] It can be assessed by measuring the levels of reactive oxygen species (ROS) and the activity of antioxidant enzymes. Key biochemical assays include:

• Lipid Peroxidation (MDA Assay): Measures malondialdehyde (MDA), a product of lipid peroxidation, to quantify membrane damage.[19]

• Antioxidant Enzyme Assays:

  • Superoxide Dismutase (SOD): Measures the activity of the enzyme that converts superoxide radicals to hydrogen peroxide.[19]

  • Catalase (CAT): Measures the activity of the enzyme that breaks down hydrogen peroxide.[19]

  • Ascorbate Peroxidase (APX): Another key enzyme in hydrogen peroxide detoxification.[20] An increase in MDA levels and altered activities of SOD, CAT, and APX can indicate herbicide-induced oxidative stress.[21]

Data Presentation

Table 1: Illustrative Phytotoxicity Ratings of Ethoxysulfuron on Rice Under Different Conditions

Factor	Condition	Visual Injury Score (0-10 Scale)*	Reference
Application Rate	Recommended Rate (e.g., 18.75 g a.i./ha)	0 - 1 (Slight or no injury)	[12][22]
2x Recommended Rate (e.g., 40 g a.i./ha)	2 - 4 (Slight to moderate, temporary injury)	[12][23]
Growth Stage at Application	Early Post-Emergence (2-4 leaf stage)	0 - 1	[2]
Late Post-Emergence	2 - 3	[3]
Rice Variety	Tolerant Variety	0 - 1	[4]
Sensitive Variety	3 - 5	[4]
Tank Mixture	Ethoxysulfuron alone	0 - 1	[8]
Ethoxysulfuron + Fenoxaprop-p-ethyl	1 - 2 (Temporary yellowing)	[8]

*0 = no injury, 10 = complete plant death. Values are illustrative based on qualitative descriptions in the literature.

Table 2: Effect of Ethoxysulfuron on Oxidative Stress Markers in Rice (Illustrative Data)

Treatment	MDA Content (nmol/g FW)	SOD Activity (U/mg protein)	CAT Activity (U/mg protein)	Reference
Untreated Control	5	50	20	[19][21]
Ethoxysulfuron (Recommended Rate)	8	65	15	[21]
Ethoxysulfuron (High Rate)	15	80	10	[21]

*Values are for illustrative purposes to demonstrate expected trends.

Experimental Protocols

Protocol 1: Assessment of Visual Phytotoxicity

This protocol provides a method for visually assessing and quantifying herbicide injury to rice plants.[3]

• Experimental Design: Use a randomized complete block design (RCBD) with at least three replications. Include an untreated control for comparison.

• Treatments: Apply Ethoxysulfuron at the recommended rate (1X) and a higher rate (e.g., 2X) to assess the margin of safety.

• Visual Assessment:

  • Timing: Conduct visual assessments at regular intervals, such as 3, 7, 14, and 21 days after treatment (DAT).[3]

  • Scoring: Use a 0-10 scale where 0 indicates no injury, 1-3 indicates slight injury (minor discoloration or stunting), 4-6 indicates moderate injury, 7-9 indicates severe injury, and 10 indicates complete plant death.[3]

• Procedure: Two independent evaluators should score each plot by comparing the overall crop injury to the untreated control plot to minimize bias.

Protocol 2: Measurement of Agronomic Parameters

This protocol details the measurement of physical traits to quantify the impact of Ethoxysulfuron on rice growth.[3]

• Plant Height: At each visual assessment timing, randomly select ten plants per plot. Measure the height from the soil surface to the tip of the longest leaf.

• Biomass (Dry Weight): At a final assessment point (e.g., 28 DAT), harvest the above-ground plant material from a predetermined area (e.g., 1m²) within each plot. Dry the samples in an oven at 70°C for 72 hours or until a constant weight is achieved. Record the dry weight per unit area.[24]

• Chlorophyll Content: Use a SPAD meter to take non-destructive chlorophyll readings from the upper leaves of ten randomly selected plants per plot at each assessment timing.[25]

Protocol 3: Assessment of Oxidative Stress

This protocol outlines biochemical assays to investigate the physiological mechanisms of phytotoxicity.[19][20]

• Sample Collection: At selected time points (e.g., 24, 48, 96 hours after application), collect fresh leaf tissue, immediately freeze it in liquid nitrogen, and store it at -80°C until analysis.[21]

• Lipid Peroxidation (MDA Assay):

  • Homogenize 0.5 g of leaf tissue in 5 mL of 0.1% trichloroacetic acid (TCA).

  • Centrifuge the homogenate at 10,000 x g for 15 minutes.

  • Mix 1 mL of the supernatant with 4 mL of 20% TCA containing 0.5% thiobarbituric acid (TBA).

  • Heat the mixture at 95°C for 30 minutes, then quickly cool on ice.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Measure the absorbance of the supernatant at 532 nm and correct for non-specific absorbance at 600 nm.

  • Calculate MDA content using an extinction coefficient of 155 mM⁻¹ cm⁻¹.[19]

• Antioxidant Enzyme Assays:

  • Enzyme Extraction: Homogenize 0.5 g of leaf tissue in an ice-cold extraction buffer (e.g., 50 mM phosphate buffer, pH 7.0, containing 1 mM EDTA and 1% PVPP). Centrifuge at 15,000 x g for 20 minutes at 4°C. Use the supernatant for enzyme assays. Determine the protein content of the extract using the Bradford method.[20]

  • Superoxide Dismutase (SOD) Activity: Assay is based on the inhibition of the photochemical reduction of nitro-blue tetrazolium (NBT). One unit of SOD activity is defined as the amount of enzyme required to cause 50% inhibition of the NBT reduction rate.[19]

  • Catalase (CAT) Activity: Assay is based on monitoring the decomposition rate of hydrogen peroxide (H₂O₂) by measuring the decrease in absorbance at 240 nm.[19]

Mandatory Visualization

Caption: Mode of action of Ethoxysulfuron via ALS inhibition.

Caption: Workflow for assessing Ethoxysulfuron phytotoxicity.

Caption: Troubleshooting logic for phytotoxicity symptoms.

References

• 1. Sunrice Herbicide | Transplanted Rice & Sugarcane Crop Diseases [cropscience.bayer.in]
• 2. highyieldsagro.com [highyieldsagro.com]
• 3. benchchem.com [benchchem.com]
• 4. files.sdiarticle5.com [files.sdiarticle5.com]
• 5. apvma.gov.au [apvma.gov.au]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. isws.org.in [isws.org.in]
• 9. agrivruddhi.com [agrivruddhi.com]
• 10. agristores.in [agristores.in]
• 11. agroplasm.com [agroplasm.com]
• 12. cropandweed.com [cropandweed.com]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Can herbicide safeners allow selective control of weedy rice infesting rice crops? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Chemically induced herbicide tolerance in rice by the safener metcamifen is associated with a phased stress response - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A Mini Review on Natural Safeners: Chemistry, Uses, Modes of Action, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 19. scielo.br [scielo.br]
• 20. cabidigitallibrary.org [cabidigitallibrary.org]
• 21. researchgate.net [researchgate.net]
• 22. aaj.net.in [aaj.net.in]
• 23. cabidigitallibrary.org [cabidigitallibrary.org]
• 24. mdpi.com [mdpi.com]
• 25. jase.samipubco.com [jase.samipubco.com]

Technical Support Center: Overcoming Ethoxysulfuron Resistance in Weed Biotypes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for overcoming ethoxysulfuron resistance in weed biotypes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ethoxysulfuron?

Ethoxysulfuron is a sulfonylurea herbicide that belongs to the Group 2 herbicides (HRAC Group B).[1] Its mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[2] This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine), which are essential for plant growth and protein synthesis. By inhibiting ALS, ethoxysulfuron effectively halts weed growth, leading to plant death.

Q2: What are the main mechanisms by which weeds develop resistance to ethoxysulfuron and other ALS inhibitors?

Weed biotypes primarily develop resistance to ALS inhibitors, including ethoxysulfuron, through two main mechanisms:

• Target-Site Resistance (TSR): This is the most common mechanism and involves genetic mutations in the ALS gene. These mutations alter the enzyme's structure, preventing the herbicide from binding effectively to its target site.[3][4] Even a single amino acid substitution can confer a high level of resistance.

• Non-Target-Site Resistance (NTSR): This form of resistance involves mechanisms that prevent the herbicide from reaching its target site in a lethal concentration. The most significant NTSR mechanism is enhanced herbicide metabolism, where the resistant plant can rapidly detoxify the herbicide, often through the action of enzyme families like cytochrome P450 monooxygenases (P450s).[5][6]

Q3: What is the difference between cross-resistance and multiple-resistance?

• Cross-resistance occurs when a weed biotype develops resistance to two or more herbicides from the same or different chemical families that have the same site of action, due to a single resistance mechanism. For instance, a mutation in the ALS gene can confer resistance to various sulfonylurea herbicides.

• Multiple-resistance is when a weed biotype exhibits resistance to herbicides from two or more different sites of action, resulting from the presence of two or more distinct resistance mechanisms. For example, a plant could have both an altered ALS enzyme and enhanced metabolic detoxification capabilities.

Q4: How can I manage the development of ethoxysulfuron resistance in my experiments or field trials?

To delay the evolution of herbicide resistance, it is crucial to implement an Integrated Weed Management (IWM) strategy. Key practices include:

• Rotating Herbicides: Avoid the repeated use of herbicides with the same mode of action. Rotate ethoxysulfuron with herbicides from different HRAC groups.[7]

• Using Herbicide Mixtures: Applying tank-mixes of herbicides with different modes of action can be more effective in controlling a broader spectrum of weeds and delaying resistance.[7]

• Utilizing Full Label Rates: Using the recommended herbicide rates ensures a higher likelihood of controlling susceptible and moderately resistant individuals.

• Integrating Non-Chemical Control Methods: Employ cultural practices such as crop rotation, cover crops, and mechanical weeding to reduce the selection pressure exerted by herbicides.

Troubleshooting Guides

This section provides solutions to common problems encountered during ethoxysulfuron resistance experiments.

Problem 1: Poor or inconsistent germination of weed seeds for bioassays.

• Possible Cause: Seed dormancy.

• Solution: Many weed species exhibit seed dormancy that must be broken to achieve uniform germination. Consult the literature for species-specific dormancy-breaking procedures, which may include stratification (cold, moist treatment), scarification (mechanically damaging the seed coat), or treatment with gibberellic acid or potassium nitrate.

• Pro-Tip: Before initiating a large-scale experiment, conduct a germination test on a small seed sample to determine the germination percentage and the effectiveness of your dormancy-breaking method.[8]

Problem 2: High variability in the response of susceptible weed populations to ethoxysulfuron.

• Possible Cause 1: Environmental stress.

• Solution: Plants under environmental stress (e.g., drought, extreme temperatures, nutrient deficiency) may exhibit increased tolerance to herbicides. Ensure that all plants in the experiment are grown under optimal and uniform conditions.

• Possible Cause 2: Inconsistent herbicide application.

• Solution: Calibrate your sprayer carefully to ensure a uniform application rate across all treatments. Use a carrier volume and pressure that provide good coverage without causing runoff.

• Pro-Tip: Always include a known susceptible population in your experiments as a reference standard to assess the validity of your results.[9]

Problem 3: Suspected metabolic resistance, but no clear results from P450 inhibitor assays.

• Possible Cause: The specific P450 inhibitor used may not be effective against the particular P450 enzymes involved in ethoxysulfuron metabolism in your weed biotype.

• Solution: Try a different P450 inhibitor. Malathion is commonly used, but other inhibitors may be more effective depending on the specific P450 isoforms.

• Pro-Tip: Metabolic resistance can be complex and may involve other enzyme systems besides P450s, such as glutathione S-transferases (GSTs). Consider assays for these enzymes as well.

Data Presentation

Table 1: Ethoxysulfuron Dose-Response in Common Bean Cultivars

This table summarizes the effect of different doses of ethoxysulfuron on the shoot dry matter of various common bean cultivars, indicating a range of tolerance levels.[10][11][12][13][14]

Ethoxysulfuron Dose (g ha⁻¹)	Range of Shoot Dry Matter Reduction (%)	Tolerant Cultivars (Example)	Less Tolerant Cultivars (Example)
50	Variable	IPR 81, IPR Uirapuru	IPR Eldorado, IPR Tuiuiú
100	Variable	BRS Estilo, IPR Gralha	IPR Tangará, IPR Curió
200	30 - 80	BRS Pérola	UTF 3, UTF 5, BRS Esplendor

Table 2: Resistance Factors of Cyperus iria Biotypes to ALS-Inhibiting Herbicides

This table presents the resistance factors (RF) of Cyperus iria biotypes to ethoxysulfuron and pyrazosulfuron-ethyl, indicating low-level, cross-resistance.[15][16][17]

Herbicide	Resistant Biotype	Resistance Factor (RF)
Ethoxysulfuron	São Borja 3	5.49
Ethoxysulfuron	Cachoeira 7	6.76
Pyrazosulfuron-ethyl	São Borja 3	2.21
Pyrazosulfuron-ethyl	Cachoeira 7	2.47

Experimental Protocols

Protocol 1: Whole-Plant Dose-Response Bioassay to Determine Ethoxysulfuron Resistance

This protocol outlines the steps for conducting a whole-plant bioassay to determine the level of resistance to ethoxysulfuron.

• Seed Germination: Germinate seeds of both the suspected resistant and a known susceptible weed biotype in petri dishes or germination trays with appropriate substrate. Ensure optimal conditions for germination and break any dormancy if necessary.

• Transplanting: Once seedlings have reached the 2-3 leaf stage, transplant them into individual pots filled with a standardized potting medium.

• Acclimatization: Allow the plants to acclimate in a greenhouse or growth chamber for 7-10 days under controlled conditions (e.g., 25/20°C day/night temperature, 16-hour photoperiod).

• Herbicide Application: Prepare a stock solution of ethoxysulfuron and perform serial dilutions to create a range of doses (e.g., 0, 0.25x, 0.5x, 1x, 2x, 4x, 8x the recommended field rate). Apply the herbicide treatments to the plants using a calibrated laboratory sprayer. Include a non-treated control for each biotype.

• Data Collection: 21 days after treatment, visually assess the plants for injury and harvest the above-ground biomass. Dry the biomass in an oven at 60°C for 72 hours and record the dry weight.

• Data Analysis: Calculate the percent reduction in dry weight relative to the non-treated control for each dose. Use a statistical software package to perform a non-linear regression analysis (e.g., log-logistic model) to determine the herbicide dose required to cause 50% growth reduction (GR₅₀). The resistance index (RI) is calculated by dividing the GR₅₀ of the resistant biotype by the GR₅₀ of the susceptible biotype.

Visualizations

Caption: Signaling pathway of ethoxysulfuron and mechanisms of resistance.

Caption: Experimental workflow for confirming ethoxysulfuron resistance.

Caption: Troubleshooting logic for ethoxysulfuron resistance experiments.

References

• 1. croplife.org.au [croplife.org.au]
• 2. Managing Herbicide-Resistant Weeds1 | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 3. growiwm.org [growiwm.org]
• 4. Metabolism-based resistance - Why the concern? | Integrated Crop Management [crops.extension.iastate.edu]
• 5. Metabolism-Based Herbicide Resistance and Cross-Resistance in Crop Weeds: A Threat to Herbicide Sustainability and Global Crop Production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agriculture.com [agriculture.com]
• 7. croplife.org.au [croplife.org.au]
• 8. hracglobal.com [hracglobal.com]
• 9. Video: Protocols for Robust Herbicide Resistance Testing in Different Weed Species [jove.com]
• 10. researchgate.net [researchgate.net]
• 11. scielo.br [scielo.br]
• 12. Characterization of Ethoxysulfuron Herbicide Selectivity in Common Bean Cultivars - Advances in Weed Science [awsjournal.org]
• 13. scite.ai [scite.ai]
• 14. scielo.br [scielo.br]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Ethoxysulfuron Efficacy in Diverse Soil Environments: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficacy of ethoxysulfuron in various soil types. The information is presented in a practical question-and-answer format to directly address common challenges encountered during experimentation.

Troubleshooting Guides

Issue 1: Reduced Ethoxysulfuron Efficacy in High pH Soils

• Question: We are observing poor weed control with ethoxysulfuron in a field with a soil pH of 7.5. What is the likely cause and how can we mitigate this?

  Answer: Ethoxysulfuron, like other sulfonylurea herbicides, can exhibit reduced efficacy in alkaline soils.[1][2][3][4] The primary reason for this is that its degradation is significantly slower at a neutral or alkaline pH compared to acidic conditions.[3][4] This slower breakdown can lead to the herbicide being more persistent but less available for plant uptake.[3]

  Mitigation Strategies:

  • Adjust Application Timing: In high pH soils, applying ethoxysulfuron earlier in the weed's growth stage may improve control.

  • Consider Tank Mixtures: Combining ethoxysulfuron with a herbicide from a different mode of action can provide a broader spectrum of weed control.

  • Soil Amendments: In the long term, soil management practices that gradually lower pH, such as the use of sulfur or certain nitrogen fertilizers, could improve the efficacy of sulfonylurea herbicides. However, this is a gradual process and may not be a solution for immediate experiments.

Issue 2: Inconsistent Weed Control in Fields with Variable Soil Texture

• Question: Our experimental plots have significant variations in soil texture, from sandy loam to clay loam. We are seeing inconsistent weed control across these areas. How should we address this?

  Answer: Soil texture, specifically the amount of clay and organic matter, significantly influences the adsorption and availability of ethoxysulfuron.[5] Soils with higher clay and organic matter content have more binding sites, which can adsorb the herbicide and make it less available for uptake by weeds.[5] Conversely, in sandy soils with low organic matter, the herbicide is more readily available, which can sometimes lead to crop sensitivity.[6]

  Troubleshooting Steps:

  • Soil Analysis: Conduct a thorough soil analysis of your experimental plots to map out the different soil textures and organic matter content.

  • Variable Rate Application: If your application equipment allows, consider a variable rate application of ethoxysulfuron, applying a slightly higher rate in areas with high clay and organic matter and a lower rate in sandy areas. Always adhere to the maximum recommended application rate on the product label.

  • Incorporate the Herbicide: For pre-emergence applications, light incorporation of the herbicide into the soil can help ensure it is in the zone where weed seeds are germinating, particularly in soils with high organic matter.

Issue 3: Ethoxysulfuron Carryover Affecting Rotational Crops

• Question: We observed injury in a sensitive rotational crop planted in a field previously treated with ethoxysulfuron. What factors contribute to this carryover, and how can we prevent it in the future?

  Answer: Herbicide carryover occurs when the herbicide persists in the soil long enough to affect subsequent sensitive crops.[2][7][8] The persistence of ethoxysulfuron is influenced by several factors, primarily soil pH and moisture.[2][3] Dry conditions and high soil pH slow down the chemical and microbial degradation of the herbicide, increasing the risk of carryover.[2][7]

  Prevention and Management:

  • Adhere to Rotational Restrictions: Strictly follow the crop rotation intervals specified on the herbicide label.

  • Consider Soil Properties: Be aware that carryover risk is higher in soils with high pH and during dry seasons.[2][7]

  • Tillage: In some cases, tillage can help to dilute the herbicide in the soil profile, although this may not be suitable for all cropping systems.

  • Bioassay: If you suspect carryover potential, you can conduct a simple bioassay by planting a small number of the sensitive rotational crop in soil collected from the treated field to observe for any signs of injury before planting the entire field.

Frequently Asked Questions (FAQs)

• Q1: What is the mode of action of ethoxysulfuron? A1: Ethoxysulfuron is a sulfonylurea herbicide that works by inhibiting the acetolactate synthase (ALS) enzyme in susceptible plants.[9] This enzyme is crucial for the biosynthesis of essential branched-chain amino acids (valine, leucine, and isoleucine), and its inhibition leads to the cessation of plant growth and eventual death.[9][10]

• Q2: What are the typical symptoms of ethoxysulfuron phytotoxicity on a sensitive crop? A2: Symptoms of phytotoxicity from ethoxysulfuron, and other ALS inhibitors, typically appear in the new growth and include stunting, chlorosis (yellowing) of the leaves, and necrosis (tissue death) of the growing points.[11][12][13] In some cases, you may observe reddening or purpling of the leaf margins.[1]

• Q3: How does soil moisture affect the efficacy of ethoxysulfuron? A3: Soil moisture is crucial for the activation and uptake of soil-applied ethoxysulfuron. Adequate moisture allows the herbicide to be in the soil solution, making it available for uptake by weed roots.[14] Under dry conditions, the herbicide can be more tightly bound to soil particles and less available, leading to reduced efficacy.[5][7] Conversely, excessive rainfall shortly after application on sandy soils can potentially leach the herbicide out of the weed germination zone.[15]

• Q4: Can ethoxysulfuron be effective as a post-emergence herbicide? A4: Yes, ethoxysulfuron is primarily a post-emergence herbicide, meaning it is most effective when applied to weeds that have already emerged.[9] It is absorbed through the foliage and roots of the weeds.[16]

Data Presentation

Table 1: Influence of Soil pH on the Half-Life of a Representative Sulfonylurea Herbicide (Prosulfuron)

Soil pH	Half-Life (DT50) in days
5.4	6.5
7.9	122.9

Data adapted from a study on prosulfuron, another sulfonylurea herbicide, to illustrate the principle of pH-dependent degradation.[17][18] The half-life of ethoxysulfuron will vary based on specific soil and environmental conditions.

Table 2: General Effect of Soil Properties on Ethoxysulfuron Efficacy and Persistence

Soil Property	Impact on Efficacy	Impact on Persistence (Carryover Risk)
High pH (>7.0)	Can decrease efficacy	Increases persistence
Low pH (<6.0)	Generally higher efficacy	Decreases persistence
High Organic Matter	Can decrease efficacy due to adsorption	Can increase persistence
High Clay Content	Can decrease efficacy due to adsorption	Can increase persistence
Low Soil Moisture	Decreases efficacy	Increases persistence

Experimental Protocols

Protocol 1: Greenhouse Bioassay for Ethoxysulfuron Efficacy in Different Soil Types

• Soil Collection and Preparation:

  • Collect soil samples from the top 15 cm of the desired soil types (e.g., sandy loam, clay loam, high organic matter soil).

  • Air-dry the soils and sieve them through a 2 mm mesh to ensure uniformity.

  • Characterize each soil type for its pH, organic matter content, and texture.

• Experimental Setup:

  • Fill 10 cm diameter pots with 500g of each prepared soil type.

  • Plant seeds of a target weed species (e.g., Amaranthus retroflexus) at a depth of 1 cm.

  • Water the pots to field capacity and place them in a greenhouse with controlled temperature (e.g., 25°C day / 18°C night) and a 16-hour photoperiod.

• Herbicide Application:

  • Prepare a stock solution of ethoxysulfuron.

  • When the weed seedlings reach the 2-3 leaf stage, apply ethoxysulfuron at a range of doses (including an untreated control) using a laboratory-grade track sprayer to ensure uniform application.[19]

• Data Collection and Analysis:

  • After a set period (e.g., 21 days after application), visually assess weed control using a 0-100% scale (0 = no control, 100 = complete death).

  • Harvest the above-ground biomass of the weeds, dry it in an oven at 70°C for 48 hours, and record the dry weight.

  • Analyze the data using analysis of variance (ANOVA) to determine the effect of soil type and herbicide dose on weed control.

Protocol 2: Determining Ethoxysulfuron Adsorption Coefficient (Kd) in Soil

• Soil and Herbicide Preparation:

  • Use the same prepared soil samples from Protocol 1.

  • Prepare a series of known concentrations of ethoxysulfuron in a 0.01 M CaCl2 solution.

• Batch Equilibrium Experiment:

  • Add a specific weight of soil (e.g., 5 g) to centrifuge tubes.

  • Add a known volume (e.g., 10 mL) of each herbicide solution to the tubes.

  • Shake the tubes for a set period (e.g., 24 hours) to reach equilibrium.

• Analysis:

  • Centrifuge the tubes to separate the soil from the solution.

  • Analyze the concentration of ethoxysulfuron remaining in the supernatant using High-Performance Liquid Chromatography (HPLC).

  • Calculate the amount of herbicide adsorbed to the soil by subtracting the concentration in the supernatant from the initial concentration.

  • The adsorption coefficient (Kd) can then be calculated as the ratio of the concentration of ethoxysulfuron in the soil to the concentration in the solution at equilibrium.

Visualizations

Caption: Factors influencing ethoxysulfuron efficacy and persistence in soil.

Caption: Troubleshooting workflow for poor ethoxysulfuron performance.

References

• 1. gilbasolutions.com [gilbasolutions.com]
• 2. Factors Affecting Herbicide Carryover in 2018 | Purdue University Pest&Crop newsletter [extension.entm.purdue.edu]
• 3. agronomyaustraliaproceedings.org [agronomyaustraliaproceedings.org]
• 4. extension.okstate.edu [extension.okstate.edu]
• 5. wellwater.oregonstate.edu [wellwater.oregonstate.edu]
• 6. Determining soil type important for successful preemergent weed control - Integrated Pest Management [canr.msu.edu]
• 7. How to Mitigate Herbicide Carryover Injury Following Drought | Pioneer® Seeds [pioneer.com]
• 8. Herbicide Carryover Concerns for 2020 | Integrated Crop Management [crops.extension.iastate.edu]
• 9. apvma.gov.au [apvma.gov.au]
• 10. scielo.br [scielo.br]
• 11. Phytotoxicity: Symptoms, Causes & Crop Management [farmonaut.com]
• 12. Phytotoxicity: Definitions, Causes, Symptoms and Solutions - Dora Agri-Tech [doraagri.com]
• 13. saskpulse.com [saskpulse.com]
• 14. thepharmajournal.com [thepharmajournal.com]
• 15. cabidigitallibrary.org [cabidigitallibrary.org]
• 16. gsrpdf.lib.msu.edu [gsrpdf.lib.msu.edu]
• 17. Effects of soil pH and soil water content on prosulfuron dissipation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]

Ethoxysulfuron degradation kinetics under varying environmental conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed information on the degradation kinetics of the herbicide ethoxysulfuron under various environmental conditions. The troubleshooting guides and frequently asked questions (FAQs) are designed to assist researchers in their experimental design, execution, and data interpretation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Hydrolysis

• Q1: My ethoxysulfuron hydrolysis rate is much slower than expected at an acidic pH. What could be the issue?

  • A1: Several factors could contribute to this. First, verify the pH of your buffer solution using a calibrated pH meter. Inaccurate buffer preparation is a common source of error. Second, ensure the temperature of your incubation system is accurate and stable, as hydrolysis rates are temperature-dependent. A lower than expected temperature will slow down the degradation. Finally, confirm the purity of your ethoxysulfuron standard, as impurities could interfere with the reaction.

• Q2: I am observing significant degradation of ethoxysulfuron at neutral pH, which contradicts the literature. Why might this be happening?

  • A2: While ethoxysulfuron is relatively stable at neutral pH, other degradation pathways might be at play. Check for microbial contamination in your buffer solutions, as microbial activity can contribute to degradation. Ensure your experiments are conducted in the dark to prevent photolysis, another potential degradation route. If using non-sterile conditions, consider filtering your solutions and using sterile glassware.

• Q3: How do I accurately determine the half-life of ethoxysulfuron from my experimental data?

  • A3: Ethoxysulfuron degradation generally follows first-order kinetics. To determine the half-life (t½), you should first plot the natural logarithm of the ethoxysulfuron concentration (ln[C]) against time. The slope of the resulting linear regression will be the negative of the rate constant (k). The half-life can then be calculated using the formula: t½ = 0.693 / k.

Photolysis

• Q4: I am not observing any significant photolytic degradation of ethoxysulfuron in my experiment. What should I check?

  • A4: The rate of photolysis is dependent on the wavelength and intensity of the light source. Ensure your light source emits radiation in the UV spectrum where ethoxysulfuron absorbs. The APVMA report mentions irradiation with an artificial light similar to sunlight. Verify the output of your lamp and that the experimental setup allows for maximum exposure of the solution to the light. Also, consider the presence of photosensitizers in your solution, as these can accelerate photodegradation.

• Q5: My photolysis results are not reproducible. What are the potential sources of variability?

  • A5: In addition to light source stability, the composition of your aqueous solution can significantly impact reproducibility. The presence of dissolved organic matter or other substances can act as photosensitizers or quenchers, altering the degradation rate. Use a consistent water source (e.g., purified water or a standard natural water) for all experiments. Temperature fluctuations can also affect reaction rates, so ensure your experimental setup is temperature-controlled.

Microbial Degradation

• Q6: I am trying to isolate microorganisms capable of degrading ethoxysulfuron, but my enrichment cultures are not showing any degradation. What can I do?

  • A6: Ensure that your soil or water sample for enrichment was collected from a site with a history of sulfonylurea herbicide application, as this increases the likelihood of finding adapted microorganisms. The composition of your enrichment medium is also critical. Ethoxysulfuron should be the sole source of carbon and/or nitrogen to select for degrading organisms. You may also need to provide essential nutrients and maintain optimal pH and temperature for microbial growth.

• Q7: How can I differentiate between abiotic and biotic degradation in my soil experiments?

  • A7: To distinguish between microbial degradation and other degradation pathways like hydrolysis, it is essential to include sterile controls in your experimental design. Autoclaving or irradiating a subset of your soil samples will eliminate microbial activity. By comparing the degradation rate in sterile versus non-sterile soil, you can quantify the contribution of microbial degradation.

Quantitative Data Summary

The following tables summarize the available quantitative data on ethoxysulfuron degradation kinetics.

Table 1: Hydrolysis Half-life of Ethoxysulfuron at Different pH Values

pH	Half-life (days)
4	~16
5	64.6 - 96
7	> 259
9	> 331

Table 2: Identified Degradation Products of Ethoxysulfuron

Degradation Pathway	Identified Products
Hydrolysis	2-amino-4,6-dimethoxypyrimidine, 2-ethoxyphenol, 2-ethoxyphenol sulfamate
Aquatic Photolysis	Up to five degradation products detected in surface water, three in distilled water.

Experimental Protocols

1. Hydrolysis Kinetics Study (Following OECD Guideline 111 Principles)

This protocol outlines the determination of the rate of hydrolytic degradation of ethoxysulfuron in aqueous solutions at different pH values.

• Materials:

  • Ethoxysulfuron analytical standard

  • Sterile aqueous buffer solutions (pH 4, 7, and 9)

  • Constant temperature incubator or water bath

  • Analytical instrumentation (e.g., HPLC-UV)

  • Sterile glassware

• Procedure:

  • Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

  • Prepare a stock solution of ethoxysulfuron in a suitable organic solvent (e.g., acetonitrile).

  • Spike the buffer solutions with the ethoxysulfuron stock solution to a known initial concentration. The final concentration of the organic solvent should be minimal.

  • Incubate the solutions in the dark at a constant temperature (e.g., 25 °C).

  • At predetermined time intervals, withdraw aliquots from each solution.

  • Analyze the concentration of ethoxysulfuron in the aliquots using a validated analytical method, such as HPLC-UV.

  • Continue sampling until at least 50% degradation is observed or for a maximum of 30 days.

  • Plot the natural logarithm of the ethoxysulfuron concentration versus time to determine the first-order rate constant and calculate the half-life.

2. Photolysis Study in Aqueous Solution

This protocol describes a method to assess the photodegradation of ethoxysulfuron in water.

• Materials:

  • Ethoxysulfuron analytical standard

  • Purified water (e.g., Milli-Q) or a standard natural water

  • Photoreactor equipped with a light source simulating sunlight (e.g., Xenon arc lamp)

  • Quartz reaction vessels

  • Analytical instrumentation (e.g., HPLC-UV or LC-MS)

• Procedure:

  • Prepare an aqueous solution of ethoxysulfuron of a known concentration in quartz reaction vessels.

  • Prepare control samples by wrapping identical vessels in aluminum foil to exclude light.

  • Place the vessels in a temperature-controlled photoreactor.

  • Irradiate the samples with the light source for a defined period.

  • At specific time points, withdraw samples from both the irradiated and control vessels.

  • Analyze the concentration of ethoxysulfuron and potential degradation products using an appropriate analytical method.

  • Calculate the photolysis rate constant and half-life by comparing the degradation in the light-exposed and dark control samples.

3. Aerobic Soil Metabolism Study

This protocol outlines a method to determine the rate and pathway of ethoxysulfuron degradation in soil under aerobic conditions.

• Materials:

  • Radiolabeled ([¹⁴C]) or non-labeled ethoxysulfuron

  • Freshly collected and sieved soil with known characteristics (pH, organic matter content, texture)

  • Incubation vessels that allow for aeration

  • Apparatus for trapping volatile degradation products (e.g., CO₂)

  • Analytical instrumentation (e.g., LSC for [¹⁴C], HPLC, or GC-MS for non-labeled)

• Procedure:

  • Adjust the moisture content of the soil to a specific level (e.g., 50-60% of maximum water holding capacity).

  • Treat the soil with a known amount of ethoxysulfuron.

  • Place the treated soil into the incubation vessels. Include sterile control samples (autoclaved or irradiated soil).

  • Incubate the vessels in the dark at a constant temperature (e.g., 20-25 °C) with a continuous flow of moist, CO₂-free air.

  • Trap any evolved [¹⁴C]CO₂ in a suitable trapping solution.

  • At various time intervals, collect soil samples and extract the residues.

  • Analyze the extracts for the parent ethoxysulfuron and its degradation products.

  • Determine the dissipation time for 50% of the applied ethoxysulfuron (DT₅₀) and identify major degradation products.

Visualizations

Caption: Major degradation pathways of ethoxysulfuron.

Caption: Workflow for a hydrolysis kinetics study.

Technical Support Center: Ethoxysulfuron Analytical Standard Preparation

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ethoxysulfuron analytical standards.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the preparation of ethoxysulfuron analytical standards.

Q1: My ethoxysulfuron standard is not fully dissolving in the chosen solvent.

A1: This is a common issue and can be attributed to several factors:

• Incorrect Solvent Selection: Ethoxysulfuron has varying solubility in different organic solvents. Acetone and dichloromethane are good choices for initial stock solutions, while solvents like n-hexane are unsuitable.[1][2] Refer to the solubility data table below for guidance.

• Low Solvent Volume: Ensure you are using a sufficient volume of solvent to dissolve the weighed amount of ethoxysulfuron.

• Low Temperature: Solubility can be temperature-dependent. Gentle warming and sonication can aid dissolution, but be cautious as excessive heat can cause degradation.

• pH of Aqueous Solutions: If preparing an aqueous solution, the pH is critical. Ethoxysulfuron's water solubility increases significantly with higher pH.[1][2] For aqueous dilutions, consider using a buffered solution with a pH of 7 or higher.

Q2: I am observing peak tailing or inconsistent peak areas in my HPLC analysis.

A2: This can indicate several problems related to the standard preparation or the analytical method itself:

• Standard Degradation: Ethoxysulfuron is susceptible to hydrolysis, especially under acidic conditions (pH 4-5).[2] If your mobile phase is acidic or your standard solution was prepared in an unbuffered acidic solvent, degradation may be occurring. Prepare fresh standards in a suitable solvent and ensure the pH of aqueous solutions is neutral or slightly alkaline.

• Incomplete Dissolution: As mentioned in Q1, undissolved particles can lead to inconsistent injections and poor chromatography. Ensure the standard is fully dissolved before injection.

• Interaction with Vial/Container: Although less common, interactions with the storage container can occur. Using silanized glass vials can minimize potential adsorption.

• Contamination: Ensure all glassware and equipment are scrupulously clean to avoid contamination that could interfere with your analysis.

Q3: My prepared standard solution seems to be losing potency over time.

A3: Stability is a key concern for any analytical standard.[3] Here's how to address it:

• Storage Conditions: Ethoxysulfuron standards should be stored at a low temperature (0-6°C is recommended) and protected from light.[1]

• Solvent Choice: The choice of solvent can impact long-term stability. While initial dissolution might be good in a particular solvent, the long-term stability might be different. It is advisable to prepare fresh working standards from a stock solution regularly.

• pH of Aqueous Solutions: For aqueous standards, maintaining a neutral to slightly alkaline pH is crucial for stability.[2] Unbuffered water can change pH over time due to dissolved CO2.

• Hydrolysis: As mentioned, ethoxysulfuron is prone to hydrolysis.[2] Avoid acidic conditions in your storage solutions.

Q4: Can I use water to prepare my primary ethoxysulfuron stock solution?

A4: It is generally not recommended to use water for preparing the primary stock solution due to the relatively low solubility of ethoxysulfuron in neutral water and its susceptibility to hydrolysis at acidic pH.[1][2] It is best practice to prepare a high-concentration stock solution in a suitable organic solvent like acetone or dichloromethane and then make further dilutions into aqueous solutions or the mobile phase as needed.

Data Presentation

Table 1: Solubility of Ethoxysulfuron in Various Solvents at 20°C

Solvent	Solubility (g/L)	Reference
Acetone	36.0	[1][2]
Dichloromethane	107.0	[1][2]
Ethyl acetate	14.1	[1][2]
Methanol	7.7	[1][2]
Toluene	2.5	[1][2]
n-Hexane	0.006	[1][2]

Table 2: Water Solubility of Ethoxysulfuron at Different pH Levels at 20°C

pH	Solubility (g/L)	Reference
5	0.026	[1][2]
7	1.353	[1][2]
9	9.628	[1][2]

Experimental Protocols

Protocol 1: Preparation of a 1000 µg/mL Ethoxysulfuron Stock Solution in Acetone

• Materials:

  • Ethoxysulfuron analytical standard (purity ≥ 97%)[4]

  • Acetone (HPLC grade)

  • Analytical balance (readable to 0.01 mg)

  • 10 mL volumetric flask (Class A)

  • Glass syringe or pipette

  • Sonicator

  • Amber glass vial with a PTFE-lined cap for storage

• Procedure:

  • Accurately weigh approximately 10 mg of the ethoxysulfuron standard into the 10 mL volumetric flask. Record the exact weight.

  • Add approximately 5 mL of acetone to the flask.

  • Gently swirl the flask to dissolve the solid. If necessary, place the flask in a sonicator for 5-10 minutes to ensure complete dissolution.

  • Allow the solution to return to room temperature.

  • Carefully add acetone to the flask until the bottom of the meniscus is aligned with the calibration mark.

  • Cap the flask and invert it several times to ensure the solution is homogeneous.

  • Transfer the solution to a labeled amber glass vial for storage.

  • Calculate the exact concentration of the stock solution based on the weight of the standard and its purity.

  • Store the stock solution at 0-6°C.[1]

Mandatory Visualization

Caption: Workflow for the preparation of ethoxysulfuron analytical standards.

Caption: Troubleshooting logic for ethoxysulfuron standard preparation issues.

References

• 1. chembk.com [chembk.com]
• 2. apvma.gov.au [apvma.gov.au]
• 3. mt.com [mt.com]
• 4. mhlw.go.jp [mhlw.go.jp]

Technical Support Center: Enhancing the Rainfastness of Ethoxysulfuron Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when enhancing the rainfastness of ethoxysulfuron formulations.

Frequently Asked Questions (FAQs)

Q1: What is rainfastness and why is it critical for ethoxysulfuron efficacy?

A1: Rainfastness is the ability of a herbicide, once applied to a leaf surface, to resist being washed off by rainfall or irrigation. It is a critical factor for foliar-applied herbicides like ethoxysulfuron, which need to be absorbed by the plant to be effective.[1][2] If rainfall occurs shortly after application, a significant portion of the active ingredient can be washed away, leading to reduced weed control. Ethoxysulfuron is a sulfonylurea herbicide that acts by inhibiting the acetolactate synthase (ALS) enzyme in susceptible plants.[3] For this to occur, the herbicide must penetrate the leaf cuticle and move within the plant. Adequate rainfastness ensures that a lethal dose of the herbicide remains on and is absorbed by the target weed.

Q2: My ethoxysulfuron formulation shows poor rainfastness. What are the likely causes?

A2: Several factors can contribute to the poor rainfastness of your ethoxysulfuron formulation. These include:

• Formulation Type: Ethoxysulfuron is often formulated as a Water Dispersible Granule (WDG). While offering good handling characteristics, the solid particles of a WDG may not adhere as strongly to the leaf surface as liquid formulations without appropriate adjuvants.

• Inadequate Adjuvant System: The absence or use of a suboptimal adjuvant is a primary cause of poor rainfastness. Adjuvants are crucial for improving the spreading, sticking, and penetration of the herbicide.[4][5]

• Short Drying Time: Insufficient time for the spray deposit to dry on the leaf surface before a rainfall event will lead to significant washoff.

• Rainfall Intensity and Volume: High-intensity or high-volume rainfall can physically dislodge the herbicide deposit.

• Leaf Surface Characteristics: The type of weed species, including the waxiness and hairiness of its leaves, can affect how well the spray droplets are retained.

Q3: Which adjuvants are most effective at improving the rainfastness of sulfonylurea herbicides like ethoxysulfuron?

A3: Foliage-based sulfonylurea herbicides generally require adjuvants to optimize their performance and rainfastness.[1][2] The most effective adjuvants for enhancing the rainfastness of ethoxysulfuron and other sulfonylureas typically fall into these categories:

• Non-ionic Surfactants (NIS): These are commonly recommended for sulfonylurea herbicides. They improve rainfastness by increasing the spreading of the spray droplet on the leaf surface, which promotes faster absorption.[2]

• Oil Concentrates:

  • Crop Oil Concentrates (COC): Petroleum-based oils mixed with surfactants that can enhance penetration through the waxy leaf cuticle, thereby improving rainfastness.[5][6]

  • Methylated Seed Oils (MSO): Derived from seed oils, MSOs are often more aggressive at dissolving the leaf cuticle than COCs, leading to faster and greater herbicide absorption.[6] This can significantly improve rainfastness, especially when the rain-free period is short.

• Stickers: These adjuvants, often polymeric substances, form a film that helps to physically adhere the herbicide to the leaf surface, reducing washoff.

• Organosilicone Surfactants: These can dramatically increase spreading and may promote stomatal infiltration, leading to very rapid absorption and excellent rainfastness.[1]

Q4: How soon after application does an ethoxysulfuron formulation typically become rainfast?

A4: The time required for an ethoxysulfuron formulation to become rainfast can vary from less than an hour to several hours. This depends heavily on the adjuvant used, the formulation itself, and environmental conditions such as temperature and humidity, which affect drying time. For some sulfonylureas, the addition of an effective adjuvant can achieve good rainfastness within 1 to 4 hours after application.[2] Without an appropriate adjuvant, a rain-free period of 6 hours or more may be necessary.

Q5: Can I quantify the amount of ethoxysulfuron washed off a leaf surface in my experiments?

A5: Yes, you can quantify the amount of ethoxysulfuron washed off a leaf surface. This typically involves a laboratory-based washoff study. The general steps are:

• Apply the ethoxysulfuron formulation to the leaves of your target plant species.

• Allow the spray to dry for a specific period.

• Subject the plants to a simulated rainfall of known intensity and duration.

• Collect the "washoff" water.

• Extract the ethoxysulfuron from the washoff water using a suitable solvent.

• Quantify the amount of ethoxysulfuron in the extract using an analytical technique such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[7][8]

Troubleshooting Guide

Problem	Possible Causes	Troubleshooting Steps
Low herbicide efficacy after a light shower soon after application.	Inadequate adjuvant; short drying time.	1. Incorporate a more effective adjuvant into your formulation, such as a Methylated Seed Oil (MSO) or an organosilicone surfactant, to accelerate absorption. 2. Conduct time-course experiments to determine the minimum rain-free period required for your formulation.
Inconsistent results in rainfastness experiments.	Variation in rainfall simulation; inconsistent application; variable plant growth conditions.	1. Standardize your rainfall simulation protocol (droplet size, intensity, duration). 2. Ensure uniform application of the herbicide using a calibrated sprayer. 3. Use plants of the same species, growth stage, and grown under identical environmental conditions.
High degree of washoff observed even with an adjuvant.	Incorrect adjuvant type or concentration; antagonistic interactions in the tank mix.	1. Test a range of adjuvant types (NIS, COC, MSO) and concentrations to find the optimal combination for your ethoxysulfuron formulation. 2. If tank-mixing, check for any known antagonisms between the adjuvant and other components. Some adjuvants work better with specific active ingredients.
Difficulty in extracting and quantifying ethoxysulfuron from washoff samples.	Inefficient extraction method; analytical instrument not sensitive enough.	1. Optimize your solid-phase or liquid-liquid extraction protocol for ethoxysulfuron. 2. Use a sensitive analytical method like LC-MS for quantification, which can provide low limits of detection.[7]

Quantitative Data Summary

Disclaimer: The following data is illustrative and based on studies of other sulfonylurea herbicides (e.g., tribenuron-methyl, rimsulfuron) with similar properties to ethoxysulfuron, as specific quantitative rainfastness data for ethoxysulfuron is limited in publicly available literature. Results for ethoxysulfuron are expected to follow similar trends.

Table 1: Effect of Adjuvant Type on the Efficacy of a Sulfonylurea Herbicide (WDG Formulation) After Simulated Rainfall

Adjuvant Type (at typical use rates)	Rain-Free Period	Simulated Rainfall	Approximate Efficacy (% of No Rain Control)
None	1 hour	5 mm	40 - 50%
Non-ionic Surfactant (NIS)	1 hour	5 mm	60 - 75%
Crop Oil Concentrate (COC)	1 hour	5 mm	70 - 85%
Methylated Seed Oil (MSO)	1 hour	5 mm	80 - 95%
None	4 hours	5 mm	65 - 75%
Non-ionic Surfactant (NIS)	4 hours	5 mm	85 - 95%
Crop Oil Concentrate (COC)	4 hours	5 mm	> 95%
Methylated Seed Oil (MSO)	4 hours	5 mm	> 95%

Table 2: Estimated Washoff of a Sulfonylurea Herbicide from Leaf Surfaces with Different Adjuvants

Adjuvant Type	Drying Time Before Rainfall	Simulated Rainfall Intensity	Estimated % of Active Ingredient Washed Off
None	1 hour	10 mm/hr for 30 min	50 - 60%
Non-ionic Surfactant (NIS)	1 hour	10 mm/hr for 30 min	25 - 40%
Methylated Seed Oil (MSO)	1 hour	10 mm/hr for 30 min	10 - 20%
None	6 hours	10 mm/hr for 30 min	20 - 30%
Non-ionic Surfactant (NIS)	6 hours	10 mm/hr for 30 min	5 - 15%
Methylated Seed Oil (MSO)	6 hours	10 mm/hr for 30 min	< 10%

Experimental Protocols

Protocol 1: Evaluation of Ethoxysulfuron Rainfastness via Biological Efficacy Assay

Objective: To determine the effect of different adjuvants on the biological efficacy of an ethoxysulfuron formulation after a simulated rainfall event.

Materials:

• Ethoxysulfuron technical grade and formulated product (e.g., 60% WDG).

• Selected adjuvants (e.g., NIS, COC, MSO).

• Susceptible weed species (e.g., Chenopodium album), grown in pots to the 2-4 leaf stage.

• Laboratory track sprayer.

• Rainfall simulator.

• Greenhouse or controlled environment growth chamber.

Methodology:

• Plant Preparation: Grow a sufficient number of uniform, healthy plants of the target weed species in individual pots.

• Herbicide Preparation: Prepare spray solutions of the ethoxysulfuron formulation with and without the different test adjuvants at their recommended rates. Include a water-only control.

• Application: Spray the plants uniformly using the laboratory track sprayer calibrated to deliver a known volume. Leave a subset of plants from each treatment group unsprayed as a control.

• Drying: Allow the treated plants to dry for predetermined periods (e.g., 1, 2, 4, and 6 hours) under controlled conditions.

• Rainfall Simulation: For each drying period, place a subset of the treated plants in the rainfall simulator. A "no rain" control group for each treatment must be maintained. Apply a standardized amount of simulated rain (e.g., 5 mm over 30 minutes).

• Post-treatment Growth: Transfer all plants (rained on and not rained on) to a greenhouse or growth chamber.

• Efficacy Assessment: After a set period (e.g., 14-21 days), assess herbicide efficacy by visual injury ratings (0-100% scale) and by harvesting the above-ground biomass and determining the fresh or dry weight.

• Data Analysis: Calculate the percent reduction in biomass compared to the untreated control for all treatments. Analyze the data to determine the effect of the rain-free period and adjuvant type on ethoxysulfuron efficacy.

Protocol 2: Quantification of Ethoxysulfuron Washoff from Leaf Surfaces

Objective: To quantify the amount of ethoxysulfuron washed off leaf surfaces by simulated rainfall.

Materials:

• Ethoxysulfuron formulation.

• Adjuvants to be tested.

• Target plants or inert surfaces (e.g., glass slides).

• Laboratory track sprayer.

• Rainfall simulator.

• Collection vessels for washoff.

• Solvents for extraction (e.g., acetonitrile, ethyl acetate).[7]

• Analytical equipment: HPLC with UV or LC-MS detector.[7][9][10]

Methodology:

• Application: Spray the ethoxysulfuron formulation onto the target surfaces (plants or slides). For plants, it may be beneficial to use a larger number of plants to ensure enough washoff can be collected for analysis.

• Drying: Allow the surfaces to dry for a specified time.

• Rainfall Simulation: Place the treated surfaces in the rainfall simulator and apply a known amount of rain.

• Washoff Collection: Carefully collect all the runoff (washoff) from the treated surfaces into a clean container of a known volume.

• Extraction:

  • Measure the total volume of the collected washoff.

  • Take a known aliquot of the washoff solution.

  • Perform a liquid-liquid or solid-phase extraction to isolate the ethoxysulfuron from the water. Acetonitrile is commonly used for the extraction of sulfonylureas.[7]

  • Evaporate the solvent and reconstitute the residue in a known volume of a suitable solvent for analysis (e.g., acetonitrile/water mixture).[7]

• Quantification:

  • Prepare a calibration curve using analytical standards of ethoxysulfuron.[7]

  • Inject the extracted sample into the HPLC or LC-MS system.

  • Determine the concentration of ethoxysulfuron in the sample by comparing its peak area/height to the calibration curve.

• Calculation: Calculate the total amount of ethoxysulfuron in the washoff and express it as a percentage of the initial amount applied.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. apvma.gov.au [apvma.gov.au]
• 4. omexcanada.com [omexcanada.com]
• 5. Understanding Herbicide Adjuvants | Crop Science US [cropscience.bayer.us]
• 6. Crop Protection Network [cropprotectionnetwork.org]
• 7. mhlw.go.jp [mhlw.go.jp]
• 8. tsijournals.com [tsijournals.com]
• 9. High performance liquid chromatographic method for residue determination of sulfosulfuron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aloki.hu [aloki.hu]

Technical Support Center: Mitigating Ethoxysulfuron Carryover Effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with ethoxysulfuron carryover in subsequent crops during experimental trials.

Troubleshooting Guides

This section addresses specific problems that may arise during your experiments in a question-and-answer format.

Issue 1: Unexpected Phytotoxicity in Rotational Crops

Q: My subsequent crop is showing signs of stunting, yellowing, and necrosis. Could this be due to ethoxysulfuron carryover?

A: Yes, these are classic symptoms of injury from acetolactate synthase (ALS) inhibiting herbicides like ethoxysulfuron.[1] Ethoxysulfuron inhibits the production of essential branched-chain amino acids (valine, leucine, and isoleucine), leading to a cessation of cell division and growth in sensitive plants.[2]

Symptoms to look for in specific crops include:

• Corn: Stunted growth, interveinal chlorosis (yellowing between the veins), purpling of leaves, and "bottle-brush" roots where lateral root growth is inhibited.[3][4] In severe cases, the growing point may die.

• Soybean: Stunting, yellowing of new growth, and reddening of leaf veins.[5] In high concentrations, it can lead to the death of the terminal bud.

• Wheat: Reduced root and shoot elongation.

• Vegetables (e.g., tomato, cucumber, spinach): These are highly sensitive to sulfonylurea herbicides and will show stunting and general yellowing of new growth.[6][7]

To confirm if ethoxysulfuron residue is the cause, it is recommended to perform a soil bioassay and/or a chemical analysis of the soil.

Issue 2: Inconsistent or Unreliable Bioassay Results

Q: I performed a soil bioassay, but the results are unclear or seem inconsistent. What could be the problem?

A: Inconsistent bioassay results can be due to several factors. Here are some common issues and how to troubleshoot them:

• Non-representative soil sampling: Herbicide residues can be unevenly distributed in a field. Ensure you collect a composite sample from multiple locations and depths, paying attention to areas where overlap may have occurred during application.[6][7][8]

• Inappropriate indicator species: The plant species used in the bioassay must be sensitive to ethoxysulfuron. Highly sensitive species for sulfonylureas include oats, lentils, tomatoes, cucumbers, and spinach.[6][7][8][9]

• Improper growing conditions: Ensure consistent and optimal conditions (light, temperature, water) for both the control and treated soil samples. Stressed plants may not show clear herbicide injury symptoms.

• Incorrect interpretation of results: Compare the growth of plants in the field soil to those in a clean, herbicide-free control soil. Look for subtle differences in root and shoot length, fresh weight, and overall vigor, not just plant death.

Issue 3: Difficulty in Detecting Ethoxysulfuron Residues with HPLC/LC-MS/MS

Q: I am trying to quantify ethoxysulfuron residues in soil using HPLC or LC-MS/MS, but I am facing issues with peak shape, sensitivity, or reproducibility. What should I check?

A: Chromatographic analysis of sulfonylurea herbicides can be challenging. Here are some troubleshooting tips:

• Peak Tailing: This is a common issue with sulfonylureas due to their interaction with silanol groups on the column.[10]

  • Solution: Adjust the mobile phase pH to be acidic (around 2.5-3.5) using formic acid or phosphoric acid.[11] This helps to suppress the ionization of both the analyte and the silanol groups.

  • Solution: Use a base-deactivated column or a column with end-capping.

• Low Sensitivity:

  • Solution (HPLC-UV): Ensure the detection wavelength is set appropriately for ethoxysulfuron (typically around 230-240 nm).

  • Solution (LC-MS/MS): Optimize the mass spectrometry parameters, including the precursor and product ions (MRM transitions), collision energy, and cone voltage for ethoxysulfuron.

• Poor Reproducibility:

  • Solution: Ensure thorough sample extraction and clean-up to remove interfering matrix components. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a commonly used and effective technique.

  • Solution: Check for system suitability, including pump performance, injector precision, and column stability.

Frequently Asked Questions (FAQs)

What is ethoxysulfuron and how does it work?

Ethoxysulfuron is a selective herbicide belonging to the sulfonylurea class. Its primary mode of action is the inhibition of the acetolactate synthase (ALS) enzyme (also known as acetohydroxyacid synthase or AHAS).[2] This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants.[2] Without these essential amino acids, protein synthesis and cell division cease, leading to the death of susceptible plants.

How long does ethoxysulfuron persist in the soil?

The persistence of ethoxysulfuron in the soil is influenced by several factors, including soil pH, organic matter content, temperature, and moisture. Generally, it has a moderate persistence. The half-life of sulfonylurea herbicides can range from a few weeks to several months.[3][10][12] Higher soil pH (alkaline conditions) and low soil moisture tend to increase the persistence of sulfonylurea herbicides.[3][12]

What are the factors that influence ethoxysulfuron carryover?

• Soil pH: Higher pH (more alkaline) soils lead to slower degradation of sulfonylurea herbicides.[3][12]

• Soil Moisture: Dry conditions slow down microbial degradation, increasing the risk of carryover.[10]

• Soil Temperature: Warmer temperatures generally increase the rate of microbial and chemical degradation.

• Organic Matter and Clay Content: Soils with higher organic matter and clay content can bind more of the herbicide, potentially making it less available for degradation but also for plant uptake.[3][12]

• Application Rate: Higher application rates increase the initial concentration in the soil, thus increasing the potential for carryover.

Which crops are most sensitive to ethoxysulfuron carryover?

Generally, broadleaf crops are more sensitive to sulfonylurea herbicides than grasses. Highly sensitive crops include:

• Lentils

• Sunflowers

• Canola

• Sugar beets

• Potatoes

• Tomatoes, cucumbers, and spinach[6][7][8]

Corn and soybeans can also be sensitive, with injury symptoms including stunting and chlorosis.[3][4]

How can I mitigate the risk of ethoxysulfuron carryover?

• Crop Rotation: Plant tolerant crops in the season following ethoxysulfuron application. Cereals are generally more tolerant than broadleaf crops.

• Tillage: Tillage can help to dilute the herbicide in the soil profile, although its effectiveness can be variable.[12]

• Soil Amendments: Increasing soil organic matter can help to bind the herbicide, reducing its availability to plants.

• Follow Label Instructions: Adhere strictly to the recommended application rates and crop rotation intervals specified on the herbicide label.

• Conduct a Bioassay: Before planting a sensitive crop in a field with a history of ethoxysulfuron use, a soil bioassay is a reliable way to assess the risk of carryover injury.[6][8]

Quantitative Data on Sulfonylurea Carryover Effects

The following tables summarize available quantitative data on the effects of sulfonylurea herbicides on subsequent crops. It is important to note that specific data for ethoxysulfuron is limited, and much of the available information is for the sulfonylurea class as a whole.

Table 1: Effect of Sulfonylurea Herbicides on Crop Growth Inhibition

Herbicide	Crop	Parameter	Concentration for 50% Inhibition (ED50)	Reference
Chlorsulfuron	Wheat	Root Tip Extension	30 µg/L	[1]
Sulfometuron	Turnip	Fresh Weight	0.12 µg/L (in vermiculite)	[12]
Chlorsulfuron	Turnip	Fresh Weight	0.21 µg/L (in vermiculite)	[12]
Metsulfuron-methyl	Turnip	Fresh Weight	0.33 µg/L (in vermiculite)	[12]
Triasulfuron	Turnip	Fresh Weight	0.58 µg/L (in vermiculite)	[12]

Table 2: Estimated Yield Loss in Corn due to Carryover of a Sulfonylurea Herbicide (Canopy)

Soil pH	Herbicide Rate	Visual Stunting (%)	Yield Loss (%)	Reference
7.3	Recommended Rate	30	30	[13]
6.3	Recommended Rate	0	0	[13]
5.3	Recommended Rate	0	0	[13]

Experimental Protocols

1. Detailed Protocol for Soil Bioassay for Sulfonylurea Residues

This protocol is a general guideline for conducting a dose-response bioassay to determine the presence of phytotoxic residues of sulfonylurea herbicides like ethoxysulfuron.

Materials:

• Test soil from the field .

• Control (clean) soil known to be free of herbicide residues.

• Pots (e.g., 4-inch diameter).

• Sensitive indicator plant seeds (e.g., oats, lentils, tomato).

• Growth chamber or greenhouse with controlled temperature and light.

• Balance, ruler, and other measuring equipment.

Procedure:

• Soil Collection: Collect a representative composite soil sample from the field. Sample the top 2-4 inches of soil from at least 10-15 different locations and mix thoroughly.[7] Also, collect a sufficient amount of control soil.

• Dose-Response Preparation: To create a standard curve, a known amount of ethoxysulfuron can be used to fortify the control soil at various concentrations (e.g., 0, 0.1, 0.5, 1, 5, 10 µg/kg). This will allow for a quantitative estimation of the residue in the test soil.

• Potting: Fill an equal number of pots with the test soil, control soil, and each of the fortified soil concentrations.

• Planting: Plant a consistent number of seeds (e.g., 5-10) of the indicator species in each pot at a uniform depth.

• Incubation: Place the pots in a growth chamber or greenhouse with controlled conditions (e.g., 25°C day/20°C night, 16-hour photoperiod). Water the pots as needed to maintain adequate soil moisture.

• Data Collection: After a predetermined period (e.g., 14-21 days), carefully harvest the plants. Measure the following parameters for each pot:

  • Shoot height

  • Root length (for some species)

  • Shoot and root fresh weight

  • Visual injury rating (e.g., on a scale of 0-100%, where 0 is no injury and 100 is plant death).

• Data Analysis:

  • Calculate the percent inhibition for each parameter in the test soil and fortified soils relative to the control soil.

  • Plot the dose-response curve for the fortified soils (e.g., percent inhibition vs. herbicide concentration).

  • From the dose-response curve, determine the ED50 value (the concentration of herbicide that causes a 50% reduction in the measured parameter).[14]

  • Estimate the concentration of ethoxysulfuron in the test soil by comparing its inhibition to the standard curve.

2. Detailed Protocol for HPLC-UV Analysis of Ethoxysulfuron in Soil

This protocol provides a general framework for the analysis of ethoxysulfuron residues in soil using High-Performance Liquid Chromatography with UV detection.

Materials and Reagents:

• HPLC system with a UV detector, pump, autosampler, and column oven.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Formic acid or phosphoric acid.

• Ethoxysulfuron analytical standard.

• Extraction solvent (e.g., acetonitrile/water or methanol/water).

• Solid-phase extraction (SPE) cartridges (e.g., C18) for cleanup.

• Centrifuge, vortex mixer, and evaporator.

Procedure:

• Sample Preparation (Extraction):

  • Weigh 10-20 g of air-dried and sieved soil into a centrifuge tube.

  • Add 20-40 mL of extraction solvent.

  • Vortex or shake vigorously for a specified time (e.g., 30 minutes).

  • Centrifuge at a high speed (e.g., 4000 rpm) for 10-15 minutes.

  • Collect the supernatant.

• Sample Cleanup (Solid-Phase Extraction - SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the soil extract onto the cartridge.

  • Wash the cartridge with a weak solvent (e.g., water/methanol mixture) to remove interferences.

  • Elute the ethoxysulfuron with a stronger solvent (e.g., acetonitrile or methanol).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the initial mobile phase.

• HPLC Analysis:

  • Mobile Phase: A typical mobile phase for sulfonylurea analysis is a gradient of acetonitrile and acidified water (e.g., with 0.1% formic acid). An example of a gradient program is as follows:

    • 0-2 min: 30% Acetonitrile

    • 2-15 min: Ramp to 80% Acetonitrile

    • 15-18 min: Hold at 80% Acetonitrile

    • 18-20 min: Return to 30% Acetonitrile

    • 20-25 min: Re-equilibration at 30% Acetonitrile

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30-40°C.

  • Injection Volume: 10-20 µL.

  • Detection: UV detector set at approximately 238 nm.

• Quantification:

  • Prepare a series of calibration standards of ethoxysulfuron in the mobile phase.

  • Inject the standards to create a calibration curve (peak area vs. concentration).

  • Inject the prepared soil sample extracts.

  • Quantify the ethoxysulfuron concentration in the samples by comparing their peak areas to the calibration curve.

Visualizations

Caption: Logical workflow for assessing and mitigating ethoxysulfuron carryover risk.

References

• 1. researchgate.net [researchgate.net]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. Herbicide dose-response thresholds in sands to assess the risk of non-target damage to winter grain crops - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. Conducting a Bioassay For Herbicide Residues | NC State Extension Publications [content.ces.ncsu.edu]
• 8. Step-By-Step Guide for Conducting a Bioassay to Assess Herbicide Carryover Risk | Wheat & Small Grains | Washington State University [smallgrains.wsu.edu]
• 9. Determination of Two Sulfonylurea Herbicides Residues in Soil Environment Using HPLC and Phytotoxicity of These Herbicides by Lentil Bioassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. bioassaysys.com [bioassaysys.com]
• 14. Intro dose-response | Bioassay [bioassay.dk]

Technical Support Center: The Impact of Water Quality on Ethoxysulfuron Spray Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may arise during the preparation and application of Ethoxysulfuron spray solutions. Understanding the influence of water quality parameters such as pH and hardness is critical for ensuring the efficacy and consistency of experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: How does the pH of the spray solution affect the stability of Ethoxysulfuron?

A1: The pH of the spray solution significantly impacts the stability of Ethoxysulfuron through a process called hydrolysis. Ethoxysulfuron, a member of the sulfonylurea herbicide family, is more stable in neutral to slightly alkaline water.[1] In acidic conditions, the rate of hydrolysis increases, leading to the degradation of the active ingredient and a subsequent reduction in herbicidal efficacy.[1][2]

Q2: What is the effect of hard water on the performance of Ethoxysulfuron?

A2: Hard water, which contains high concentrations of positively charged ions (cations) such as calcium (Ca²⁺) and magnesium (Mg²⁺), can negatively affect the performance of Ethoxysulfuron.[3][4] These cations can bind to the herbicide molecules, forming less soluble complexes that are not readily absorbed by the target weeds.[3][4] This interaction, known as hard-water antagonism, can lead to reduced weed control.

Q3: Can I tank-mix Ethoxysulfuron with other products? What precautions should I take?

A3: Tank-mixing Ethoxysulfuron with other pesticides or adjuvants can be done, but it is crucial to ensure compatibility to avoid potential issues. Incompatibility can manifest as physical problems, such as the formation of precipitates or clumps in the spray tank, or chemical antagonism, where the efficacy of one or more active ingredients is reduced.[1] It is always recommended to perform a jar test before mixing products in the main spray tank to check for physical compatibility.[5][6]

Q4: What is the mode of action of Ethoxysulfuron?

A4: Ethoxysulfuron is an inhibitor of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[7] This enzyme is essential for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants. By inhibiting ALS, Ethoxysulfuron disrupts protein synthesis and cell division, leading to the cessation of plant growth and eventual death of susceptible weeds.

Troubleshooting Guides

This guide is designed to help you identify and resolve common issues encountered during the preparation and application of Ethoxysulfuron spray solutions.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Poor Weed Control	Incorrect Spray Solution pH: Ethoxysulfuron is susceptible to rapid degradation in acidic water.	- Test the pH of your water source before mixing. - Adjust the pH of the spray solution to a neutral or slightly alkaline range (pH 7-8) using a suitable buffering agent if necessary.[1]
Hard Water Antagonism: High levels of calcium and magnesium ions are binding with the herbicide.	- Use a water conditioner or an adjuvant like ammonium sulfate (AMS) to sequester the hard water cations.[4][8] Add AMS to the water before adding Ethoxysulfuron. - Consider using a softer water source if available.
Improper Mixing Order: Incorrect order of adding products to the spray tank can lead to incompatibility.	- Always follow the recommended mixing order. A general guideline is to add products in the following sequence: 1) Water-dispersible granules (like Ethoxysulfuron), 2) Wettable powders, 3) Flowables, 4) Emulsifiable concentrates, 5) Water-soluble liquids, 6) Adjuvants. Ensure each product is fully dispersed before adding the next.[9]
Inadequate Agitation: Insufficient mixing can lead to settling of the product in the tank.	- Ensure the sprayer's agitation system is running throughout the mixing process and during application to maintain a uniform suspension.[9]
Precipitate or Clumps in the Spray Tank	Physical Incompatibility: The tank-mixed products are not compatible.	- Conduct a jar test before tank-mixing to check for physical compatibility. - If a problem occurs in the tank, try to recover the mix by adding a compatibility agent and increasing agitation. If unsuccessful, the tank will need to be thoroughly cleaned.[9]
Low Water Volume During Mixing: Adding products to a small volume of water can create a highly concentrated mixture leading to precipitation.	- Fill the spray tank to at least 50% of the final volume with water before adding any products.[5]
Foaming in the Spray Tank	Excessive Agitation or Air Leaks: Too much agitation or air entering the system can cause foaming.	- Reduce the intensity of agitation. - Check for and repair any air leaks in the suction side of the pump. - Use a defoaming agent if necessary.

Data Presentation

Table 1: Influence of pH on the Hydrolysis of Ethoxysulfuron

This table summarizes the stability of Ethoxysulfuron at different pH levels, presented as its half-life (the time it takes for 50% of the active ingredient to degrade).

pH	Half-life (Days)	Stability
4	~16	Unstable
5	~65-96	Moderately Stable
7	> 259	Stable
9	> 331	Very Stable

Data sourced from the Public Release Summary on the Evaluation of the new active Ethoxysulfuron in the Product Hero Selective Herbicide by the APVMA.

Table 2: General Impact of Water Hardness on Sulfonylurea Herbicide Efficacy

This table provides a qualitative overview of the potential impact of water hardness on the efficacy of sulfonylurea herbicides like Ethoxysulfuron and the mitigating effect of ammonium sulfate (AMS). Quantitative data for Ethoxysulfuron specifically is limited; these are general expectations based on the chemical class.

Water Hardness Level (ppm of CaCO₃ equivalent)	Expected Impact on Efficacy (without AMS)	Expected Efficacy with Ammonium Sulfate (AMS)
0 - 150 (Soft to Moderately Hard)	Minimal to low reduction	Optimal
150 - 300 (Hard)	Moderate reduction	Significantly Improved
> 300 (Very Hard)	Significant reduction	Improved, but may still see some reduction

Experimental Protocols

Protocol 1: Jar Test for Physical Compatibility of Tank Mixes

Objective: To determine the physical compatibility of Ethoxysulfuron with other tank-mix partners (e.g., other pesticides, adjuvants) in a specific water source before large-scale mixing.

Materials:

• A clean, clear glass quart jar with a lid

• Water from the intended spray source

• Pipettes or measuring spoons for accurate measurement of products

• The Ethoxysulfuron product and any other products to be tank-mixed

• Personal Protective Equipment (PPE) as specified on the product labels

Methodology:

• Add one pint (16 oz) of the water source to the quart jar.

• Add any water conditioning agents, such as ammonium sulfate, and shake well.

• Add the proportionate amount of each product to the jar in the correct mixing order (see Troubleshooting Guide). For a 25-gallon-per-acre spray rate, 1 pint in the jar represents a scaled-down version. Use the following conversions for adding the correct amount of product to the jar:

  • Dry formulations (e.g., water-dispersible granules like Ethoxysulfuron): 1 ounce per acre = 1.5 teaspoons per pint of water.

  • Liquid formulations: 1 pint per 100 gallons = 1 teaspoon per pint of water.

• Cap the jar and shake vigorously for 15-30 seconds after adding each ingredient.

• Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as:

  • Precipitation: Formation of solid particles that settle at the bottom.

  • Flocculation: Clumping or aggregation of particles.

  • Phase separation: Formation of distinct layers of oil and water.

  • Gel formation: Thickening of the solution into a gel-like consistency.

• If any of these signs are present, the mixture is physically incompatible and should not be tank-mixed.

Protocol 2: Greenhouse Bioassay for Herbicide Efficacy Under Different Water Quality Conditions

Objective: To evaluate the efficacy of Ethoxysulfuron on a target weed species when applied with water of varying pH and hardness levels.

Materials:

• Target weed species grown in pots under controlled greenhouse conditions.

• Ethoxysulfuron herbicide.

• Deionized water.

• Reagents to adjust pH (e.g., dilute solutions of HCl and NaOH).

• Salts to create hard water (e.g., CaCl₂ and MgCl₂).

• A calibrated laboratory track sprayer for uniform application.

• Personal Protective Equipment (PPE).

Methodology:

• Plant Preparation: Grow a sufficient number of pots of the target weed species to the appropriate growth stage for herbicide application (typically 2-4 true leaves).

• Water Preparation:

  • pH Treatments: Prepare separate batches of spray solution using deionized water adjusted to a range of pH values (e.g., 4, 5, 6, 7, 8, 9) using dilute acid or base.

  • Water Hardness Treatments: Prepare separate batches of spray solution by dissolving varying amounts of CaCl₂ and MgCl₂ in deionized water to achieve a range of hardness levels (e.g., 0, 100, 200, 400, 600 ppm CaCO₃ equivalent).

• Herbicide Solution Preparation: For each water treatment, prepare the Ethoxysulfuron spray solution at the desired concentration. Include a control group for each water type that is sprayed with water only (no herbicide).

• Herbicide Application:

  • Randomly assign the potted plants to the different treatment groups.

  • Use the calibrated track sprayer to apply the respective herbicide solutions uniformly to the plants.

• Evaluation:

  • Return the plants to the greenhouse and maintain optimal growing conditions.

  • At set time intervals (e.g., 7, 14, and 21 days after treatment), visually assess the percentage of weed control (phytotoxicity) on a scale of 0% (no effect) to 100% (complete plant death).

  • At the final evaluation, harvest the above-ground biomass of the plants in each pot, dry them in an oven, and weigh them to determine the reduction in biomass compared to the untreated control.

• Data Analysis: Analyze the visual ratings and biomass data to determine the effect of pH and water hardness on the efficacy of Ethoxysulfuron.

Visualizations

Caption: Mode of action of Ethoxysulfuron, inhibiting the ALS enzyme.

Caption: Workflow for a herbicide efficacy bioassay.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Managing Hard Water Maximum Herbicide Performance [nutrienagsolutions.ca]
• 4. Effects of Water Quality of Pesticides | Purdue University Facts for Fancy Fruit [fff.hort.purdue.edu]
• 5. Avoid Tank Mixing Errors [ag.purdue.edu]
• 6. extension.purdue.edu [extension.purdue.edu]
• 7. apvma.gov.au [apvma.gov.au]
• 8. How Much AMS Do I Need to Combat Hard Water Antagonism of Postemergence Herbicides? | Purdue University Pest&Crop newsletter [extension.entm.purdue.edu]
• 9. agrion.com.au [agrion.com.au]

Ethoxysulfuron Spray Drift Management: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing the spray drift of ethoxysulfuron.

Troubleshooting Guide: Investigating Off-Target Ethoxysulfuron Injury

This guide is designed to help you diagnose and troubleshoot potential instances of off-target ethoxysulfuron damage in your experimental plots.

Observed Symptom	Potential Cause	Recommended Action
Stunted growth, yellowing (chlorosis), and purpling of non-target sensitive plants. [1][2]	Low-Dose Drift Exposure: Ethoxysulfuron is a sulfonylurea herbicide that acts as an acetolactate synthase (ALS) inhibitor.[3] Even minute quantities can cause injury to sensitive broadleaf plants.	1. Document Symptoms: Photograph the affected plants, noting the pattern and severity of the injury. Compare with known sulfonylurea injury symptoms.[1][3] 2. Review Application Records: Check your spray logs for the date, time, weather conditions (wind speed and direction), and application parameters (nozzle type, pressure, boom height) of your last ethoxysulfuron application. 3. Assess Proximity: Determine the distance between the application area and the affected plants.
Leaf malformations such as cupping, crinkling, or parallel veins on affected plants. [1]	Moderate Drift Exposure: Higher concentrations of drifted ethoxysulfuron can lead to more severe morphological changes in sensitive plants.	1. Collect Samples: If necessary, collect tissue samples from both affected and unaffected plants for residue analysis. 2. Evaluate Weather Data: Obtain detailed weather data for the period of application, paying close attention to microclimate conditions that might have favored drift.
Reddish leaf venation on the underside of leaves. [2]	Characteristic Sulfonylurea Injury: This is a common symptom associated with ALS inhibitor herbicides.[2]	1. Confirm Herbicide Identity: If multiple herbicides are used in the vicinity, this symptom can help narrow down the cause to an ALS inhibitor like ethoxysulfuron. 2. Implement No-Spray Buffer Zones: Establish and clearly mark buffer zones around sensitive research plots to prevent future occurrences.
Injury symptoms appear uniform across a wide area downwind of the application site.	Particle Drift during Application: Small spray droplets were likely carried by wind during the application process.	1. Review Nozzle Selection: Ensure you are using low-drift nozzles that produce a coarser droplet spectrum.[4][5] 2. Optimize Application Parameters: Lower the spray pressure and boom height to minimize the release of fine droplets.[4][5]
Damage appears in patches or is inconsistent, even in calm wind conditions.	Temperature Inversion: Application during a temperature inversion can trap fine spray particles in a layer of cool air near the ground, which can then move unpredictably off-target.[4]	1. Avoid Spraying during Inversions: Do not spray during late evening, night, and early morning hours when temperature inversions are more likely.[4] 2. Monitor for Inversion Conditions: Look for signs of an inversion, such as fog hanging in the air.[4]

Frequently Asked Questions (FAQs)

Application and Equipment

Q1: What is the most critical factor in minimizing ethoxysulfuron spray drift?

A1: The most effective way to reduce spray drift is to manage droplet size.[6] Applying larger droplets significantly reduces the potential for off-target movement. This is achieved by selecting appropriate nozzles (e.g., low-drift or air-induction nozzles), using lower spray pressures, and considering the use of drift-reducing adjuvants.[4][5]

Q2: How does nozzle selection and pressure affect drift?

A2: Nozzle selection and operating pressure are key determinants of the droplet size spectrum. Higher pressures generally produce more fine droplets, which are highly susceptible to drift.[6] It is crucial to consult nozzle manufacturer charts to select a nozzle and pressure combination that produces a coarse to very coarse droplet size while still providing adequate coverage for your experiment.[7]

Q3: What is the optimal boom height for my experiments?

A3: The boom should be set as low as possible while still achieving uniform spray coverage.[5] A greater distance between the nozzle and the target provides more opportunity for wind to move droplets off-target. Using wider-angle nozzles can allow for a lower boom height.

Environmental Conditions

Q4: What are the ideal weather conditions for applying ethoxysulfuron?

A4: The ideal conditions are a steady crosswind blowing at 3 to 9 mph (approximately 5 to 15 km/h) away from any sensitive areas.[8] Avoid spraying in calm conditions (less than 2 mph) or when winds are high (above 10 mph).[8] High temperatures (greater than 82°F or 28°C) and low humidity (less than 50%) should also be avoided as they can increase droplet evaporation, leading to smaller, more drift-prone droplets.[8]

Q5: What is a temperature inversion and why is it dangerous for spray applications?

A5: A temperature inversion is an atmospheric condition where a layer of warm air traps a layer of cooler air near the ground. This prevents the vertical mixing of air. If you spray during an inversion, fine spray droplets can become suspended in this cool air layer and move horizontally over long distances, settling in unintended areas.[4]

Ethoxysulfuron-Specific Concerns

Q6: What are the typical symptoms of off-target ethoxysulfuron injury?

A6: As an ALS inhibitor, ethoxysulfuron injury symptoms develop slowly, typically over one to two weeks.[1] They include stunting of new growth, yellowing (chlorosis), purpling, and sometimes reddish leaf venation.[1][2] In broadleaf plants, you may also see leaf malformations like cupping or crinkling.[1]

Q7: Are there specific formulations of ethoxysulfuron that are less prone to drift?

A7: While specific drift-reducing formulations for ethoxysulfuron are not widely documented in the provided search results, granular formulations, if available and suitable for your research, are generally less prone to drift than liquid sprays. When using liquid formulations, the use of appropriate adjuvants can help to increase droplet size and reduce drift potential.

Data Summary Tables

Table 1: Influence of Application Parameters and Weather on Spray Drift Potential

Factor	Low Drift Potential	High Drift Potential	Rationale
Droplet Size	Coarse to Very Coarse (>400 µm)	Fine to Medium (<240 µm)	Larger droplets are less affected by wind and fall to the target more quickly.[5]
Wind Speed	3 - 9 mph (5 - 15 km/h)	< 2 mph or > 10 mph	Very low wind can lead to unpredictable movement (inversions), while high wind carries droplets further.[8]
Temperature	< 82°F (28°C)	> 82°F (28°C)	High temperatures increase evaporation, reducing droplet size.[8]
Humidity	> 50%	< 50%	Low humidity increases evaporation, reducing droplet size.[8]
Nozzle Pressure	Low (as per manufacturer)	High	Higher pressure produces a finer spray with more drift-prone droplets.[4]
Boom Height	As low as possible for coverage	High	Increased height gives more time for wind to act on droplets.[5]
Sprayer Speed	Moderate and consistent	Too fast	High speeds can create turbulence and wind shear, carrying droplets off-target.[1]

Experimental Protocols

Protocol: Field Measurement of Ethoxysulfuron Spray Drift

Objective: To quantify the off-target movement (drift) of ethoxysulfuron under specific application and environmental conditions.

Materials:

• Calibrated research sprayer

• Ethoxysulfuron formulation

• Drift collection devices (e.g., quantitative filter papers, horizontal solvent pads, or passive bucket collectors)[9][10]

• Stakes or stands for mounting collectors at a consistent height

• Weather station capable of recording wind speed, wind direction, temperature, and relative humidity at multiple heights.[11]

• GPS unit for precise location mapping

• Sample containers (e.g., amber glass vials)

• Personal Protective Equipment (PPE) as per the ethoxysulfuron label

• Analytical equipment for ethoxysulfuron quantification (e.g., LC-MS/MS)

Methodology:

• Site Selection: Choose a field site with a uniform surface and minimal obstructions. Ensure a sufficient downwind area is available for placing collectors.[11]

• Experimental Layout:

  • Define the spray application area.

  • Establish transects extending downwind from the edge of the application area.

  • Place drift collectors at predetermined distances along these transects (e.g., 1.5m, 5m, 10m, 20m, 30m).[9][11]

  • Place control collectors upwind of the application area to measure background levels.[11]

• Weather Monitoring:

  • Set up the weather station(s) upwind of the application area.

  • Record weather data continuously before, during, and after the spray application.[11]

• Sprayer Calibration and Application:

  • Calibrate the sprayer to deliver the desired application rate of ethoxysulfuron.[12]

  • Conduct the spray application according to the research plan, maintaining a constant speed and boom height.[12]

  • Record all application parameters (nozzle type, pressure, speed, etc.).

• Sample Collection:

  • After the spray has settled, carefully retrieve the drift collectors.

  • Place each collector into a separate, labeled sample container.

  • Store samples in a cool, dark environment until analysis.

• Sample Analysis:

  • Extract the ethoxysulfuron from the collectors using an appropriate solvent.

  • Quantify the amount of ethoxysulfuron in each sample using a validated analytical method, such as Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[10]

• Data Analysis:

  • Calculate the deposition of ethoxysulfuron (in µg/m²) at each downwind distance.

  • Correlate the deposition data with the recorded weather and application parameters to assess the factors influencing drift.

Visualizations

Caption: Key factors influencing ethoxysulfuron spray drift potential.

Caption: Workflow for a field experiment to measure spray drift.

References

• 1. appliedweeds.cfans.umn.edu [appliedweeds.cfans.umn.edu]
• 2. mssoy.org [mssoy.org]
• 3. gilbasolutions.com [gilbasolutions.com]
• 4. Herbicide Injury and the Problem of Spray Drift | Ohioline [ohioline.osu.edu]
• 5. Minimize effects of volatility & spray drift when applying herbicides | Corteva Agriscience™ [corteva.com]
• 6. PI232/PI232: Managing Pesticide Drift [edis.ifas.ufl.edu]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. Field experiments for the evaluation of pesticide spray-drift on arable crops [agris.fao.org]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]
• 11. A field spray drift study to determine the downwind effects of isoxaflutole herbicide to nontarget plants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Standard Operating Procedures for the Application of Pesticides in Agricultural Research | School of Environmental and Biological Sciences [sebs.rutgers.edu]

Technical Support Center: Optimizing Ethoxysulfuron Performance with Adjuvant Selection

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in enhancing the efficacy of the herbicide ethoxysulfuron through appropriate adjuvant selection. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Poor control of target weed species	Inadequate herbicide absorption or translocation.	1. Incorporate a suitable adjuvant: Ethoxysulfuron is an acetolactate synthase (ALS) inhibitor. The efficacy of ALS inhibitors can often be improved with the addition of adjuvants. Consider adding a non-ionic surfactant (NIS), crop oil concentrate (COC), or methylated seed oil (MSO) to the spray solution. 2. Verify adjuvant concentration: Ensure the adjuvant is used at the manufacturer's recommended rate. Incorrect concentrations can lead to reduced efficacy or phytotoxicity. 3. Consider environmental conditions: Herbicide uptake can be affected by temperature and humidity. Oil-based adjuvants like MSO or COC can be particularly effective in hot, dry conditions by slowing droplet evaporation and aiding cuticle penetration.
Antagonism from hard water: Cations (e.g., Ca²⁺, Mg²⁺) in hard water can bind to the herbicide, reducing its activity.	1. Use a water conditioning agent: Add ammonium sulfate (AMS) to the spray tank before adding ethoxysulfuron. AMS can help overcome the negative effects of hard water. 2. Test water quality: If poor performance persists, have your water source tested for hardness and pH.
Weed growth stage: Larger, more mature weeds are generally more difficult to control.	1. Time application appropriately: Apply ethoxysulfuron when weeds are young and actively growing for optimal results. 2. Increase adjuvant rate (within label recommendations): A higher concentration of an appropriate adjuvant may improve penetration into more mature weeds.
Inconsistent results across experiments	Variability in spray solution preparation or application.	1. Standardize mixing order: Always follow a consistent mixing order. A common practice is to add water, then AMS (if used), then ethoxysulfuron, and finally the adjuvant. 2. Ensure thorough agitation: Maintain constant agitation in the spray tank to ensure a uniform mixture. 3. Calibrate spray equipment: Ensure your sprayer is properly calibrated to deliver the intended volume and droplet size.
Crop injury (phytotoxicity)	Use of an inappropriate adjuvant or excessive concentration.	1. Consult the herbicide label: Always refer to the ethoxysulfuron product label for recommended adjuvants and use rates for the target crop. 2. Select a less aggressive adjuvant: In sensitive crops, a non-ionic surfactant may be a safer option than a more aggressive adjuvant like methylated seed oil. 3. Conduct a small-scale test: Before treating a large area, test the ethoxysulfuron-adjuvant mixture on a small plot to assess for any signs of crop injury.

Frequently Asked Questions (FAQs)

Q1: What is the mode of action of ethoxysulfuron and how do adjuvants enhance its performance?

Ethoxysulfuron is a sulfonylurea herbicide that inhibits the acetolactate synthase (ALS) enzyme in susceptible plants.[1] This enzyme is critical for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine).[2] By blocking this pathway, ethoxysulfuron halts cell division and plant growth, leading to weed death.

Adjuvants enhance the performance of ethoxysulfuron in several ways:

• Improved Spreading: Surfactants reduce the surface tension of spray droplets, allowing them to spread over a larger area of the leaf surface, which increases the contact area for absorption.[3]

• Increased Retention: Adjuvants help the spray droplets adhere to the leaf surface and reduce runoff, ensuring more of the active ingredient remains on the target.

• Enhanced Penetration: Oil-based adjuvants, such as crop oil concentrates (COCs) and methylated seed oils (MSOs), can help dissolve the waxy cuticle of the leaf, facilitating the penetration of ethoxysulfuron into the plant tissue.[4]

Q2: Which type of adjuvant is most effective with ethoxysulfuron?

The choice of adjuvant depends on the target weed species, environmental conditions, and crop. While specific comparative data for ethoxysulfuron with a wide range of adjuvants is limited in the provided search results, general recommendations for ALS inhibitors can be applied:

• Methylated Seed Oils (MSOs): MSOs are often considered highly effective with ALS inhibitors as they are aggressive in penetrating the leaf cuticle, leading to faster and greater herbicide absorption.[4]

• Crop Oil Concentrates (COCs): COCs are also effective at enhancing penetration and are a common choice for use with post-emergence herbicides.[5]

• Non-Ionic Surfactants (NIS): NIS are good all-purpose adjuvants that improve spray coverage and are generally less aggressive than oil-based adjuvants, which can be beneficial in sensitive crops to reduce the risk of phytotoxicity.[6]

• Ammonium Sulfate (AMS): AMS is primarily used as a water conditioner to overcome antagonism from hard water and can also improve herbicide uptake in certain situations.[7]

Q3: Is there quantitative data available on the performance of ethoxysulfuron with different adjuvants?

While the direct quantitative comparison of various adjuvants with ethoxysulfuron is not extensively detailed in the provided search results, some studies on related herbicides or tank-mixes offer insights. For instance, a study on a tank mix of fenoxaprop-p-ethyl and ethoxysulfuron showed effective suppression of weed density and dry mass, resulting in a grain yield increase of over 30% compared to the unweeded control.[8] Another study demonstrated that a tank mix of chlorimuron ethyl + metsulfuron methyl with fenoxaprop-p-ethyl achieved a weed control efficiency of 95.7%, while a tank mix of ethoxysulfuron with fenoxaprop-p-ethyl reached 95.5%.[9]

For other sulfonylurea herbicides, the addition of a non-ionic surfactant has been shown to significantly reduce the effective dose (ED) required for weed control. For example, with sulfosulfuron, adding a 0.2% v/v non-ionic surfactant decreased the ED90 from 15.63 g a.i./ha to 11.65 g a.i./ha.[10]

Data on Sulfonylurea Herbicide Efficacy with a Non-Ionic Surfactant [10]

Herbicide	Adjuvant	Adjuvant Conc. (% v/v)	ED50 (g a.i./ha)	ED90 (g a.i./ha)
Sulfosulfuron	None	0	7.98	15.63
Sulfosulfuron	Non-ionic	0.1	6.34	13.67
Sulfosulfuron	Non-ionic	0.2	5.57	11.65
Metsulfuron-methyl + Sulfosulfuron	None	0	10.11	22.15
Metsulfuron-methyl + Sulfosulfuron	Non-ionic	0.1	8.97	18.67
Metsulfuron-methyl + Sulfosulfuron	Non-ionic	0.2	8.02	16.54

Experimental Protocols

Protocol for Evaluating the Efficacy of Ethoxysulfuron with Different Adjuvants

This protocol outlines a general procedure for conducting a greenhouse or small-plot field experiment to compare the performance of ethoxysulfuron with various adjuvants.

1. Experimental Design:

• Utilize a randomized complete block design with a minimum of three replications.

• Treatments should include:

  • Untreated control (no herbicide or adjuvant).

  • Ethoxysulfuron applied alone.

  • Ethoxysulfuron + Non-Ionic Surfactant (at a recommended concentration, e.g., 0.25% v/v).

  • Ethoxysulfuron + Crop Oil Concentrate (at a recommended concentration, e.g., 1% v/v).

  • Ethoxysulfuron + Methylated Seed Oil (at a recommended concentration, e.g., 1% v/v).

  • Ethoxysulfuron + Ammonium Sulfate (at a recommended rate, e.g., 2% w/v).

  • Ethoxysulfuron + Adjuvant combinations (e.g., MSO + AMS).

2. Plant Material and Growth Conditions:

• Grow target weed species in pots or designated field plots.

• Ensure uniform growth conditions (light, temperature, water, and nutrients) for all experimental units.

• Apply treatments when weeds are at the 3-4 leaf stage for optimal susceptibility.

3. Herbicide and Adjuvant Preparation and Application:

• Calibrate a research-grade sprayer to deliver a consistent spray volume (e.g., 150-200 L/ha).

• Prepare the spray solutions immediately before application. Follow a consistent mixing order:

  • Fill the spray tank with half the required volume of water.

  • If using AMS, add and dissolve it completely.

  • Add the required amount of ethoxysulfuron and agitate.

  • Add the specified adjuvant.

  • Add the remaining water and continue to agitate.

• Apply the treatments uniformly to the target weeds.

4. Data Collection and Analysis:

• Visually assess weed control at regular intervals (e.g., 7, 14, and 21 days after treatment) using a 0% (no control) to 100% (complete control) scale.

• At the end of the experiment (e.g., 21 or 28 days after treatment), harvest the above-ground biomass of the weeds in each plot.

• Dry the biomass to a constant weight and record the dry weight.

• Calculate the percent weed control based on the reduction in dry weight compared to the untreated control.

• Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.

Visualizations

Caption: Mode of action of ethoxysulfuron and the role of adjuvants.

Caption: Workflow for evaluating ethoxysulfuron and adjuvant efficacy.

References

• 1. An introduction to ALS-inhibiting herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 3. brewerint.com [brewerint.com]
• 4. Crop Protection Network [cropprotectionnetwork.org]
• 5. fbn.com [fbn.com]
• 6. golfcourselawn.store [golfcourselawn.store]
• 7. apparentag.com.au [apparentag.com.au]
• 8. researchgate.net [researchgate.net]
• 9. pub.isa-india.in [pub.isa-india.in]
• 10. benchchem.com [benchchem.com]

Addressing inconsistent Ethoxysulfuron weed control results

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding inconsistent weed control results with Ethoxysulfuron. It is intended for researchers, scientists, and professionals in drug development and related fields who are conducting experiments with this herbicide.

Troubleshooting Guide

Question: My ethoxysulfuron application resulted in poor weed control. What are the potential causes?

Answer: Inconsistent or poor weed control with ethoxysulfuron can be attributed to several factors. A systematic approach to troubleshooting is recommended. The primary areas to investigate include:

• Weed-Related Factors:

  • Weed Species: Ethoxysulfuron is effective against specific broadleaf weeds and sedges but has limited activity on grasses.[1][2][3] Confirm that the target weeds are listed as susceptible on the product label.

  • Weed Growth Stage: The efficacy of ethoxysulfuron is highly dependent on the growth stage of the weeds at the time of application. Younger, actively growing weeds are more susceptible.[4] Efficacy is significantly reduced when applied to weeds at later growth stages (e.g., eight-leaf stage).[4]

• Application and Environmental Factors:

  • Application Timing: Timely application is crucial for both efficacy and crop tolerance.[5] Post-emergence applications should be timed according to the weed's growth stage.[1][6]

  • Spray Solution pH and Water Hardness: The quality of the water used as a carrier can significantly impact the effectiveness of sulfonylurea herbicides like ethoxysulfuron. Water with high pH (alkaline) can cause degradation of the active ingredient, while hard water containing high levels of calcium and magnesium ions can bind with the herbicide, reducing its availability for plant uptake.[7][8][9][10]

  • Environmental Conditions: Herbicide performance is influenced by environmental conditions before, during, and after application.[11] Factors such as soil moisture, temperature, and light intensity can affect weed growth and herbicide uptake.[11][12] For example, moisture-stressed plants may have a thicker cuticle, which can reduce herbicide absorption.[11]

  • Rainfall After Application: Rainfall shortly after application can wash the herbicide off the weed foliage before it can be adequately absorbed.

• Herbicide Resistance:

  • History of Herbicide Use: Repeated use of herbicides with the same mode of action (in this case, ALS inhibitors) can lead to the selection of resistant weed populations.[13][14] If other ALS inhibitors have been used in the experimental area, resistance could be a factor.

• Adjuvants and Tank Mixtures:

  • Use of Adjuvants: Adjuvants, such as surfactants and oils, can significantly improve the efficacy of ethoxysulfuron by enhancing spray coverage, adhesion, and penetration of the weed's leaf surface.[15][16][17][18] The absence or use of an inappropriate adjuvant can lead to poor results.[16]

To systematically troubleshoot the issue, please refer to the following workflow:

References

• 1. Sunrice Herbicide | Transplanted Rice & Sugarcane Crop Diseases [cropscience.bayer.in]
• 2. Ethoxysulfuron (Ref: AE F095404) [sitem.herts.ac.uk]
• 3. aaj.net.in [aaj.net.in]
• 4. Effect of Growth Stage on the Efficacy of Postemergence Herbicides on Four Weed Species of Direct-Seeded Rice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 6. nzpps.org [nzpps.org]
• 7. The Real Story behind pH and Water Hardness – Sprayers 101 [sprayers101.com]
• 8. extension.purdue.edu [extension.purdue.edu]
• 9. chemcert.com.au [chemcert.com.au]
• 10. omexcanada.com [omexcanada.com]
• 11. caws.org.nz [caws.org.nz]
• 12. researchgate.net [researchgate.net]
• 13. Managing Herbicide-Resistant Weeds1 | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 14. Herbicide-Resistant Weeds and Their Management | OSU Extension Service [extension.oregonstate.edu]
• 15. weedsmart.org.au [weedsmart.org.au]
• 16. researchgate.net [researchgate.net]
• 17. Crop Protection Network [cropprotectionnetwork.org]
• 18. Tank-Mix Adjuvants Enhance Pesticide Efficacy by Improving Physicochemical Properties and Spraying Characteristics for Application to Cotton with Unmanned Aerial Vehicles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Ethoxysulfuron's Impact on Non-Target Aquatic Plants

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the impact of the herbicide Ethoxysulfuron on non-target aquatic plants during experimental setups.

Frequently Asked Questions (FAQs)

Q1: What is the primary mode of action of Ethoxysulfuron in plants?

A1: Ethoxysulfuron is a sulfonylurea herbicide.[1] Its primary mode of action is the inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1] This enzyme is crucial for the biosynthesis of branched-chain amino acids such as valine, leucine, and isoleucine.[2] Inhibition of ALS leads to a cessation of cell division and plant growth, ultimately causing plant death in susceptible species.[2]

Q2: Why are non-target aquatic plants particularly susceptible to Ethoxysulfuron?

A2: Aquatic plants can be highly sensitive to Ethoxysulfuron and other sulfonylurea herbicides. This is due to their direct and continuous exposure to the herbicide dissolved in the water column. Even at low concentrations, the constant uptake can lead to significant adverse effects on growth and development. Ethoxysulfuron has been identified as being very toxic to aquatic plants.[1]

Q3: What are the common symptoms of Ethoxysulfuron toxicity in aquatic plants?

A3: Symptoms of Ethoxysulfuron toxicity in susceptible aquatic plants include stunted growth, chlorosis (yellowing of leaves), and necrosis (tissue death). These symptoms are a direct result of the inhibition of amino acid synthesis, which disrupts protein production and overall plant development.

Q4: How does water chemistry, particularly pH, affect the stability and toxicity of Ethoxysulfuron?

A4: The degradation of sulfonylurea herbicides like Ethoxysulfuron is significantly influenced by water pH. Generally, these herbicides are least stable and degrade more rapidly in acidic conditions. For instance, a similar sulfonylurea herbicide, pyrazosulfuron-ethyl, has a much shorter half-life at pH 4 compared to neutral or alkaline conditions.[3][4] This is important for experimental design, as the pH of the water can affect the concentration and duration of exposure to the active form of the herbicide.

Troubleshooting Guide

Issue: I am observing significant mortality or stress in my non-target aquatic plant cultures, which I suspect is due to Ethoxysulfuron contamination from a nearby experimental plot.

Solution:

• Confirm the Source and Pathway: The most common pathways for herbicides to enter aquatic systems are surface runoff and spray drift.[5] Identify the potential flow paths from the treated area to your aquatic setup.

• Implement Physical Barriers:

  • Vegetated Buffer Strips (VBS): Establish a vegetated area between the treated plot and the aquatic system. These strips of grass or other permanent vegetation can effectively reduce the amount of herbicide entering the water body by slowing runoff and allowing for infiltration and adsorption of the chemical.[6][7][8] The effectiveness of VBS is dependent on their width, with wider strips generally providing greater reduction.

  • Setbacks: Maintain an untreated setback area around the water body. This simple measure can significantly reduce direct application and drift.[6]

• Manage Runoff:

  • Conservation Tillage: In field studies, employing conservation tillage practices can reduce soil erosion and, consequently, the transport of soil-adsorbed herbicides.[9]

  • Contour Farming: Conducting farming operations along the contours of the land can slow water flow and reduce runoff.[9]

• Consider Water Treatment:

  • Activated Carbon: In contained experimental systems, activated carbon can be used to adsorb and remove herbicide residues from the water.

  • Electroflotation: This technique has shown promise in decontaminating wastewater containing sulfonylurea herbicides by breaking down the chemical bonds of the herbicide.[10]

Quantitative Data

Table 1: Efficacy of Vegetated Buffer Strips in Reducing Herbicide Runoff

Buffer Strip Width (meters)	Average Pesticide Runoff Reduction (%)
Up to 2	65%
5	≥50%
10	≥90%
~18	95%

Source: Adapted from reviews of multiple studies. The actual reduction can vary based on factors like rainfall intensity, soil type, and the specific herbicide's properties.[7]

Table 2: Effect of pH on the Half-Life of a Sulfonylurea Herbicide (Pyrazosulfuron-ethyl) in Water

pH	Half-Life (days)
4	2.6
7	19.4
9	Not explicitly stated, but degradation is slower than at pH 4

Note: This data is for Pyrazosulfuron-ethyl, a sulfonylurea herbicide with a similar mode of action to Ethoxysulfuron. The degradation of Ethoxysulfuron is also expected to be pH-dependent.[3][4]

Table 3: Aquatic Plant Toxicity Data for Sulfonylurea Herbicides

Herbicide	Aquatic Plant Species	Endpoint	EC50 (µg/L)
Foramsulfuron	Lemna gibba	Growth Inhibition	0.4
Sulfosulfuron	Myriophyllum spicatum	Growth Inhibition	> 10 (after 70 days)

Experimental Protocols

1. Protocol for Assessing Ethoxysulfuron Toxicity to Lemna sp. (Duckweed) - Based on OECD Guideline 221

This protocol is a summary of the OECD 221 guideline for a 7-day growth inhibition test.

• Test Organism: Lemna gibba or Lemna minor, in the exponential growth phase.

• Test Design:

  • Range-finding test: At least 5 concentrations of Ethoxysulfuron and a control, with 3 replicates each.

  • Definitive test: At least 5 concentrations in a geometric series and a control, with 3 replicates each. A limit test can be performed at 100 mg/L.

• Test Conditions:

  • Duration: 7 days.

  • System: Static (no renewal of test solution) or semi-static (renewal of test solution).

  • Culture Medium: A standard medium like Steinberg medium.

  • Temperature: 24 ± 2 °C.

  • Light: Continuous illumination with a light intensity of 85-135 µE/m²/s.

  • pH: Should be monitored and remain within a range of ± 1.5 units.

• Procedure:

  • Prepare the test solutions of Ethoxysulfuron in the culture medium.

  • Inoculate each test vessel with a colony of Lemna consisting of 2-3 fronds.

  • Incubate the test vessels under the specified conditions for 7 days.

  • At the beginning and end of the test, and at least once in between, count the number of fronds and observe for any visible abnormalities (e.g., chlorosis, necrosis).

  • Measure another growth parameter at the end of the test, such as dry weight or frond area.

• Data Analysis:

  • Calculate the average specific growth rate for both frond number and the other measured parameter.

  • Determine the ECx values (e.g., EC10, EC20, EC50) for growth rate inhibition by regression analysis.

  • Determine the No Observed Effect Concentration (NOEC) and the Lowest Observed Effect Concentration (LOEC).

2. Protocol for Evaluating the Effectiveness of a Vegetated Buffer Strip in a Simulated Runoff Experiment

This protocol is a generalized workflow based on common methodologies for runoff simulation studies.

• Experimental Setup:

  • Construct small-scale runoff plots (e.g., 1m x 2m) on a slope, with a collection system at the bottom to capture runoff.

  • Establish a vegetated buffer strip of a specific width at the downslope end of the plot. The vegetation should be well-established before the experiment.

  • Have a control plot with no buffer strip.

• Herbicide Application:

  • Apply Ethoxysulfuron to the soil surface of the runoff plots at a known rate, simulating an agricultural application.

• Rainfall Simulation:

  • Use a rainfall simulator to apply artificial rainfall at a constant and known intensity and duration. This allows for controlled and repeatable conditions.

• Sample Collection:

  • Collect runoff samples at regular intervals throughout the simulated rainfall event from both the control and buffered plots.

  • Measure the total volume of runoff from each plot.

• Sample Analysis:

  • Analyze the concentration of Ethoxysulfuron in the collected runoff water samples using an appropriate analytical method (e.g., HPLC-MS/MS).

• Data Analysis:

  • Calculate the total mass of Ethoxysulfuron lost in the runoff from both the control and buffered plots (Concentration x Volume).

  • Determine the percentage reduction in Ethoxysulfuron runoff due to the vegetated buffer strip: [ (Mass from control - Mass from buffered) / Mass from control ] * 100.

  • Analyze the effect of buffer strip width by comparing results from plots with different width buffers.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. shop.fera.co.uk [shop.fera.co.uk]
• 3. epa.gov [epa.gov]
• 4. OECD 238: Sediment-free Myriophyllum spicatum toxicity test | ibacon GmbH [ibacon.com]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. biotecnologiebt.it [biotecnologiebt.it]
• 7. OECD 221: Lemna sp. Growth Inhibition Test | ibacon GmbH [ibacon.com]
• 8. oecd.org [oecd.org]
• 9. oecd.org [oecd.org]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Ethoxysulfuron and 2,4-D for Broadleaf Weed Control in Sugarcane

For Researchers, Scientists, and Agricultural Professionals

This guide provides an objective comparison of two widely used herbicides, ethoxysulfuron and 2,4-D, for the control of broadleaf weeds in sugarcane. The information presented is based on experimental data from scientific studies to assist in making informed decisions for effective weed management strategies.

Executive Summary

Both ethoxysulfuron and 2,4-D are effective post-emergence herbicides for controlling broadleaf weeds in sugarcane. Ethoxysulfuron, a sulfonylurea herbicide, acts by inhibiting the acetolactate synthase (ALS) enzyme, crucial for amino acid synthesis in susceptible plants. 2,4-D is a synthetic auxin herbicide that mimics the plant hormone auxin, leading to uncontrolled and unsustainable growth in broadleaf weeds.

Experimental data suggests that ethoxysulfuron can provide comparable or slightly better control of certain broadleaf weeds and sedges at lower application rates compared to 2,4-D. However, the choice between the two often depends on the specific weed spectrum, application timing, and potential for crop phytotoxicity. This guide delves into the comparative efficacy, mode of action, and experimental protocols to provide a comprehensive overview.

Mode of Action

The distinct mechanisms by which these two herbicides control weeds are crucial for understanding their application and potential for resistance management.

Ethoxysulfuron: As an ALS inhibitor, ethoxysulfuron is absorbed primarily through the foliage and translocated within the plant.[1] It targets the acetolactate synthase enzyme, which is essential for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine).[2] Inhibition of this enzyme halts cell division and growth in susceptible weeds, leading to their eventual death.[2]

2,4-D: This herbicide is a synthetic auxin that mimics the natural plant growth hormone, auxin.[3][4][5] It is absorbed through the leaves and translocated to the meristematic tissues of the plant.[5] At herbicidal concentrations, it causes uncontrolled cell division and elongation, leading to abnormal growth, stem twisting, leaf malformation, and ultimately, plant death in susceptible broadleaf species.[3][4][5]

Caption: Modes of action for Ethoxysulfuron and 2,4-D.

Comparative Efficacy: Experimental Data

Field trials have been conducted to evaluate the bio-efficacy of ethoxysulfuron and 2,4-D in controlling broadleaf weeds in sugarcane. The following tables summarize the quantitative data from these studies, focusing on weed density, weed dry weight, and the impact on sugarcane yield.

Table 1: Comparison of Weed Density (weeds/m²) After Herbicide Application

Herbicide Treatment	Application Rate (g a.i./ha)	Weed Density at 42 DAP	Weed Density at 72 DAP
Ethoxysulfuron 15 WG	46.9	Similar to 2,4-D	Higher than other Ethoxysulfuron rates
Ethoxysulfuron 15 WG	56.25	Slightly lower/similar to 2,4-D	Lower/similar to 2,4-D
Ethoxysulfuron 15 WG	60.0	Slightly lower/similar to 2,4-D	Lower/similar to 2,4-D
2,4-D Sodium Salt	Not specified	Baseline for comparison	Baseline for comparison
Hand Weeding	N/A	Lower than all herbicide treatments	Lower than all herbicide treatments
Unweeded Control	N/A	Significantly higher	Significantly higher

DAP = Days After Planting. Data compiled from a study where ethoxysulfuron was compared with 2,4-D sodium salt. The study noted that increasing the dose of ethoxysulfuron from 46.9 to 60.0 g a.i./ha considerably lowered the density of broadleaf weeds and sedges. At 72 DAP, ethoxysulfuron at 56.25 to 60.0 g a.i./ha resulted in weed densities that were lower or similar to the 2,4-D treatment.[3]

Table 2: Comparison of Weed Dry Weight (g/m²) After Herbicide Application

Herbicide Treatment	Application Rate (g a.i./ha)	Weed Dry Weight at 42 DAP	Weed Dry Weight at 72 DAP
Ethoxysulfuron 15 WG	56.25	Lower than unweeded control	Comparable to 2,4-D
Ethoxysulfuron 15 WG	60.0	Lower than unweeded control	Comparable to 2,4-D
2,4-D Sodium Salt	Not specified	Lower than unweeded control	Baseline for comparison
Unweeded Control	N/A	Significantly higher	Significantly higher

Data indicates that at both 42 and 72 DAP, the dry weight of broadleaf weeds and sedges in plots treated with ethoxysulfuron at 56.25 to 60.0 g a.i./ha was comparable to that in plots treated with 2,4-D sodium salt.[3]

Table 3: Impact on Sugarcane Yield

Herbicide Treatment	Application Rate (g a.i./ha)	Cane Yield (t/ha) - Year 1	Cane Yield (t/ha) - Year 2
Ethoxysulfuron 15 WG	46.9	92.0	105.9
Ethoxysulfuron 15 WG	56.25	99.9	110.2
Ethoxysulfuron 15 WG	60.0	101.2	115.8
2,4-D Sodium Salt	1000	Lower than Ethoxysulfuron at 56.25 & 60.0 g/ha	Lower than Ethoxysulfuron at 56.25 & 60.0 g/ha
Hand Weeding	N/A	124.1	132.9
Unweeded Control	N/A	44.8	44.8

Application of ethoxysulfuron at 56.25 and 60.0 g a.i./ha resulted in significantly higher cane yield than 2,4-D at 1000 g a.i./ha.[3]

A separate study on 2,4-D dimethyl amine (865 g/L) found that application rates from 1.5 L/ha to 3.0 L/ha were effective in controlling broadleaf weeds such as Ageratum conyzoides, Euphorbia hirta, Ipomoea triloba, and Synedrella nodiflora for up to 12 weeks after application without causing phytotoxicity to the sugarcane plants.

Experimental Protocols

The data presented in this guide is derived from field experiments conducted under specific conditions. Understanding the methodologies is essential for interpreting the results and designing future studies.

General Experimental Workflow

Caption: A typical workflow for a herbicide efficacy trial in sugarcane.

Key Methodologies

• Experimental Design: Studies typically employ a Randomized Complete Block Design (RCBD) with multiple replications (e.g., three or four) for each treatment to ensure statistical validity.

• Treatments: Treatments generally include different application rates of the test herbicides (ethoxysulfuron and 2,4-D), a hand-weeded control, and an unweeded (weedy check) control.

• Application: Herbicides are applied post-emergence, often when the target weeds are at the 2 to 4-leaf stage. Application is typically done using a calibrated knapsack sprayer to ensure uniform coverage.

• Data Collection:

  • Weed Density and Dry Weight: Weed populations and biomass are assessed at specific intervals (e.g., 42 and 72 days after planting). This is commonly done by placing quadrats (e.g., 0.5m x 0.5m) at random locations within each plot. The weeds within the quadrats are counted (for density) and then harvested, dried in an oven, and weighed (for dry weight).

  • Phytotoxicity Assessment: Crop injury is visually assessed at regular intervals after herbicide application. A common method is the European Weed Research Society (EWRS) rating scale, a 1 to 9 scale where 1 represents complete kill and 9 represents no effect. Another method is a 0-100% scale, where 0 indicates no injury and 100 indicates complete plant death.

  • Sugarcane Yield: At harvest, the number of millable canes and the total cane yield (in tons per hectare) are recorded for each plot.

Conclusion

Both ethoxysulfuron and 2,4-D are valuable tools for the management of broadleaf weeds in sugarcane. The experimental data indicates that:

• Efficacy: Ethoxysulfuron, particularly at rates of 56.25 to 60.0 g a.i./ha, can provide broadleaf weed control that is comparable or superior to standard rates of 2,4-D sodium salt, leading to higher sugarcane yields in the compared studies. 2,4-D, in its various formulations, remains a highly effective and widely used option for a broad spectrum of broadleaf weeds.

• Mode of Action: Their different modes of action make them suitable for use in rotation or as part of an integrated weed management program to mitigate the development of herbicide resistance.

• Crop Safety: While both are generally safe for sugarcane when applied according to label directions, phytotoxicity can occur. It is crucial to consider the sugarcane variety, growth stage, and environmental conditions at the time of application.

For researchers and professionals, the selection between ethoxysulfuron and 2,4-D should be based on a thorough assessment of the target weed species, the desired level of control, and the specific field conditions. The experimental protocols outlined provide a framework for conducting further comparative studies to refine weed management strategies in sugarcane.

References

• 1. scholarspace.manoa.hawaii.edu [scholarspace.manoa.hawaii.edu]
• 2. Impact of 2,4-D dimethyl amine on broadleaf weed management in sugarcane fields [gauravpublications.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. isws.org.in [isws.org.in]
• 5. apsjournals.apsnet.org [apsjournals.apsnet.org]

Comparative Efficacy of Ethoxysulfuron and Other ALS Inhibitors: A Scientific Guide

This guide provides a detailed comparison of the herbicidal efficacy of Ethoxysulfuron with other inhibitors of the enzyme acetolactate synthase (ALS). It is intended for researchers, scientists, and professionals in the field of drug and herbicide development, offering an objective analysis supported by experimental data.

Introduction to Acetolactate Synthase (ALS) Inhibitors

Acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS), is a critical enzyme found in plants, bacteria, fungi, and algae.[1] It catalyzes the first step in the biosynthesis of essential branched-chain amino acids: valine, leucine, and isoleucine.[1][2][3] Herbicides that inhibit this enzyme effectively starve the plant of these vital amino acids, leading to the cessation of cell division and growth, and ultimately, plant death.[4]

The ALS-inhibiting herbicides are a diverse group of compounds belonging to several chemical families, including:

• Sulfonylureas (SUs): This is the largest family of ALS inhibitors, to which Ethoxysulfuron belongs.[5][6]

• Imidazolinones (IMIs) [5]

• Triazolopyrimidines (TPs) [3][5]

• Pyrimidinylthiobenzoates (PTBs) [3]

• Sulfonylaminocarbonyltriazolinones (SCTs) [3][7]

These herbicides are valued for their high efficacy at low application rates, broad weed control spectrum, and good crop selectivity.[2][8] However, their single mode of action has led to the rapid evolution of resistant weed biotypes, a significant concern in modern agriculture.[1]

Mechanism of Action

ALS inhibitors function as non-competitive inhibitors. They bind to a regulatory site on the ALS enzyme, distinct from the active site where the natural substrates (pyruvate or α-ketobutyrate) bind.[4] This binding induces a conformational change in the enzyme, which prevents the substrates from accessing the active site and halts the synthesis of α-acetolactate and α-aceto-α-hydroxybutyrate, the precursors to valine, leucine, and isoleucine.[4] The subsequent deficiency in these amino acids inhibits protein synthesis and cell growth, primarily affecting the meristematic regions (growing points) of the plant.[7]

Symptoms of ALS inhibitor application include stunting, chlorosis (yellowing), and necrosis, typically appearing in the newest growth regions first.[2][8] The herbicidal action is relatively slow, with plant death occurring over several weeks.[8][9]

Caption: Mechanism of action of Ethoxysulfuron and other ALS inhibitors.

Ethoxysulfuron: An Overview

Ethoxysulfuron is a post-emergence herbicide from the sulfonylurea family.[6][8][10] It is primarily used to control annual and perennial broadleaf weeds and sedges in crops like transplanted rice and sugarcane.[8][9] It is absorbed mainly through the foliage and translocated throughout the plant to its site of action in the growing points.[8][9] Ethoxysulfuron is known for its high crop safety and effectiveness at low dosages.[8]

Comparative Efficacy: Ethoxysulfuron vs. Other Herbicides

The efficacy of Ethoxysulfuron is best understood when compared with other herbicides used in similar cropping systems. The following tables summarize data from various field studies.

Weed Control in Transplanted Rice

Table 1: Comparative Efficacy of Ethoxysulfuron and Other Herbicides on Weed Density and Grain Yield in Transplanted Rice.

Herbicide Treatment	Application Rate (g a.i./ha)	Weed Density (No./m²)	Weed Control Efficiency (%)	Grain Yield (t/ha)	Reference
Ethoxysulfuron Combinations
Bispyribac-sodium + Ethoxysulfuron	25 + 18.75	Lowest	Highest	6.11	[11]
Pretilachlor fb Ethoxysulfuron	750 fb 18.75	-	-	At par with above	[11]
Anilofos + Ethoxysulfuron	0.375 + 0.04 ( kg/ha )	Ineffective	Low	Similar to weedy check	[12][13]
Triafamone + Ethoxysulfuron	225 (product/ha)	-	-	-	[14]
Other ALS Inhibitors
Penoxsulam	24 - 48	Less effective than Butachlor+BSM	40-61%	Lower than Butachlor mixes	[12]
Penoxsulam + Cyhalofop-butyl	135	Effective sedge control	High	5.8	[15]
Bensulfuron-methyl (BSM)	60	Effective	High	5.90	[16]
Metsulfuron-methyl + Chlorimuron-ethyl	2 + 2	Effective	High	On par with Ethoxysulfuron	[17]
Other Herbicide Classes
Butachlor + Bensulfuron-methyl (BSM)	-	Highly Effective	>90%	2.91 - 3.67	[12]
Hand Weeding (twice)	-	Very Low	~100%	6.25	[11]
Weedy Check	-	Highest	0%	3.52	[11]

Note: "fb" indicates a sequential application. Data is synthesized from multiple studies and conditions may vary.

Summary of Findings:

• Combinations of Ethoxysulfuron, particularly with Bispyribac-sodium, demonstrate excellent broad-spectrum weed control and result in high grain yields, often comparable to hand weeding.[11]

• In some studies, a combination of Anilofos and Ethoxysulfuron was found to be less effective.[12]

• Penoxsulam, another ALS inhibitor, showed lower efficacy in controlling sedges and broadleaf weeds compared to standard mixtures like Butachlor + Bensulfuron-methyl (BSM).[12]

• Bensulfuron-methyl, both alone and in combination, proved to be a highly effective treatment for weed control in transplanted rice.[16]

Weed Control in Sugarcane

Table 2: Comparative Efficacy of Ethoxysulfuron and Other Herbicides on Cane Yield in Sugarcane.

Herbicide Treatment	Application Rate (g a.i./ha)	Application Timing	Cane Yield (t/ha)	Reference
Ethoxysulfuron	56.25 - 60.0	12 DAP (Post-emergence)	99.9 - 115.8	[18]
Other Herbicides
Atrazine	1000	3 DAP (Pre-emergence)	94.7 - 102.8	[18]
Metribuzin	500	3 DAP (Pre-emergence)	99.6 - 110.1	[18]
2,4-D Sodium Salt	-	Post-emergence	Lower than Ethoxysulfuron	[18]
Hand Weeding	-	20, 45, 70, 100 DAP	124.1 - 132.9	[18]
Weedy Check	-	-	58.7 - 65.3	[18]

Note: DAP = Days After Planting.

Summary of Findings:

• Post-emergence application of Ethoxysulfuron at 56.25 to 60.0 g a.i./ha provided cane yields comparable to pre-emergence applications of standard herbicides like Atrazine and Metribuzin.[18]

• Ethoxysulfuron was effective in controlling key sedge and broadleaf weeds in sugarcane, resulting in significantly higher yields than the weedy check and saving on labor costs compared to hand weeding.[18]

Experimental Protocols

To ensure the validity and reproducibility of herbicide efficacy studies, standardized experimental protocols are essential. Below is a detailed methodology typical for a field trial comparing different herbicide treatments.

Objective: To evaluate the comparative efficacy of Ethoxysulfuron and other herbicides for weed control in transplanted rice.

Experimental Design:

• Layout: Randomized Complete Block Design (RCBD).

• Replications: 3 to 4.

• Plot Size: Standardized size, for example, 5m x 4m.

Treatments:

• A range of herbicide treatments including Ethoxysulfuron alone and in combination, other ALS inhibitors (e.g., Penoxsulam, Bensulfuron-methyl), herbicides with different modes of action (e.g., Butachlor), a hand-weeded control, and an unweeded (weedy check) control.

• Herbicides are applied at recommended rates and timings (e.g., pre-emergence at 3 Days After Transplanting, post-emergence at 15-25 Days After Transplanting).

Data Collection and Analysis:

• Weed Flora Identification: Identify and record the dominant weed species in the experimental field before treatment application.

• Weed Density and Biomass: At specific intervals (e.g., 30, 60, and 90 days after transplanting), use a quadrat (e.g., 0.25 m²) to count the number of weeds and collect the above-ground parts. The collected weeds are then dried in an oven to determine the dry weight (biomass).

• Weed Control Efficiency (WCE): Calculated using the formula: WCE (%) = [(DMC - DMT) / DMC] * 100 Where DMC is the dry matter of weeds in the control plot, and DMT is the dry matter of weeds in the treated plot.

• Crop Phytotoxicity: Visually assess the crop for any injury symptoms (e.g., stunting, chlorosis, necrosis) at regular intervals after herbicide application, using a 0-10 rating scale.

• Yield and Yield Components: At crop maturity, harvest the plants from a designated net plot area. Record data on plant height, number of tillers, panicle length, number of grains per panicle, and finally, the total grain yield (adjusted to a standard moisture content).

• Statistical Analysis: The collected data are subjected to Analysis of Variance (ANOVA) to determine the statistical significance of the differences between treatments.

Caption: Typical experimental workflow for herbicide efficacy trials.

Weed Resistance to ALS Inhibitors

A major challenge associated with ALS inhibitors is the widespread development of herbicide-resistant weeds.[1] Resistance often arises from a single point mutation in the ALS gene, which alters the herbicide binding site without significantly affecting the enzyme's natural function.[19] There are currently 169 known weed species resistant to ALS inhibitors, more than for any other herbicide class.[3]

Management Strategies:

• Rotation of Herbicides: Avoid the continuous use of herbicides with the same mode of action.

• Tank Mixes: Use tank mixes of herbicides with different modes of action to control a broader spectrum of weeds and delay the onset of resistance.

• Integrated Weed Management (IWM): Combine chemical control with cultural practices (e.g., crop rotation, tillage) and mechanical methods (e.g., hand weeding) for a more sustainable approach.

Conclusion

Ethoxysulfuron is an effective sulfonylurea herbicide for the post-emergence control of broadleaf weeds and sedges in key crops like rice and sugarcane.[8][9][18] Experimental data shows that its efficacy is significantly enhanced when used in combination with other herbicides, such as Bispyribac-sodium, often achieving results comparable to more labor-intensive methods like hand weeding.[11]

When compared to other ALS inhibitors, its performance can be variable. For instance, while it can be part of highly effective mixtures, some studies have shown other ALS inhibitors like Bensulfuron-methyl or non-ALS herbicide combinations to have superior or more consistent control over certain weed spectrums.[12][16]

The choice of herbicide should be based on the specific weed flora present, the cropping system, and a robust resistance management strategy. The continued development of novel herbicide combinations and integrated weed management practices will be crucial for the sustainable use of Ethoxysulfuron and other valuable ALS inhibitors.

References

• 1. An introduction to ALS-inhibiting herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
• 3. Acetolactate synthase - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. The Eight Modes of Action | Herbicide Classification - passel [passel2.unl.edu]
• 6. apvma.gov.au [apvma.gov.au]
• 7. 16.4 Herbicides that Inhibit ALS – Principles of Weed Control [ohiostate.pressbooks.pub]
• 8. Sunrice Herbicide | Transplanted Rice & Sugarcane Crop Diseases [cropscience.bayer.in]
• 9. agribegri.com [agribegri.com]
• 10. Ethoxysulfuron [drugfuture.com]
• 11. isws.org.in [isws.org.in]
• 12. Comparison of the efficacy of penoxsulam with some common paddy rice herbicides [cr.guilan.ac.ir]
• 13. saulibrary.edu.bd [saulibrary.edu.bd]
• 14. environmentandecology.com [environmentandecology.com]
• 15. isws.org.in [isws.org.in]
• 16. cabidigitallibrary.org [cabidigitallibrary.org]
• 17. aaj.net.in [aaj.net.in]
• 18. cabidigitallibrary.org [cabidigitallibrary.org]
• 19. Comparison of ALS functionality and plant growth in ALS-inhibitor susceptible and resistant Myosoton aquaticum L - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Ethoxysulfuron performance in different rice cultivation systems

A comprehensive review of Ethoxysulfuron's efficacy against key weeds in transplanted and direct-seeded rice systems, benchmarked against other common herbicides. This guide synthesizes data from multiple field studies to provide researchers and agricultural scientists with a clear comparison of performance metrics, including weed control efficiency, impact on crop yield, and phytotoxicity.

Ethoxysulfuron, a sulfonylurea herbicide, is widely utilized for post-emergence control of broad-leaved weeds and sedges in rice cultivation.[1][2] Its mode of action involves the inhibition of acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids, leading to the cessation of weed growth and eventual death.[1][3] This guide provides a detailed comparison of Ethoxysulfuron's performance in various rice cultivation systems, drawing upon data from several research studies.

Performance in Transplanted Rice Systems

Transplanted rice offers a window for effective post-emergence weed management. Studies have consistently shown that Ethoxysulfuron, applied at various concentrations, effectively controls broad-leaved weeds and sedges, leading to significant increases in grain yield compared to unweeded plots.[4][5]

A key study conducted in Warangal, India, evaluated the bio-efficacy of Ethoxysulfuron (60 WG and 15 WG formulations) against competitors like Almix (a pre-mix of metsulfuron-methyl and chlorimuron-ethyl) and 2,4-D Ethyl Ester.[4][5] The results indicated that while Ethoxysulfuron formulations were highly effective, their performance in terms of weed control and grain yield was on par with Almix and 2,4-DEE.[4][5] Notably, no phytotoxicity was observed on the rice crop at the tested dosages.[4]

Similarly, research in West Bengal on gangetic alluvial soil demonstrated that Ethoxysulfuron effectively controlled a range of weeds.[6][7] However, in this study, Almix 20 WP showed slightly superior performance in terms of weed control efficiency and resulting grain yield.[6][7] It is important to note that at higher doses, some initial, recoverable phytotoxicity was observed with Ethoxysulfuron.[6][7]

The combination of Ethoxysulfuron with other herbicides has also been explored to broaden the weed control spectrum. A pre-mix of Triafamone and Ethoxysulfuron has shown excellent efficacy against complex weed flora in transplanted rice, in some cases outperforming standalone applications of other herbicides like butachlor and pretilachlor.[8] Sequential application of a pre-emergence herbicide followed by a post-emergence application of a Triafamone + Ethoxysulfuron mix has also proven to be a highly effective strategy, leading to significantly higher grain yields.[9]

Comparative Performance Data in Transplanted Rice

Herbicide Treatment	Application Rate (g a.i./ha)	Weed Control Efficiency (%)	Grain Yield ( kg/ha )	Phytotoxicity	Reference
Ethoxysulfuron 15 WG	18.75	Not explicitly stated, but effective control of broad-leaved weeds and sedges reported.	6383	None observed	[4]
Ethoxysulfuron 60 WG	17.5	Not explicitly stated, but effective control of broad-leaved weeds and sedges reported.	6104	None observed	[4]
Almix (Metsulfuron-methyl 10% + Chlorimuron-ethyl 10%) 20 WP	2 + 2	Not explicitly stated, but comparable to Ethoxysulfuron.	Not explicitly stated, but comparable to Ethoxysulfuron.	Not specified	[4]
2,4-D EE	400	Not explicitly stated, but comparable to Ethoxysulfuron.	Not explicitly stated, but comparable to Ethoxysulfuron.	Not specified	[4]
Hand Weeding (20 & 40 DAT)	-	-	6176	-	[4]
Weedy Check	-	-	2862	-	[4]
Triafamone + Ethoxysulfuron	60	High efficacy against complex weed flora reported.	6080 (2011), 7060 (2012)	None observed up to 120 g/ha	[8]
Butachlor	1500	Lower efficacy compared to Triafamone + Ethoxysulfuron mix.	Lower than Triafamone + Ethoxysulfuron mix.	Not specified	[8]
Pretilachlor	1000	Lower efficacy compared to Triafamone + Ethoxysulfuron mix.	Lower than Triafamone + Ethoxysulfuron mix.	Not specified	[8]
Almix 20 WP	4	90.44	5010	Not specified	[6]
Ethoxysulfuron 60 WG	20	Promising results reported.	Not explicitly stated, but lower than Almix.	Initial injury at highest dose (40 g/ha), but recovered.	[6]
Hand Weeding (20 & 40 DAT)	-	-	5080	-	[6]
Unweeded Control	-	-	Not specified	-	[6]

Performance in Direct-Seeded Rice (DSR) Systems

Direct-seeded rice presents a more challenging environment for weed control due to the simultaneous emergence of weeds and rice seedlings.[10][11] The absence of a water layer at the initial stages, which helps suppress weeds in transplanted systems, makes effective herbicide use crucial.[11]

In DSR, Ethoxysulfuron has been evaluated both as a standalone post-emergence herbicide and in combination with other active ingredients. A two-year study highlighted that a pre-mix of Triafamone and Ethoxysulfuron was highly effective against grasses and sedges, resulting in a remarkable 383% increase in grain yield over the weedy check.[10] This combination demonstrated a high weed control efficiency of 87% to 90%.[10]

Another study in Bangladesh investigated the sequential application of pre-emergence herbicides followed by a post-emergence application of Ethoxysulfuron.[12] The combination of Oxadiargyl followed by Ethoxysulfuron provided a 62% higher yield compared to a single hand weeding.[12] This indicates the importance of a programmed approach to weed management in DSR.

Research on new generation herbicides in direct-seeded rice also found that a Triafamone + Ethoxysulfuron combination recorded the lowest weed count and highest weed control index, with no signs of phytotoxicity even at double the recommended dose.[13]

Comparative Performance Data in Direct-Seeded Rice

Herbicide Treatment	Application Rate (g a.i./ha)	Weed Control Efficiency (%)	Grain Yield (t/ha)	Phytotoxicity	Reference
Triafamone + Ethoxysulfuron	60	87-90	7.3	Not specified	[10]
Pendimethalin fb 2,4-D	Not specified	Effective against broad-leaved weeds.	Lower than Triafamone + Ethoxysulfuron.	Not specified	[10]
Penoxsulam	Not specified	Effective against sedges.	Lower than Triafamone + Ethoxysulfuron.	Not specified	[10]
Weedy Check	-	-	1.5	-	[10]
Oxadiargyl fb Ethoxysulfuron	80 fb 18	High control of grasses and broadleaf weeds.	4.13	Not specified	[12]
Pendimethalin	850	Good control of grasses, poor on sedges and broad-leaved weeds.	Lower yield, 14-22% lower plant density.	Reduced plant density	[12]
Hand Weeding (once)	-	-	2.55	-	[12]
Triafamone + Ethoxysulfuron	150	75-83.33	2.29	Not specified	[14]
Bispyribac sodium	250 ml/ha	Lower than Triafamone + Ethoxysulfuron.	Lower than Triafamone + Ethoxysulfuron.	Not specified	[14]
Weed-free (control)	-	-	2.39	-	[14]

Experimental Protocols

The methodologies employed in the cited studies provide a framework for replicating and validating these findings.

General Experimental Design

• Layout: Randomized Block Design (RBD) with multiple replications (typically three).

• Plot Size: Varied between studies, for instance, 5.0 x 4.5 m and 6.1 x 2.4 m.[4][8]

• Data Collection: Weed count and dry matter were typically recorded at specific intervals after herbicide application (e.g., 20, 35, and 60 Days After Transplanting/Sowing).[4][8] Yield and yield attributes were recorded at maturity.

• Phytotoxicity Assessment: Visual assessment of crop injury (e.g., yellowing, chlorosis, stunting) was conducted at regular intervals after herbicide application, often using a 0-10 scale.[8]

Herbicide Application

• Post-emergence Herbicides: Generally applied as a spray using a knapsack sprayer with a flat fan nozzle.[8] The water volume for spraying was typically around 300 liters/ha.[8] It was common practice to drain the field before application and re-irrigate 24 hours later.[8]

• Pre-emergence Herbicides: Often applied as a sand mix broadcast.[8]

Visualizing Experimental Workflows

The following diagrams illustrate the typical workflows for evaluating herbicide efficacy in transplanted and direct-seeded rice.

Caption: Workflow for herbicide evaluation in transplanted rice.

References

• 1. Sunrice Herbicide | Transplanted Rice & Sugarcane Crop Diseases [cropscience.bayer.in]
• 2. agribegri.com [agribegri.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. aaj.net.in [aaj.net.in]
• 5. researchgate.net [researchgate.net]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. cropandweed.com [cropandweed.com]
• 8. isws.org.in [isws.org.in]
• 9. isws.org.in [isws.org.in]
• 10. Herbicide effectiveness and crop yield responses in direct-seeded rice: insights into sustainable weed management - Advances in Weed Science [awsjournal.org]
• 11. scielo.br [scielo.br]
• 12. Performance of Different Herbicides in Dry-Seeded Rice in Bangladesh - PMC [pmc.ncbi.nlm.nih.gov]
• 13. research-advances.org [research-advances.org]
• 14. weed management methods in direct-seeded rice (Oryza sativa L.) [ejcp.gau.ac.ir]

Cross-Resistance Profile of Ethoxysulfuron-Resistant Weeds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of herbicide-resistant weeds poses a significant threat to global food security and sustainable agriculture. Ethoxysulfuron, a sulfonylurea herbicide, is a vital tool for weed management, targeting the acetolactate synthase (ALS) enzyme. However, the repeated use of ethoxysulfuron and other ALS inhibitors has led to the selection of resistant weed biotypes. Understanding the cross-resistance profile of these weeds is crucial for devising effective and sustainable weed management strategies. This guide provides a comparative analysis of the cross-resistance patterns in ethoxysulfuron-resistant weeds, supported by experimental data and detailed methodologies.

Quantitative Cross-Resistance Data

The following table summarizes the cross-resistance levels of a bensulfuron-methyl-resistant Cyperus difformis (smallflower umbrella sedge) population to ethoxysulfuron and other herbicides. Resistance is expressed as a Resistance Factor (RF), which is the ratio of the herbicide dose required to cause 50% growth reduction (GR₅₀) in the resistant population compared to a susceptible population. A higher RF indicates a higher level of resistance.

Weed Species	Resistant Biotype Origin	Herbicide	Resistance Factor (RF) (Whole-Plant Bioassay)	I₅₀ Ratio (R/S) (ALS Enzyme Assay)	Reference
Cyperus difformis	Paddy fields, Spain	Bensulfuron-methyl	> 30	37,500	[1]
Ethoxysulfuron	Cross-resistant *	142,857	[1]
Imazamox	Susceptible	-	[1]
Bentazone + MCPA	Susceptible	-	[1]

*In this study, the specific Resistance Factor for ethoxysulfuron in the whole-plant assay was not quantified but the population was confirmed to be cross-resistant. The I₅₀ ratio from the ALS enzyme assay provides a quantitative measure of target-site resistance.[1]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. The following are generalized protocols for key experiments used to determine herbicide resistance and cross-resistance.

Whole-Plant Dose-Response Bioassay

This experiment determines the level of resistance by comparing the growth of resistant and susceptible weed populations in response to a range of herbicide concentrations.

Objective: To determine the GR₅₀ (the herbicide concentration that causes a 50% reduction in plant growth) for both resistant and susceptible weed biotypes.

Materials:

• Seeds of suspected resistant and known susceptible weed populations.

• Pots or trays filled with a suitable growing medium (e.g., potting mix, soil).

• Growth chamber or greenhouse with controlled environmental conditions (temperature, light, humidity).

• Herbicide formulations (e.g., ethoxysulfuron).

• Laboratory sprayer calibrated to deliver a precise volume of spray solution.

• Balance for weighing plant biomass.

Procedure:

• Plant Growth: Sow seeds of both the resistant and susceptible weed populations in separate pots or trays.[2] Allow the seedlings to grow to a specific stage (e.g., 2-4 leaf stage) under optimal conditions.[3]

• Herbicide Application: Prepare a series of herbicide dilutions to cover a range of doses, including a zero-dose control. Apply the different herbicide doses to the seedlings using a calibrated laboratory sprayer to ensure uniform coverage.[4]

• Incubation: Return the treated plants to the growth chamber or greenhouse and maintain them under controlled conditions for a specified period (e.g., 14-21 days).

• Data Collection: At the end of the incubation period, visually assess the plants for injury and harvest the above-ground biomass. Dry the biomass in an oven until a constant weight is achieved and record the dry weight for each plant or pot.

• Data Analysis: Calculate the percentage of growth reduction for each herbicide dose relative to the untreated control. Use a statistical software to perform a non-linear regression analysis (e.g., log-logistic model) to determine the GR₅₀ value for both the resistant and susceptible populations.[5] The Resistance Factor (RF) is then calculated as: RF = GR₅₀ (Resistant) / GR₅₀ (Susceptible).[1]

In Vitro ALS Enzyme Activity Assay

This assay directly measures the sensitivity of the ALS enzyme, the target site of ethoxysulfuron, to the herbicide.

Objective: To determine the I₅₀ (the herbicide concentration that inhibits 50% of the ALS enzyme activity) for both resistant and susceptible weed biotypes.

Materials:

• Fresh, young leaf tissue from resistant and susceptible weed plants.

• Extraction buffer.

• Herbicide stock solutions of varying concentrations.

• Reaction buffer containing the necessary cofactors and substrate (pyruvate).

• Spectrophotometer.

Procedure:

• Enzyme Extraction: Harvest young leaf tissue and immediately freeze it in liquid nitrogen. Grind the frozen tissue to a fine powder and extract the ALS enzyme using a chilled extraction buffer. Centrifuge the extract to remove cell debris and collect the supernatant containing the crude enzyme extract.[6]

• Enzyme Assay: Set up a series of reaction tubes containing the enzyme extract, reaction buffer, and different concentrations of the herbicide.[7] Include a control with no herbicide.

• Reaction Initiation and Incubation: Initiate the enzymatic reaction by adding the substrate (pyruvate). Incubate the reaction mixture at a specific temperature for a set period.

• Reaction Termination and Product Measurement: Stop the reaction and measure the amount of acetolactate produced. This is often done by converting acetolactate to acetoin, which can be colorimetrically quantified using a spectrophotometer.[8]

• Data Analysis: Calculate the percentage of enzyme inhibition for each herbicide concentration relative to the control. Use a non-linear regression analysis to determine the I₅₀ value for both the resistant and susceptible enzyme extracts. The I₅₀ ratio is calculated as: I₅₀ Ratio = I₅₀ (Resistant) / I₅₀ (Susceptible).[1]

Visualizing Experimental Workflows and Resistance Mechanisms

Diagrams generated using Graphviz provide a clear visual representation of complex processes.

Caption: Experimental workflow for determining herbicide resistance.

Caption: Mechanisms of herbicide resistance in weeds.

Conclusion

The data presented in this guide clearly demonstrate that weeds resistant to one ALS-inhibiting herbicide, such as bensulfuron-methyl, can exhibit strong cross-resistance to ethoxysulfuron. This is often due to a target-site mutation in the ALS gene, as evidenced by the high I₅₀ ratio in the Cyperus difformis population. The detailed experimental protocols provided offer a foundation for researchers to conduct their own resistance and cross-resistance studies. Understanding these complex resistance profiles is paramount for the development of new herbicides and the implementation of integrated weed management programs that can mitigate the evolution and spread of herbicide resistance.

References

• 1. Evaluation of resistance in Cyperus difformis populations to ALS inhibiting herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Herbicide resistance of Cyperus difformis to ALS-inhibitors in paddy rice of Santa Catarina - Advances in Weed Science [awsjournal.org]
• 4. Video: Protocols for Robust Herbicide Resistance Testing in Different Weed Species [jove.com]
• 5. researchgate.net [researchgate.net]
• 6. A high-throughput, modified ALS activity assay for Cyperus difformis and Schoenoplectus mucronatus seedlings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. An in vivo Acetolactate Synthase Assay | Weed Technology | Cambridge Core [cambridge.org]

Ethoxysulfuron vs. Hand Weeding in Sugarcane: A Comparative Performance Guide

For Researchers, Scientists, and Agricultural Development Professionals

This guide provides an objective comparison of the performance of ethoxysulfuron and traditional hand weeding for weed management in sugarcane cultivation. The information presented is synthesized from peer-reviewed research, focusing on experimental data to inform weed control strategies.

Executive Summary

Field studies demonstrate that while hand weeding remains the most effective method for minimizing weed presence and maximizing sugarcane yield, the herbicide ethoxysulfuron presents a viable and economically advantageous alternative, particularly at higher application rates. In a two-year study, hand weeding thrice at 30, 60, and 90 days after planting (DAP) consistently resulted in the highest cane yield. However, ethoxysulfuron applied at 60 g/ha showed comparable efficacy in controlling key weeds like Cyperus rotundus and several broad-leaved species, leading to significantly higher yields than untreated plots and performing on par with slightly lower application rates. From an economic standpoint, the use of ethoxysulfuron can result in significant cost savings compared to the labor-intensive process of manual weeding.

Quantitative Data Comparison

The following tables summarize the key findings from a field experiment conducted over two consecutive years (2009-10 and 2010-11) in Pantnagar, Uttarakhand, India. The experiment compared different treatments, including a weedy check (no weed control), various doses of ethoxysulfuron, and hand weeding.

Table 1: Effect of Ethoxysulfuron and Hand Weeding on Weed Density (plants/m²) in Sugarcane

Treatment	2009 (30 DAA)	2009 (60 DAA)	2010 (30 DAA)	2010 (60 DAA)
Weedy Check	25.7	30.3	28.3	33.7
Ethoxysulfuron @ 46.87 g/ha	7.3	9.7	8.0	10.3
Ethoxysulfuron @ 56.25 g/ha	6.0	8.0	6.7	8.7
Ethoxysulfuron @ 60 g/ha	5.7	7.7	6.3	8.3
Hand Weeding (30, 60, 90 DAP)	4.3	5.7	4.7	6.0

*DAA - Days After Application

Table 2: Effect of Ethoxysulfuron and Hand Weeding on Weed Dry Weight (g/m²) in Sugarcane

Treatment	2009 (30 DAA)	2009 (60 DAA)	2010 (30 DAA)	2010 (60 DAA)
Weedy Check	110.3	145.7	115.0	152.3
Ethoxysulfuron @ 46.87 g/ha	35.7	48.3	38.3	51.0
Ethoxysulfuron @ 56.25 g/ha	29.7	40.0	32.0	42.7
Ethoxysulfuron @ 60 g/ha	28.0	38.3	30.3	40.7
Hand Weeding (30, 60, 90 DAP)	18.7	25.7	20.3	27.3

*DAA - Days After Application

Table 3: Effect of Ethoxysulfuron and Hand Weeding on Sugarcane Cane Yield (t/ha)

Treatment	2009	2010	Average
Weedy Check	47.5	48.7	48.1
Ethoxysulfuron @ 46.87 g/ha	85.3	88.2	86.75
Ethoxysulfuron @ 56.25 g/ha	98.2	105.7	101.95
Ethoxysulfuron @ 60 g/ha	100.3	107.2	103.75
Hand Weeding (30, 60, 90 DAP)	102.0	108.3	105.15

Economic Analysis

An economic comparison reveals the potential for significant cost savings with the use of ethoxysulfuron over manual hand weeding. The cost of manual weeding in sugarcane in India can be substantial, while the cost of ethoxysulfuron application is generally lower.

Table 4: Illustrative Economic Comparison of Ethoxysulfuron vs. Hand Weeding in Sugarcane (per hectare)

Cost Component	Ethoxysulfuron (60 g/ha)	Hand Weeding (3 times)
Input Cost
Herbicide (Ethoxysulfuron 15% WDG)	₹ 1,840 (approx. 400g/ha)	-
Labor for Application (spraying)	₹ 500	-
Labor for Weeding	-	₹ 9,000 (approx. 30 labor-days @ ₹300/day)
Total Cost	₹ 2,340	₹ 9,000
Net Return (based on average yield and illustrative price of ₹3,000/tonne)
Gross Income	₹ 3,11,250	₹ 3,15,450
Net Income	₹ 3,08,910	₹ 3,06,450
Benefit-Cost Ratio (Gross Income / Total Cost)	133.0	35.1

Disclaimer: The prices for herbicide and labor are estimates and can vary based on location, supplier, and time. The sugarcane price is illustrative. This analysis is for comparative purposes only.

Experimental Protocols

The data presented is based on a field experiment with the following methodology:

• Experimental Design: Randomized Block Design with three replications.

• Crop: Sugarcane (variety 'Co Pant 90223').

• Planting: Row spacing of 75 cm.

• Treatments:

  • Weedy Check (no weed control).

  • Ethoxysulfuron applied at 46.87, 56.25, and 60 g/ha. The herbicide was applied at the 3-4 leaf stage of the predominant weed, Cyperus rotundus.

  • Hand Weeding performed three times at 30, 60, and 90 days after planting (DAP).

• Data Collection:

  • Weed Density and Dry Weight: Measured at 30 and 60 days after herbicide application (DAA) using a 0.5m x 0.5m quadrat placed randomly at two spots in each plot.

  • Sugarcane Yield: Millable canes were harvested from the net plot area at maturity, and the cane yield was recorded in tonnes per hectare.

  • Sugarcane Growth Parameters:

    • Plant Height: Measured from the ground level to the top visible dewlap of the sugarcane stalk.

    • Stalk Girth: While not detailed in the primary cited study, a common practice involves measuring the diameter of the stalk at three points (base, middle, and top) and calculating the average.

Visualized Experimental Workflow

A Comparative Analysis of the Environmental Impact of Ethoxysulfuron and Alternative Herbicides

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Ethoxysulfuron, Penoxsulam, Cyhalofop-butyl, and Bensulfuron-methyl

The selection of an appropriate herbicide requires a thorough understanding of not only its efficacy but also its environmental footprint. This guide provides a detailed comparison of the environmental impact of Ethoxysulfuron and three alternative herbicides commonly used in similar agricultural settings: Penoxsulam, Cyhalofop-butyl, and Bensulfuron-methyl. This analysis is based on a comprehensive review of publicly available experimental data on their environmental fate and ecotoxicity.

Executive Summary

Ethoxysulfuron, Penoxsulam, and Bensulfuron-methyl are all acetolactate synthase (ALS) inhibitors, a mode of action that targets an enzyme found in plants but not in animals. Cyhalofop-butyl, in contrast, is an acetyl-CoA carboxylase (ACCase) inhibitor. These differences in their mode of action, as well as their distinct chemical properties, result in varying environmental impact profiles.

This guide presents quantitative data on key environmental parameters, including soil and water persistence, and toxicity to a range of non-target organisms such as fish, aquatic invertebrates, algae, earthworms, and bees. The data is summarized in comparative tables for ease of reference. Detailed experimental protocols, based on internationally recognized guidelines, are also provided for the key toxicological and environmental fate studies. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to provide a clear understanding of the underlying mechanisms and methodologies.

Mode of Action

The primary mode of action of a herbicide is a critical determinant of its selectivity and potential impact on non-target organisms.

• Acetolactate Synthase (ALS) Inhibitors: Ethoxysulfuron, Penoxsulam, and Bensulfuron-methyl belong to this class of herbicides. They work by inhibiting the acetolactate synthase enzyme, which is essential for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. As this enzyme is not present in animals, these herbicides generally exhibit low toxicity to mammals, birds, and fish. However, they can be highly toxic to non-target plants and algae.

• Acetyl-CoA Carboxylase (ACCase) Inhibitors: Cyhalofop-butyl is an ACCase inhibitor. This enzyme catalyzes a key step in fatty acid biosynthesis. Inhibition of ACCase disrupts the production of lipids, which are essential for cell membrane integrity and energy storage. This mode of action is specific to grasses, providing selectivity in broadleaf crops.

Comparative Environmental Fate

The persistence and mobility of a herbicide in the environment are key factors influencing its potential for long-term impacts and contamination of non-target areas.

Soil Persistence and Mobility

The half-life (DT50) of a herbicide in soil is a measure of its persistence. A shorter half-life indicates faster degradation and a lower likelihood of carryover to subsequent crops or long-term accumulation in the environment.

Herbicide	Soil Type	Temperature (°C)	DT50 (days)	Mobility
Ethoxysulfuron	Sandy Loam, Loam	20-25	10 - 62	Moderate
Penoxsulam	Various	20	2 - 13	High
Cyhalofop-butyl	Various	20-25	0.1 - 0.4	Low
Bensulfuron-methyl	Not specified	Not specified	Not specified	Moderate

• Ethoxysulfuron exhibits moderate persistence in soil, with its degradation being influenced by soil type and conditions.

• Penoxsulam is generally considered to be non-persistent in soil, with rapid degradation under most conditions. However, it is highly mobile and has the potential to leach into groundwater.

• Cyhalofop-butyl degrades very rapidly in soil, primarily through microbial action. It has low mobility and is not expected to be a significant risk for groundwater contamination.

• Bensulfuron-methyl is moderately mobile in soil.

Aquatic Persistence

The fate of herbicides in aquatic environments is crucial for assessing their risk to aquatic ecosystems.

Herbicide	System	DT50 (days)
Ethoxysulfuron	Water/Sediment System	11 - 23 (water phase)
Penoxsulam	Flooded Rice Field	2 - 13
Cyhalofop-butyl	Not specified	Not specified
Bensulfuron-methyl	Rice Field Water	4 - 6

• Ethoxysulfuron shows moderate persistence in the water phase of aquatic systems.

• Penoxsulam degrades relatively quickly in flooded rice field conditions.

• Bensulfuron-methyl has a relatively short half-life in rice field water.

Comparative Ecotoxicity

The toxicity of a herbicide to non-target organisms is a primary concern for its environmental risk assessment. The following tables summarize the acute toxicity data for the four herbicides across a range of representative organisms. Lower LC50/EC50 values indicate higher toxicity.

Aquatic Organisms

Herbicide	Fish (96-hr LC50)	Aquatic Invertebrates (48-hr EC50)	Algae (72-hr EC50)
Ethoxysulfuron	>100 mg/L (Rainbow Trout)	>100 mg/L (Daphnia magna)	0.01 - 0.1 mg/L
Penoxsulam	>100 mg/L (Rainbow Trout)	>100 mg/L (Daphnia magna)	0.01 - 0.1 mg/L
Cyhalofop-butyl	0.1 - 1 mg/L (Bluegill Sunfish)	>1 mg/L (Daphnia magna)	0.1 - 1 mg/L
Bensulfuron-methyl	>100 mg/L (Rainbow Trout)	>100 mg/L (Daphnia magna)	0.01 - 0.1 mg/L

• ALS inhibitors (Ethoxysulfuron, Penoxsulam, Bensulfuron-methyl) generally show low toxicity to fish and aquatic invertebrates but are highly toxic to algae, which are non-target plants.

• Cyhalofop-butyl , the ACCase inhibitor, exhibits moderate to high toxicity to fish and algae.

Terrestrial Organisms

Herbicide	Earthworm (14-day LC50)	Honeybee (48-hr Acute Contact LD50)
Ethoxysulfuron	>1000 mg/kg soil	Not available
Penoxsulam	>1000 mg/kg soil	>100 µ g/bee
Cyhalofop-butyl	>500 mg/kg soil	>100 µ g/bee
Bensulfuron-methyl	>1000 mg/kg soil	>25 µ g/bee

• All four herbicides demonstrate low acute toxicity to earthworms and honeybees at typical exposure levels.

Experimental Protocols

The environmental fate and ecotoxicity data presented in this guide are based on studies conducted following internationally recognized standardized protocols, primarily those developed by the Organisation for Economic Co-operation and Development (OECD).

Soil Degradation: Aerobic and Anaerobic Transformation in Soil (Based on OECD Guideline 307)

This test evaluates the rate and route of degradation of a chemical in soil under both aerobic and anaerobic conditions.

• Principle: The test substance, typically radiolabeled, is applied to fresh soil samples. The samples are incubated in the dark at a controlled temperature and moisture content. At various time points, soil samples are extracted and analyzed for the parent compound and its transformation products. The rate of degradation (DT50) is calculated.

• Key Parameters:

  • Soil Type: Characterized by texture (e.g., sandy loam, clay loam), pH, organic carbon content, and microbial biomass.

  • Temperature: Typically maintained at a constant temperature, e.g., 20°C.

  • Moisture: Maintained at a specific level, e.g., 40-60% of maximum water holding capacity.

  • Duration: The study usually continues until 90% of the substance has degraded or for a maximum of 120 days.

Aquatic Toxicity

• Fish, Acute Toxicity Test (Based on OECD Guideline 203): This test determines the concentration of a substance that is lethal to 50% of a test population of fish (LC50) over a 96-hour exposure period.

• Daphnia sp., Acute Immobilisation Test (Based on OECD Guideline 202): This test assesses the concentration of a substance that causes immobilization in 50% of the daphnids (EC50) over a 48-hour exposure.

• Alga, Growth Inhibition Test (Based on OECD Guideline 201): This test evaluates the effect of a substance on the growth of a selected algal species over 72 hours, determining the concentration that inhibits growth by 50% (EC50).

Terrestrial Ecotoxicity

• Earthworm, Acute Toxicity Test (Based on OECD Guideline 207): This test determines the concentration of a substance in artificial soil that is lethal to 50% of adult earthworms (LC50) over a 14-day period.

• Honeybee, Acute Contact and Oral Toxicity Test (Based on OECD Guidelines 214 and 213): These tests determine the dose of a substance that is lethal to 50% of honeybees (LD50) following direct contact or ingestion.

Signaling Pathways and Experimental Workflows

To visually represent the complex biological and experimental processes discussed, the following diagrams have been generated using the DOT language.

Caption: Mechanism of action of ALS-inhibiting herbicides.

Caption: Mechanism of action of ACCase-inhibiting herbicides.

Caption: Generalized workflow for aquatic ecotoxicity testing.

Conclusion

This comparative guide provides a detailed overview of the environmental impact of Ethoxysulfuron and three of its alternatives. The selection of a herbicide should be based on a careful consideration of its efficacy against target weeds, as well as its potential risks to the surrounding environment.

• ALS inhibitors (Ethoxysulfuron, Penoxsulam, Bensulfuron-methyl) are characterized by their low toxicity to most animal species but high toxicity to non-target plants, including algae. Penoxsulam's high mobility poses a potential risk for groundwater contamination.

• ACCase inhibitor (Cyhalofop-butyl) is highly effective against grasses and degrades rapidly in soil, minimizing the risk of carryover and groundwater contamination. However, it exhibits higher toxicity to fish compared to the ALS inhibitors reviewed.

Researchers and professionals are encouraged to use the data and methodologies presented in this guide to make informed decisions that balance agricultural productivity with environmental stewardship. Further research into the chronic and sublethal effects of these herbicides and their mixtures on non-target organisms is warranted to refine our understanding of their long-term ecological impact.

A Comparative Guide to the Validation of the QuEChERS Method for Ethoxysulfuron Residue Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the validated QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for the analysis of ethoxysulfuron residues against other established analytical techniques. The information presented is supported by experimental data to aid researchers in selecting the most appropriate method for their specific analytical needs in various matrices, including soil, water, and crops.

Ethoxysulfuron is a widely used sulfonylurea herbicide, and its monitoring in the environment and food commodities is crucial for ensuring environmental safety and human health.[1] The QuEChERS method has emerged as a popular and efficient technique for pesticide residue analysis due to its simplicity, high throughput, and reduced solvent consumption compared to traditional methods.

Performance Comparison of Analytical Methods

The following tables summarize the validation parameters for the QuEChERS method and its alternatives for the analysis of ethoxysulfuron in different matrices.

Table 1: Method Performance Comparison for Ethoxysulfuron in Soil

Parameter	QuEChERS Method	Solid Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Linearity (R²)	> 0.99[2]	> 0.99	> 0.99
Recovery (%)	70.8 - 99.0% (for a sulfonylurea herbicide)[3]	70-120% (general for pesticides)	70-120% (general for pesticides)
Precision (RSD)	< 10% (for a sulfonylurea herbicide)[3]	< 20% (general for pesticides)	< 20% (general for pesticides)
LOD (mg/kg)	0.05 (for a sulfonylurea herbicide)[3]	0.001 - 0.5 (general for pesticides)	Not specified
LOQ (mg/kg)	0.1 (for a sulfonylurea herbicide)[3]	0.005 - 1 (general for pesticides)[4]	Not specified

Table 2: Method Performance Comparison for Ethoxysulfuron in Water

Parameter	QuEChERS Method	Dispersive Liquid-Liquid Microextraction (DLLME)	Solid Phase Extraction (SPE)
Linearity (R²)	> 0.99[5][6]	0.9997 - 0.9999	> 0.9991[7]
Recovery (%)	80 - 117%[5][6]	85 - 95%	87.9 - 96.9%[7]
Precision (RSD)	< 15.71%[5][6]	2 - 5%	0.8 - 20.7%[7]
LOD (µg/L)	< 3.03[5][6]	Not specified	Not specified
LOQ (µg/L)	6.25 - 9.18[5][6]	0.05	0.2[7]

Table 3: Method Performance Comparison for Ethoxysulfuron in Crops (e.g., Strawberries, Cereals)

Parameter	QuEChERS Method	Solid Phase Extraction (SPE)
Linearity (R²)	> 0.99[8]	Not specified
Recovery (%)	70 - 120%[8]	70-120% (general for pesticides)
Precision (RSD)	< 20%[8]	< 20% (general for pesticides)
LOD (mg/kg)	Not specified	Not specified
LOQ (mg/kg)	Lowest validated spike level meeting performance criteria[8]	Not specified

Experimental Protocols

Detailed methodologies for the QuEChERS method and a common alternative, Solid Phase Extraction (SPE), are provided below.

QuEChERS Experimental Protocol (for Soil)

This protocol is a widely accepted version of the QuEChERS method for soil analysis.

• Sample Preparation: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. If the soil is dry, add 7 mL of deionized water, vortex briefly, and allow it to hydrate for 30 minutes.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the appropriate internal standards.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a d-SPE tube containing anhydrous MgSO₄ and a suitable sorbent (e.g., PSA, C18).

  • Vortex for 30 seconds.

  • Centrifuge at ≥ 5000 rcf for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The extract is now ready for analysis by LC-MS/MS or GC-MS.

Solid Phase Extraction (SPE) Experimental Protocol (for Water)

This protocol represents a conventional approach for herbicide extraction from water.

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol, followed by 5 mL of deionized water.

• Sample Loading: Load 250 mL of the water sample (pH adjusted to 3.0) through the conditioned cartridge at a flow rate of 8-10 mL/min.

• Cartridge Drying: After loading, dry the cartridge under vacuum for 15 minutes.

• Elution: Elute the trapped analytes with 2 x 2 mL of acetonitrile.

• Final Extract Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., acetonitrile/water) for chromatographic analysis.

Visualizing the QuEChERS Workflow

The following diagram illustrates the key steps involved in the QuEChERS method for pesticide residue analysis.

Caption: QuEChERS experimental workflow for pesticide residue analysis.

References

• 1. Ethoxysulfuron (Ref: AE F095404) [sitem.herts.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. jcsp.org.pk [jcsp.org.pk]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]

Synergistic Weed Annihilation: A Comparative Analysis of Ethoxysulfuron and Triafamone Combination

A deep dive into the enhanced herbicidal efficacy of combining Ethoxysulfuron and Triafamone reveals a potent synergistic partnership for broad-spectrum weed management, particularly in critical crops like rice. This guide offers a comprehensive comparison of the combined formulation's performance against individual components and other alternatives, supported by experimental data. The objective is to provide researchers, scientists, and agricultural professionals with a clear perspective on its efficacy, mechanism of action, and application protocols.

The combination of Ethoxysulfuron and Triafamone, both inhibitors of the acetolactate synthase (ALS) enzyme, delivers a robust and comprehensive assault on weed growth.[1] This dual-action approach has demonstrated superior control over a wide range of problematic weeds in rice cultivation, including grasses, sedges, and broadleaf species.[2][3]

Quantitative Efficacy Assessment

Field studies have consistently shown that the pre-mix or tank-mix of Ethoxysulfuron and Triafamone provides superior weed control and results in higher crop yields compared to the individual application of either herbicide or other standard treatments.

Treatment	Application Rate (g a.i./ha)	Weed Type	Weed Control Efficiency (%)	Crop Yield (t/ha)	Reference
Triafamone + Ethoxysulfuron	60	Grassy Weeds	>99	6.08 - 7.06	[4]
Triafamone + Ethoxysulfuron	60	Broad-leaf Weeds	85-94	6.08 - 7.06	[4]
Triafamone + Ethoxysulfuron	60	Sedges	~100	6.08 - 7.06	[4]
Triafamone + Ethoxysulfuron	60	Overall	87-90	7.3	[3]
Triafamone (alone)	45	Grassy Weeds	Not specified	At par with combination	[4]
Ethoxysulfuron (alone)	22.5	Grassy Weeds	Significantly lower than combination	Significantly lower than combination	[4]
Butachlor	1500	Grassy Weeds	At par with combination	At par with combination	[4]
Pretilachlor	1000	Grassy Weeds	At par with combination	At par with combination	[4]
Weedy Check	-	All	0	Significantly lower	[3]
Weed Free Check	-	All	100	At par with combination	[4]

Table 1: Comparative efficacy of Triafamone + Ethoxysulfuron and other herbicide treatments on weed control and rice yield.

Studies have highlighted that the combination is particularly effective against complex weed flora.[4] For instance, the pre-mix of triafamone and ethoxysulfuron at 60 g/ha has been shown to provide excellent control of grassy weeds to the extent of over 99%, and 85-94% control of broad-leaf weeds, along with almost complete control of sedges like Cyperus difformis and Fimbristylis miliaceae.[4] Furthermore, this combination has demonstrated complete control of challenging weeds such as Echinochloa colona.[3] Importantly, the application of triafamone + ethoxysulfuron has shown no phytotoxicity on rice crops, even at double the recommended dosage, and no residual toxicity on succeeding crops like wheat.[4][5][6]

Mechanism of Action: A Dual Inhibition of a Key Enzyme

Both Ethoxysulfuron and Triafamone belong to the sulfonylurea and triazolopyrimidine families of herbicides, respectively, and share a common mode of action: the inhibition of the acetolactate synthase (ALS) enzyme.[1][7][8] ALS is a critical enzyme in the biosynthetic pathway of branched-chain amino acids (valine, leucine, and isoleucine), which are essential for protein synthesis and plant growth.[1] By inhibiting this enzyme, the herbicide combination effectively halts cell division and growth in susceptible weeds, leading to their eventual death.[1][8]

The synergistic effect arises from their complementary uptake and translocation within the plant. Triafamone is absorbed through both foliage and roots and is translocated throughout the plant, while Ethoxysulfuron is predominantly absorbed through the foliage.[1] This dual pathway ensures a more comprehensive and effective inhibition of the target enzyme.

Caption: Mechanism of action for Ethoxysulfuron and Triafamone.

Experimental Protocols

The evaluation of Ethoxysulfuron and Triafamone efficacy is typically conducted through rigorous field trials. The following provides a generalized experimental protocol based on common practices reported in the literature.[3][4][5]

1. Experimental Design:

• Layout: Randomized block design (RBD) with three or four replications.

• Plot Size: Standardized plot sizes (e.g., 5m x 4m) with appropriate buffer zones to prevent spray drift.

2. Treatments:

• Triafamone + Ethoxysulfuron pre-mix or tank-mix at various application rates (e.g., 52.5, 60, 67.5 g a.i./ha).[4]

• Solo applications of Triafamone and Ethoxysulfuron.

• Standard herbicide checks (e.g., Butachlor, Pretilachlor, Pyrazosulfuron-ethyl).[4][5]

• Weed-free control (manual hand weeding).

• Weedy (untreated) control.

3. Application:

• Timing: Early post-emergence, typically when weeds are at the 1-3 leaf stage (around 8-15 days after transplanting or sowing).[2][4]

• Method: Knapsack sprayer fitted with a flat fan nozzle, using a spray volume of approximately 300 liters per hectare to ensure uniform coverage.[4]

4. Data Collection:

• Weed Assessment:

  • Weed density (number of weeds per square meter) and dry weight (g/m²) are recorded at specific intervals (e.g., 30, 45, 60, and 90 days after sowing/transplanting).[3]

  • Weed control efficiency (WCE) is calculated using the formula: WCE (%) = [(WDC - WDT) / WDC] x 100, where WDC is the weed dry weight in the control plot and WDT is the weed dry weight in the treated plot.

• Crop Assessment:

  • Phytotoxicity symptoms (e.g., chlorosis, necrosis, stunting) are visually rated on a scale of 0-10 at regular intervals after application.

  • Crop growth parameters such as plant height, number of tillers, and panicle length are measured.[4]

  • Yield and yield attributes (e.g., number of grains per panicle, 1000-grain weight) are recorded at harvest.[3]

5. Statistical Analysis:

• Data are subjected to Analysis of Variance (ANOVA) to determine the statistical significance of the treatment effects.

• Mean separation tests (e.g., Duncan's Multiple Range Test or Tukey's HSD) are used to compare the treatment means.

Caption: Experimental workflow for herbicide efficacy trials.

Conclusion

The combination of Ethoxysulfuron and Triafamone presents a highly effective and synergistic solution for broad-spectrum weed control in rice and potentially other cropping systems.[1][5] Its dual-action inhibition of the ALS enzyme, coupled with its excellent crop safety and favorable environmental profile, makes it a valuable tool for integrated weed management programs.[4][5] The robust performance observed in numerous field trials underscores its potential to enhance crop yields and simplify weed management practices for farmers.[3][4]

References

• 1. benchchem.com [benchchem.com]
• 2. agrivruddhi.com [agrivruddhi.com]
• 3. scielo.br [scielo.br]
• 4. isws.org.in [isws.org.in]
• 5. Efficacy of new herbicides triafamone + ethoxysulfuron, flucetosulfuron and pyrazosulfuron-ethyl on paddy fields weed control [ijfcs.ut.ac.ir]
• 6. research-advances.org [research-advances.org]
• 7. researchgate.net [researchgate.net]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]

Degradation of Ethoxysulfuron in Soil: A Comparative Analysis of Aerobic and Anaerobic Conditions

A comprehensive guide for researchers and scientists on the environmental fate of the sulfonylurea herbicide Ethoxysulfuron, detailing its degradation pathways and persistence in the presence and absence of oxygen.

Ethoxysulfuron, a member of the sulfonylurea class of herbicides, is utilized for the selective control of broadleaf weeds and sedges in various crops.[1] The environmental persistence and ultimate fate of this herbicide are of significant interest to researchers and environmental scientists. A key determinant of its environmental impact is its rate and pathway of degradation in soil, which is heavily influenced by the presence or absence of oxygen. This guide provides a comparative overview of Ethoxysulfuron degradation under aerobic (oxygen-rich) and anaerobic (oxygen-deficient) soil conditions, supported by experimental data from related compounds and established methodologies.

Comparative Degradation Kinetics

While direct comparative studies on Ethoxysulfuron are limited in publicly available literature, data from other sulfonylurea herbicides, such as imazosulfuron, provide valuable insights into the expected degradation behavior. Degradation is typically more rapid under anaerobic conditions for some sulfonylureas.[2]

For instance, a study on imazosulfuron revealed a significant difference in its persistence between aerobic and anaerobic environments. In aerobic soil, the half-life was approximately 70 days, whereas, in anaerobic soil, it was significantly shorter at around 4 days.[2] This suggests that the presence of anaerobic microbial communities can greatly accelerate the breakdown of this type of herbicide.

Table 1: Degradation Half-life of a Structurally Similar Sulfonylurea Herbicide (Imazosulfuron) in Soil [2]

Condition	Half-life (t½) in days
Aerobic	~70
Anaerobic	~4

Note: This data is for imazosulfuron and serves as an illustrative example for the sulfonylurea class. Specific half-lives for Ethoxysulfuron may vary based on soil type, temperature, and microbial populations.

Experimental Protocols

The study of herbicide degradation in soil under controlled laboratory settings is crucial for understanding its environmental fate.[3] The following protocols are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD) Guideline 307 and the U.S. Environmental Protection Agency (US-EPA) OPPTS 835.4100 and 835.4200.[4]

Aerobic Degradation Study

• Soil Selection and Preparation: A representative soil sample is collected, sieved to remove large debris, and characterized for its physicochemical properties (pH, organic matter content, texture).

• Herbicide Application: The test soil is treated with Ethoxysulfuron, often using a radiolabeled form (e.g., ¹⁴C-Ethoxysulfuron) to facilitate tracking of the parent compound and its metabolites.

• Incubation: The treated soil is incubated in the dark at a constant temperature (e.g., 20-25°C) and moisture content (e.g., 40-60% of maximum water holding capacity). A continuous flow of moist, carbon dioxide-free air is passed through the incubation vessels.

• Sampling and Analysis: Soil samples are collected at regular intervals over a period of up to 120 days. Volatile organic compounds and carbon dioxide are trapped to monitor mineralization.

• Extraction and Quantification: The soil samples are extracted using appropriate solvents. The parent herbicide and its degradation products in the extracts are then separated, identified, and quantified using analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Anaerobic Degradation Study

• Establishment of Anaerobic Conditions: Following an initial aerobic phase to allow for the establishment of microbial populations, the soil is flooded with water to create anaerobic conditions. This is typically confirmed by measuring the redox potential of the soil.

• Herbicide Application and Incubation: Ethoxysulfuron is applied to the soil, and the system is incubated in the dark at a constant temperature. The system is purged with an inert gas, such as nitrogen, to maintain anaerobic conditions.

• Sampling and Analysis: Sampling, extraction, and analysis procedures are similar to the aerobic study, with careful handling to prevent exposure to oxygen.

Degradation Pathways

The primary degradation pathway for sulfonylurea herbicides in soil involves the cleavage of the sulfonylurea bridge.[2] This chemical hydrolysis is a key process affecting their environmental persistence and is influenced by soil pH.[5] Microbial activity also plays a crucial role in the degradation process.[6]

Under aerobic conditions , the main degradation pathway for sulfonylureas like imazosulfuron is the chemical cleavage of the sulfonylurea bond, leading to the formation of metabolites such as 2-amino-4,6-dimethoxypyrimidine (ADPM) and the corresponding sulfonamide derivative.[2]

In anaerobic conditions , microbial degradation can become more prominent. For imazosulfuron, a notable production of a demethylated metabolite was observed, suggesting a different microbial degradation pathway is active in the absence of oxygen.[2] While specific metabolites for Ethoxysulfuron under these distinct conditions are not well-documented in available literature, it is plausible that similar degradation patterns involving cleavage of the sulfonylurea bridge and subsequent transformations occur. One study has shown that certain microbial strains can effectively degrade Ethoxysulfuron.[6]

Visualizing the Process

To better understand the experimental design and potential degradation routes, the following diagrams have been created.

Caption: Experimental workflow for the comparative study of Ethoxysulfuron degradation.

Caption: Postulated degradation pathways of Ethoxysulfuron in soil.

References

• 1. Ethoxysulfuron (Ref: AE F095404) [sitem.herts.ac.uk]
• 2. Degradation of imazosulfuron in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apvma.gov.au [apvma.gov.au]
• 4. mdpi.com [mdpi.com]
• 5. Transformation kinetics and mechanism of the sulfonylurea herbicides pyrazosulfuron ethyl and halosulfuron methyl in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Assessing the Selectivity of Ethoxysulfuron: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the selectivity of herbicides is paramount for developing effective and crop-safe weed management strategies. This guide provides a comprehensive comparison of ethoxysulfuron's performance against other alternatives in various crop varieties, supported by experimental data. Detailed methodologies for key experiments are outlined to ensure reproducibility and further research.

Ethoxysulfuron is a sulfonylurea herbicide that selectively controls broadleaf weeds and sedges in various crops. Its mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in susceptible plants. This guide delves into the selectivity of ethoxysulfuron in key crops such as common bean, sugarcane, and rice, comparing its efficacy and crop safety with other widely used herbicides.

Comparative Performance of Ethoxysulfuron

The selectivity of ethoxysulfuron can vary significantly among different crop varieties and in comparison to other herbicides. The following tables summarize key performance data from various studies.

Table 1: Selectivity of Ethoxysulfuron in Common Bean (Phaseolus vulgaris) Cultivars

A study conducted in a greenhouse evaluated the selectivity of ethoxysulfuron on 20 common bean cultivars by measuring the percent reduction in shoot dry matter at different herbicide doses. The results highlight a high variability in tolerance among cultivars.[1]

Cultivar	Dose (g ha⁻¹)	Shoot Dry Matter Reduction (%)	Tolerance Level
Tolerant Cultivars
IPR 81	200	~30	High
IPR Uirapuru	200	~35	High
BRS Estilo	200	~40	High
IPR Gralha	200	~40	High
BRS Pérola	200	~45	High
Less Tolerant Cultivars
IPR Eldorado	200	~80	Low
IPR Tuiuiú	200	~75	Low
IPR Tangará	200	~70	Low
IPR Curió	200	~70	Low
UTF 3	200	~75	Low
UTF 5	200	~78	Low
BRS Esplendor	200	~80	Low

Table 2: Comparison of Ethoxysulfuron with Other Herbicides in Sugarcane

A study on sugarcane demonstrated the efficacy of ethoxysulfuron in managing sedge and broadleaf weeds compared to other commonly used herbicides. The data below presents weed density and cane yield.[2]

Herbicide	Dose (g ai ha⁻¹)	Weed Density (plants m⁻²) at 72 DAP	Cane Yield (t ha⁻¹)
Ethoxysulfuron	56.25	Lower than unweeded control	99.9 - 110.2
Ethoxysulfuron	60.0	Similar to pre-emergence herbicides	101.2 - 115.8
Atrazine	1000	Similar to Ethoxysulfuron	94.7 - 102.8
Metribuzin	500	Similar to Ethoxysulfuron	99.6 - 110.1
2,4-D Sodium Salt	-	Similar to Ethoxysulfuron	-
Hand Weeding	-	Lowest	124.1 - 132.9
Unweeded Control	-	Highest	-

Table 3: Comparative Efficacy of Ethoxysulfuron and Other Herbicides in Transplanted Rice

A study in transplanted rice compared the weed control efficiency and grain yield of several post-emergence herbicides.[3]

Herbicide	Weed Control Efficiency (%)	Grain Yield (t ha⁻¹)
Ethoxysulfuron	63	5.06
Bispyribac sodium + Bensulfuron methyl	83	5.28
Penoxsulam	80	5.00
Bensulfuron methyl + Quinclorac	74	5.01
Pyrazosulfuron ethyl	54	3.55
Weedy Check	-	3.40

Experimental Protocols

To ensure the validity and reproducibility of selectivity assessments, standardized experimental protocols are crucial. The following methodologies are based on established guidelines and practices in herbicide research.[4][5][6]

Phytotoxicity Assessment

Objective: To visually assess the degree of crop injury caused by the herbicide treatment.

Methodology:

• Experimental Design: Randomized Complete Block Design (RCBD) with a minimum of three replications.

• Treatments: Include a range of herbicide doses, including the recommended dose and a 2x dose to simulate overlapping applications, a weed-free control (hand-weeded), and an untreated (weedy) control.

• Visual Rating: Assess phytotoxicity at regular intervals (e.g., 7, 14, 21, and 28 days after treatment - DAT) using a 0-10 or 0-100% scale, where 0 represents no injury and 10 or 100% represents complete plant death.

• Parameters: Observe and record symptoms such as chlorosis (yellowing), necrosis (tissue death), stunting, and malformation.

• Data Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine significant differences between treatments.

Biomass Measurement (Shoot Dry Weight)

Objective: To quantify the impact of the herbicide on plant growth by measuring the dry weight of the above-ground plant material.

Methodology:

• Sampling: At a predetermined time point (e.g., 28 DAT or at harvest), randomly select a pre-defined number of plants or a specific area from each plot.

• Harvesting: Cut the plant shoots at the soil surface.

• Drying: Place the harvested plant material in labeled paper bags and dry in an oven at a constant temperature (e.g., 60-70°C) until a constant weight is achieved.[2]

• Weighing: Use a precision balance to measure the dry weight of the plant material.

• Data Analysis: Express the shoot dry weight as a percentage of the untreated control and analyze the data using appropriate statistical methods.

Crop Yield Assessment

Objective: To determine the final effect of the herbicide treatment on the economic yield of the crop.

Methodology:

• Harvesting: At crop maturity, harvest the marketable yield (e.g., grains, tubers, or total biomass) from a predetermined net plot area within each experimental unit.

• Processing: Thresh, clean, and adjust the moisture content of the harvested produce to a standard level.

• Weighing: Measure the final yield for each plot.

• Data Analysis: Convert the yield to a standard unit (e.g., tonnes per hectare) and perform statistical analysis to compare the treatment effects.

Visualizing Key Processes

To better understand the mechanisms and workflows involved in assessing herbicide selectivity, the following diagrams are provided.

Caption: Signaling pathway of Ethoxysulfuron's mode of action.

References

• 1. lornajane.net [lornajane.net]
• 2. Guidelines for efficacy evaluation of herbicides: weeds in Australian forests | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 3. weedcontroljournal.org [weedcontroljournal.org]
• 4. mdpi.com [mdpi.com]
• 5. toolify.ai [toolify.ai]
• 6. Penoxsulam 20%+Ethoxysulfuron 10%Wdg Rice Herbicide Mixture Annual Weeds Killer - Penoxsulam 20%+Ethoxysulfuron 10%Wdg and Herbicide Ethoxysulfuron [tangyunbiotech.en.made-in-china.com]

Ethoxysulfuron vs. Metsulfuron-methyl for Sedge Control: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of ethoxysulfuron and metsulfuron-methyl, with a specific focus on their performance in controlling sedge species. The information presented is collated from various experimental studies to aid researchers and scientists in their understanding and potential application of these compounds.

Mechanism of Action

Both ethoxysulfuron and metsulfuron-methyl belong to the sulfonylurea class of herbicides and share the same primary mechanism of action.[1][2] They are potent inhibitors of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2] This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.[2] Inhibition of ALS leads to a cessation of cell division and plant growth, ultimately resulting in the death of susceptible weeds.[2][3] Because this enzyme is not present in animals, these herbicides have low mammalian toxicity.[4]

Caption: Mechanism of action of Ethoxysulfuron and Metsulfuron-methyl.

Efficacy in Sedge Control: Experimental Data

The following tables summarize quantitative data from various field trials assessing the efficacy of ethoxysulfuron and metsulfuron-methyl on sedge control, primarily focusing on Cyperus rotundus (purple nutsedge).

Ethoxysulfuron Efficacy Data

Table 1: Effect of Ethoxysulfuron on Sedge Density and Dry Weight in Sugarcane

Treatment (g a.i./ha)	Sedge Density (no./m²) at 30 DAA	Sedge Dry Weight (g/m²) at 30 DAA	Sedge Density (no./m²) at 60 DAA	Sedge Dry Weight (g/m²) at 60 DAA
Ethoxysulfuron @ 46.87	18.7	10.2	22.3	12.5
Ethoxysulfuron @ 56.25	15.3	8.1	18.7	10.1
Ethoxysulfuron @ 60.0	14.0	7.5	17.0	9.2
Weedy Check	45.0	25.8	52.3	30.1

Source: Adapted from Singh et al., 2014.[4] DAA: Days After Application

Table 2: Effect of Ethoxysulfuron on Weed Control Efficiency and Sugarcane Yield

Treatment (g a.i./ha)	Weed Control Efficiency (%) at 30 DAA	Weed Control Efficiency (%) at 60 DAA	Cane Yield (t/ha)
Ethoxysulfuron @ 46.87	58.1	42.5	78.5
Ethoxysulfuron @ 56.25	68.4	50.2	84.2
Ethoxysulfuron @ 60.0	71.0	54.8	86.8
Weedy Check	-	-	48.2

Source: Adapted from Singh et al., 2014.[4]

Metsulfuron-methyl Efficacy Data

Table 3: Effect of Metsulfuron-methyl on Sedge Density and Dry Weight in Transplanted Rice

Treatment (g a.i./ha)	Weed Density (no./m²) at 40 DAT	Weed Dry Weight (g/m²) at 40 DAT
Encapsulated Metsulfuron-methyl @ 2	41.33	10.99
Encapsulated Metsulfuron-methyl @ 4	28.67	7.12
Encapsulated Metsulfuron-methyl @ 5	16.00	3.99
Commercial Metsulfuron-methyl @ 4	102.67	38.14
Unweeded Control	586.67	150.57

Source: Adapted from a 2023 field study on transplanted rice.[3] DAT: Days After Transplanting

Table 4: Effect of Metsulfuron-methyl on Weed Control Efficiency and Rice Grain Yield

Treatment (g a.i./ha)	Weed Control Efficiency (%) at 40 DAT	Grain Yield ( kg/ha )
Encapsulated Metsulfuron-methyl @ 2	92.95	5257
Encapsulated Metsulfuron-methyl @ 4	95.27	5672
Encapsulated Metsulfuron-methyl @ 5	97.27	5816
Commercial Metsulfuron-methyl @ 4	87.96	4578
Unweeded Control	-	3230

Source: Adapted from a 2023 field study on transplanted rice.[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

Ethoxysulfuron Efficacy Trial in Sugarcane

• Experimental Design: Randomized block design with three replications.[4]

• Plot Size: Not specified.

• Crop: Sugarcane, planted at a row spacing of 75 cm.[4]

• Treatments: Ethoxysulfuron applied at 46.87, 56.25, and 60 g a.i./ha. A weedy check was maintained for comparison.[4]

• Application: Herbicides were applied post-emergence at the 3-4 leaf stage of Cyperus rotundus using a knapsack sprayer with a spray volume of 500 liters of water per hectare.[2][5]

• Data Collection: Weed density (number of weeds per square meter) and weed dry weight (grams per square meter) were recorded at 30 and 60 days after application.[5] Sugarcane yield was recorded at harvest.[4]

• Statistical Analysis: Data were subjected to analysis of variance (ANOVA).[5]

Caption: Experimental workflow for Ethoxysulfuron efficacy trial.

Metsulfuron-methyl Efficacy Trial in Transplanted Rice

• Experimental Design: Randomized block design (RBD) with three replications.[3]

• Plot Size: Not specified.

• Crop: Transplanted rice.[3]

• Treatments: Encapsulated metsulfuron-methyl at 2, 3, 4, and 5 g a.i./ha and commercial metsulfuron-methyl at 4 g a.i./ha. An unweeded control was included.[3]

• Application: Herbicides were applied as a pre-emergence treatment five days after transplanting.[3]

• Data Collection: Weed density and weed dry weight were recorded at 40 days after transplanting.[3] Rice grain yield was measured at harvest.[3]

• Statistical Analysis: Data were statistically analyzed to determine treatment effects.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. biochemjournal.com [biochemjournal.com]
• 4. isws.org.in [isws.org.in]
• 5. isws.org.in [isws.org.in]

A Comparative Analysis of Ethoxysulfuron Formulations: Water Dispersible Granules (WG) vs. Suspension Concentrates (SC)

A detailed guide for researchers and drug development professionals on the performance characteristics of two common herbicide formulations.

Comparative Performance and Properties

The choice between a WG and an SC formulation involves trade-offs in handling, stability, and biological efficacy. WG formulations are solid granules that disperse in water, while SC formulations consist of a solid active ingredient suspended in a liquid, typically water-based.[1][2][3]

Feature	Water Dispersible Granules (WG)	Suspension Concentrates (SC)
Physical Form	Granules	Liquid suspension
Active Ingredient Concentration	Typically high (up to 90%)[2]	Variable, generally lower than WG
Handling	Low dust, easy to measure and pour.[2][3]	Easy to pour and measure, but can require shaking to re-suspend settled particles.[4]
Mixing with Water	Granules break apart to form a suspension; requires agitation.[2][3]	Disperses readily, but also requires agitation to maintain a homogenous suspension.[3]
Storage Stability	Generally good shelf life, less prone to physical changes like sedimentation.[1]	Can be prone to sedimentation or crystal growth over time, requiring careful formulation with suspension aids.[4]
Rainfastness	Generally considered less rainfast than SC formulations as the particles are larger and may not adhere as strongly to leaf surfaces.[5][6]	Generally more rainfast due to smaller particle size and the inclusion of adjuvants that improve adhesion.[5][7]
Phytotoxicity	Often considered to have a lower risk of phytotoxicity compared to solvent-based formulations.[8]	Also considered to have a lower risk of phytotoxicity as they are typically water-based.[1]
Environmental Profile	No organic solvents, considered environmentally friendly.	Water-based, reducing the environmental impact associated with organic solvents.[1][4]

Experimental Protocols for Comparative Evaluation

To definitively determine the superior formulation of Ethoxysulfuron for a specific application, a series of controlled experiments would be necessary. The following protocols are based on established methodologies for herbicide evaluation.[9][10][11][12]

Efficacy and Crop Safety Assessment

• Objective: To compare the weed control efficacy and crop tolerance of Ethoxysulfuron WG and SC formulations.

• Methodology:

  • Experimental Design: A randomized complete block design with a minimum of four replications.

  • Treatments:

    • Untreated control.

    • Ethoxysulfuron WG at three graded doses (e.g., 0.5x, 1x, and 2x the recommended field rate).

    • Ethoxysulfuron SC at the same three graded doses.

  • Application: Herbicides are applied at the 2-3 leaf stage of the target weeds using a precision bench sprayer.[12]

  • Data Collection:

    • Weed control efficacy is assessed visually as a percentage of the untreated control at 7, 14, and 28 days after treatment.

    • Weed biomass is determined by harvesting the above-ground parts of the weeds in a defined area within each plot at 28 days after treatment.

    • Crop phytotoxicity is visually assessed on the same dates.

    • Crop yield is measured at harvest.

  • Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA) to determine significant differences between treatments.

Rainfastness Evaluation

• Objective: To determine the ability of each formulation to withstand rainfall after application.

• Methodology:

  • Plant Material: Grow target weed species in pots to a uniform growth stage.

  • Application: Apply Ethoxysulfuron WG and SC formulations at the recommended rate.

  • Rainfall Simulation: At set intervals after application (e.g., 30, 60, and 120 minutes), subject the treated plants to simulated rainfall of a known intensity and duration (e.g., 10 mm/h for 30 minutes).

  • Assessment: Evaluate weed control efficacy as described in the efficacy assessment protocol.

Formulation Stability Study

• Objective: To assess the physical and chemical stability of the WG and SC formulations under different storage conditions.

• Methodology:

  • Storage Conditions: Store samples of both formulations at accelerated (e.g., 54°C for 2 weeks) and long-term (e.g., 25°C and 40°C) storage conditions.[13][14]

  • Parameters to be Tested:

    • Active Ingredient Content: Measured by a validated analytical method (e.g., HPLC) at regular intervals.

    • Physical Properties (WG): Dispersibility, suspensibility, particle size distribution.

    • Physical Properties (SC): Viscosity, pourability, particle size distribution, and sedimentation rate.

  • Acceptance Criteria: The formulation is considered stable if the active ingredient content remains within specified limits (e.g., ±5% of the initial content) and the physical properties do not change significantly.

Visualizing Experimental and Logical Workflows

To further clarify the experimental process and decision-making in formulation selection, the following diagrams are provided.

References

• 1. Comparing EC vs. SC: The Future of Pesticide Technology| Z-Mixer [z-mixer.com]
• 2. cwss.in [cwss.in]
• 3. hort.cornell.edu [hort.cornell.edu]
• 4. researchgate.net [researchgate.net]
• 5. cuvillier.de [cuvillier.de]
• 6. The Rainfastness of Pesticides - WCTA Online [wcta-online.com]
• 7. researchgate.net [researchgate.net]
• 8. Formulations | WSU Production Guide [cpg.treefruit.wsu.edu]
• 9. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Experimental methods to evaluate herbicides behavior in soil - Weed Control Journal [weedcontroljournal.org]
• 11. contractlaboratory.com [contractlaboratory.com]
• 12. Video: Protocols for Robust Herbicide Resistance Testing in Different Weed Species [jove.com]
• 13. edaegypt.gov.eg [edaegypt.gov.eg]
• 14. database.ich.org [database.ich.org]

Economic Showdown: Ethoxysulfuron-Based Weed Management Strategies in Rice Cultivation

A comprehensive analysis of field trial data reveals the economic viability of ethoxysulfuron-based weed management programs in rice, offering researchers and agricultural scientists a comparative guide to optimizing crop yield and profitability. This guide synthesizes quantitative data from multiple studies, providing a clear comparison of ethoxysulfuron strategies against other common herbicide treatments and traditional manual weeding.

Ethoxysulfuron, a sulfonylurea herbicide, has become a key component in integrated weed management for rice production. Its efficacy, particularly against broadleaf weeds and sedges, has led to its widespread use, often in combination with other herbicides to broaden the spectrum of weed control. This guide delves into the economic performance of these strategies, presenting a clear picture of their cost-effectiveness and impact on yield.

Performance Under a Magnifying Glass: Quantitative Data Summary

The economic viability of any weed management strategy hinges on its ability to increase crop yield and net returns while minimizing costs. The following tables summarize the performance of various ethoxysulfuron-based treatments compared to other herbicidal and manual weeding practices in both direct-seeded and transplanted rice.

Direct-Seeded Rice (DSR)

Weed Management Strategy	Total Weed Dry Matter (g/m²)	Grain Yield (t/ha)	Net Returns (USD/ha)	Benefit-Cost (B:C) Ratio
Ethoxysulfuron-based
Triafamone + Ethoxysulfuron[1]	1.4	7.3	-	-
Pendimethalin fb Triafamone + Ethoxysulfuron[1]	-	-	-	-
Alternatives
Pendimethalin fb 2,4-D[1]	9.2	-	-	-
Penoxsulam[1]	4.0	-	-	-
Pyrozosulfuron ethyl + Pretilachlor[1]	9.2	-	-	-
Hand Weeding (Twice)	-	-	-	-
Weedy Check[1]	10.7	1.5	-	-

Note: '-' indicates data not available in the cited source. Net returns and B:C ratio are highly dependent on local market prices for inputs and outputs.

Transplanted Rice

Weed Management Strategy	Weed Control Efficiency (%)	Grain Yield (t/ha)	Net Returns (USD/ha)	Benefit-Cost (B:C) Ratio
Ethoxysulfuron-based
Anilofos + Ethoxysulfuron[2][3]	-	-	14,268 (Rs)	1.97
Alternatives
Pyrazosulfuron ethyl fb Bispyribac sodium[4]	-	-	48,997 (INR)	2.06
Hand Weeding (Twice)[4][5]	86.4	6.99	-	-
Weedy Check	-	-	-	-

Note: Currency is specified where provided in the source. Conversion to a single currency (e.g., USD) would require historical exchange rate data and is not performed here to maintain data fidelity.

Unraveling the Science: Experimental Protocols

The data presented above is derived from rigorous field experiments. Understanding the methodologies employed is crucial for interpreting the results accurately.

General Experimental Design

Most studies utilized a Randomized Block Design (RBD) with three or four replications. Plot sizes varied between experiments.

Herbicide Application

Pre-emergence (PE) herbicides were typically applied within 3-5 days after sowing (DAS) or transplanting (DAT). Post-emergence (PoE) applications of ethoxysulfuron and other herbicides were generally carried out between 15 and 25 DAS/DAT, targeting the 2-4 leaf stage of weeds. Herbicides were applied using a knapsack sprayer with a flat fan nozzle, ensuring uniform coverage.

Data Collection

Weed density and dry matter were assessed at critical stages of crop growth, often at 30 and 60 DAS/DAT. Weed control efficiency (WCE) was calculated based on the reduction in weed biomass in treated plots compared to the weedy check. Crop yield and its components (e.g., number of tillers, grains per panicle) were recorded at harvest.

Economic Analysis

The economic evaluation involved calculating the cost of cultivation, gross returns, net returns, and the benefit-cost ratio. The cost of cultivation included expenses on land preparation, seeds, fertilizers, irrigation, labor for herbicide application and manual weeding, and the cost of the herbicides themselves. Gross returns were calculated based on the grain and straw yield and their prevailing market prices.

Mode of Action: The Acetolactate Synthase (ALS) Inhibition Pathway

Ethoxysulfuron belongs to the sulfonylurea group of herbicides, which act by inhibiting the acetolactate synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS)[6][7]. This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants[6][7][8]. The inhibition of this pathway leads to a cessation of cell division and plant growth, ultimately causing the death of susceptible weeds[6].

Figure 1. Ethoxysulfuron's mode of action via inhibition of the ALS enzyme.

Experimental Workflow: A Comparative Economic Analysis

The process of conducting an economic comparison of different weed management strategies follows a structured workflow, from experimental design to data analysis and interpretation.

Figure 2. Workflow for the economic comparison of weed management strategies.

Discussion and Future Directions

The data indicates that ethoxysulfuron, particularly when used in a sequential program with a pre-emergence herbicide, can be a highly effective and economically advantageous strategy for weed management in rice. The combination of triafamone and ethoxysulfuron, for instance, has shown excellent weed control and corresponding high grain yields in direct-seeded rice[1]. In transplanted rice, tank mixes including ethoxysulfuron have also demonstrated favorable benefit-cost ratios[2][3].

However, the most profitable strategy can vary depending on the specific weed spectrum, labor costs, and the rice cultivation system (direct-seeded vs. transplanted). For example, in situations with high labor costs, herbicide-based strategies are almost always more economical than manual weeding[9].

Future research should focus on long-term studies to assess the impact of continuous use of ethoxysulfuron on weed population dynamics and the potential for herbicide resistance. Furthermore, more comprehensive economic analyses that include environmental and social costs would provide a more holistic understanding of the sustainability of these weed management strategies.

References

• 1. Impact of herbicide combinations on weed dynamics, crop productivity and economics in wet-direct seeded rice ecosystem | Plant Science Today [horizonepublishing.com]
• 2. Performance of acetachlor and anilofos + ethoxysulfuron for weed control in transplanted rice (Oryza sativa) | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. plantarchives.org [plantarchives.org]
• 5. isws.org.in [isws.org.in]
• 6. apirs.plants.ifas.ufl.edu [apirs.plants.ifas.ufl.edu]
• 7. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
• 8. Discovery and Mode-of-Action Characterization of a New Class of Acetolactate Synthase-Inhibiting Herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]

Safety & Regulatory Compliance

Core Principles for Ethoxysulfuron Disposal

Proper disposal of ethoxysulfuron is critical for ensuring laboratory safety and environmental protection. As a substance highly toxic to aquatic life with long-lasting effects, adherence to strict disposal protocols is essential for researchers, scientists, and drug development professionals.[1][2] Mishandling of ethoxysulfuron waste can lead to contamination of water systems and pose a significant risk to the ecosystem.[3][4]

This guide provides a comprehensive, step-by-step approach to the safe handling and disposal of ethoxysulfuron waste streams, including unused product, empty containers, and spill-contaminated materials.

Before initiating any disposal procedure, it is imperative to consult the product's Safety Data Sheet (SDS) and comply with all local, state, and federal regulations, which may be stricter than federal guidelines.[5][6][7]

• Prevent Environmental Release : The primary goal is to prevent ethoxysulfuron from entering sewers, surface water, or groundwater.[3] Avoid release to the environment at all costs.[1][5]

• Use of Personal Protective Equipment (PPE) : Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and protective clothing, when handling ethoxysulfuron waste.[1][8]

• Designated Hazardous Waste : Ethoxysulfuron and its containers must be treated as hazardous waste.[5] It should not be disposed of with household or general laboratory garbage.[3]

Step-by-Step Disposal Procedures

1. Unused or Excess Ethoxysulfuron

Pesticide wastes are considered toxic and require careful management.[4]

• Step 1: Minimize Excess : The most effective disposal method is to avoid generating waste. Only prepare the amount of solution needed for the immediate task.[6] If you have a small amount of excess, consider using it for its intended purpose according to the label directions.[6]

• Step 2: Segregate and Label : Do not mix ethoxysulfuron waste with other chemical waste. Keep it in its original, clearly labeled container.[7]

• Step 3: Arrange for Professional Disposal : Unwanted ethoxysulfuron must be disposed of through an approved hazardous waste disposal facility.[4][9] Contact your institution's Environmental Health and Safety (EHS) office or a certified chemical waste management company to arrange for pickup and disposal.[10]

2. Empty Ethoxysulfuron Containers

Empty containers can retain product residue and must be handled carefully.[5] Never reuse empty pesticide containers for any other purpose.[6][7]

• Step 1: Triple Rinse the Container : Immediately after emptying, rinse the container three times with a suitable solvent (e.g., water).

• Step 2: Manage the Rinsate : The rinse water (rinsate) is also hazardous. Add the rinsate to the application equipment or use it to dilute a new batch of the product.[7] Do not pour the rinsate down the drain.[7]

• Step 3: Dispose of the Rinsed Container : Once triple-rinsed, the container may be offered for recycling if a suitable program exists.[9] Otherwise, it should be disposed of in a sanitary landfill or through incineration, as permitted by state and local authorities.[9]

3. Spills and Contaminated Materials

Immediate and proper cleanup of spills is crucial to prevent exposure and environmental contamination.

• Step 1: Ensure Safety and Containment : Evacuate the immediate area if necessary.[5] Wearing appropriate PPE, prevent the spill from spreading further.[1] For liquid spills, use an absorbent, inert material like sand, diatomite, or universal binders.[3] For solid spills, carefully sweep or vacuum the material.[4] Avoid generating dust.

• Step 2: Collect Contaminated Waste : Place all contaminated materials (absorbents, used PPE, soil) into a sealable, properly labeled hazardous waste container.[1][3]

• Step 3: Decontaminate the Area : Clean the spill area thoroughly.

• Step 4: Dispose of Contaminated Waste : Dispose of the container with the collected contaminated material as hazardous waste, following the same procedure as for unused product.[3]

Quantitative Data Summary

The following table summarizes the key hazard classifications for ethoxysulfuron, which inform the stringent disposal requirements.

Hazard Classification	Category	Statement
Acute Oral Toxicity	Category 4	Harmful if swallowed.[3]
Eye Irritation	Category 2A	Causes serious eye irritation.[3]
Flammability	Flammable Liquids, Category 2	Highly flammable liquid and vapor.[3]
Acute Aquatic Hazard	Category 1	Very toxic to aquatic life.[1][2]
Chronic Aquatic Hazard	Category 1	Very toxic to aquatic life with long lasting effects.[1][2]

Ethoxysulfuron Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of ethoxysulfuron waste.

References

• 1. echemi.com [echemi.com]
• 2. Ethoxysulfuron | C15H18N4O7S | CID 3623881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. sds-api.gsmsds.com [sds-api.gsmsds.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. epa.gov [epa.gov]
• 7. Disposal of Pesticides [npic.orst.edu]
• 8. download.basf.com [download.basf.com]
• 9. Product Information | LabelSDS [labelsds.com]
• 10. hazardouswasteexperts.com [hazardouswasteexperts.com]